Barium carbonate-13C

• CAS: 51956-33-3

Core Science & Biosynthesis

Unveiling the Isotopic Signature: A Technical Guide to the Chemical Properties of Barium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of Barium carbonate-¹³C (Ba¹³CO₃), a stable isotope-labeled compound crucial for a wide range of applications in research and pharmaceutical development. Its unique isotopic signature allows for precise tracing in metabolic pathways and serves as a key precursor in the synthesis of complex ¹³C-labeled molecules.

Core Chemical and Physical Properties

Barium carbonate-¹³C is a white, odorless powder. The primary distinction from its natural abundance counterpart lies in the enrichment of the carbon-13 isotope, which imparts a higher molecular weight and makes it an invaluable tool for isotopic labeling studies.

Table 1: Physical and Chemical Properties of Barium Carbonate-¹³C

Property	Value	Reference
Chemical Formula	Ba¹³CO₃	[General Knowledge]
Molecular Weight	~198.33 g/mol	[General Knowledge]
Appearance	White powder	[General Knowledge]
Melting Point	811 °C	[General Knowledge]
Density	4.29 g/cm³	[General Knowledge]
Solubility in Water	Slightly soluble	[General Knowledge]

Solubility

The solubility of Barium carbonate-¹³C in water is low, a characteristic of most alkaline earth carbonates. This property is quantified by its solubility product constant (Ksp).

Table 2: Solubility Product Constants (Ksp) of Barium Carbonate at 25°C

Ksp Value	Reference
5.1 x 10⁻⁹	[1]
5.0 x 10⁻⁹	[2]
8.1 x 10⁻⁹	[General Knowledge]

Experimental Protocol: Determination of Ksp

A common method for determining the Ksp of a sparingly soluble salt like Barium carbonate-¹³C involves the preparation of a saturated solution and subsequent analysis of the ion concentrations.

1. Preparation of Saturated Solution:

• Add an excess of solid Barium carbonate-¹³C to a known volume of deionized water in a flask.
• Stir the solution continuously for an extended period (e.g., 24-48 hours) at a constant temperature (25°C) to ensure equilibrium is reached.
• Allow the undissolved solid to settle.

2. Sample Filtration:

• Carefully filter the supernatant through a fine-pore filter paper to remove all solid particles. The filtrate is the saturated solution.

3. Determination of Barium Ion Concentration:

• The concentration of Ba²⁺ ions in the saturated solution can be determined using various analytical techniques, such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
• Alternatively, a titration method can be employed. For example, the barium ions can be precipitated as barium sulfate by adding a standardized solution of a soluble sulfate, and the endpoint determined gravimetrically.

4. Calculation of Ksp:

• The dissolution equilibrium for Ba¹³CO₃ is: Ba¹³CO₃(s) ⇌ Ba²⁺(aq) + ¹³CO₃²⁻(aq)
• The Ksp expression is: Ksp = [Ba²⁺][¹³CO₃²⁻]
• Since the dissolution is 1:1, the concentration of ¹³CO₃²⁻ is equal to the concentration of Ba²⁺. Therefore, Ksp = [Ba²⁺]².

Thermal Decomposition

Barium carbonate-¹³C decomposes upon heating to yield barium oxide (BaO) and carbon-13 dioxide (¹³CO₂). This endothermic reaction is a key step in various synthetic procedures that utilize the ¹³C isotope.

Table 3: Thermal Decomposition Data for Barium Carbonate

Parameter	Value	Reference
Decomposition Temperature	Starts around 1000 °C, significant above 1300 °C	[3]
Activation Energy (Ea)	219 kJ/mol	[4]

Experimental Protocol: Thermogravimetric Analysis (TGA) of Barium Carbonate-¹³C Decomposition

Thermogravimetric analysis is used to study the thermal stability and decomposition of materials.

1. Sample Preparation:

• A small, accurately weighed sample of Barium carbonate-¹³C powder (typically 5-10 mg) is placed in a TGA crucible (e.g., alumina or platinum).

2. TGA Instrument Setup:

• The crucible is placed in the TGA furnace.
• The furnace is programmed to heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 1500 °C).
• An inert gas atmosphere (e.g., nitrogen or argon) is typically used to prevent side reactions.

3. Data Acquisition:

• The TGA instrument continuously measures the mass of the sample as a function of temperature.
• The resulting data is plotted as a thermogram (mass vs. temperature).

4. Data Analysis:

• The onset temperature of decomposition is determined from the point where a significant mass loss begins.
• The stoichiometry of the decomposition reaction can be confirmed by the total mass loss observed.
• Kinetic parameters, such as the activation energy, can be calculated from the TGA data using various mathematical models (e.g., the Coats-Redfern method).

Reactivity with Acids

Barium carbonate-¹³C readily reacts with strong acids to produce a soluble barium salt, water, and carbon-13 dioxide gas. This reaction is fundamental to its use as a starting material for the synthesis of other ¹³C-labeled compounds.

Reaction with Hydrochloric Acid: Ba¹³CO₃(s) + 2HCl(aq) → BaCl₂(aq) + H₂O(l) + ¹³CO₂(g)

Experimental Protocol: Investigating the Kinetics of the Reaction with Acid

The rate of reaction between Barium carbonate-¹³C and an acid can be monitored by measuring the rate of CO₂ evolution.

1. Experimental Setup:

• A reaction flask containing a known amount of Barium carbonate-¹³C is connected to a gas collection apparatus (e.g., a gas syringe or a system to measure pressure change).
• The flask is placed in a constant temperature water bath.

2. Reaction Initiation:

• A known volume of a standardized strong acid (e.g., HCl) is added to the flask, and a timer is started simultaneously.

3. Data Collection:

• The volume of ¹³CO₂ gas evolved is recorded at regular time intervals.

4. Data Analysis:

• The rate of reaction can be determined from the slope of the graph of volume of ¹³CO₂ evolved versus time.
• By varying the concentration of the acid and the temperature, the order of the reaction and the activation energy can be determined using the initial rates method or integrated rate laws.

Applications in Research and Development

The primary utility of Barium carbonate-¹³C stems from its ¹³C isotopic label. It serves as a versatile starting material for the synthesis of a vast array of ¹³C-labeled compounds used in metabolic research, drug development, and environmental science.

Synthesis of ¹³C-Labeled Compounds

Barium carbonate-¹³C is a common precursor for generating ¹³CO₂, which can then be incorporated into various organic molecules through chemical or enzymatic synthesis.

Caption: Synthesis of ¹³C-labeled compounds from Ba¹³CO₃.

¹³C Metabolic Flux Analysis

In metabolic studies, cells or organisms are cultured in a medium containing a ¹³C-labeled substrate, often derived from Barium carbonate-¹³C. The incorporation of ¹³C into various metabolites is then traced to elucidate metabolic pathways and fluxes.

Caption: ¹³C metabolic flux analysis workflow.

This technical guide provides a foundational understanding of the key chemical properties of Barium carbonate-¹³C. For more specific applications and advanced experimental details, researchers are encouraged to consult the cited literature and relevant scientific publications.

References

• 1. Ksp Table [chm.uri.edu]
• 2. Solubility Product Constant [chem21labs.com]
• 3. What is the decomposition reaction of Barium carbonate?_Chemicalbook [chemicalbook.com]
• 4. discovery.researcher.life [discovery.researcher.life]

A Technical Guide to Barium Carbonate-13C: Physical Properties, Structure, and Applications in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, structural characteristics, and key applications of Barium carbonate-13C (Ba¹³CO₃). This isotopically labeled compound is a crucial tool in various scientific disciplines, particularly in metabolic research and drug development, where it serves as a stable, non-radioactive tracer.

Physical and Chemical Properties

Barium carbonate-13C is a white, crystalline powder.[1] The incorporation of the carbon-13 isotope increases its molecular weight compared to the naturally abundant form. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Chemical Formula	Ba¹³CO₃	[1]
Molecular Weight	198.33 g/mol	[1][2]
Appearance	White crystalline powder	[1]
Melting Point	811 °C	[1][2]
Density	4.29 g/cm³	[3]
Solubility in Water	0.0014 g/100 g at 20 °C (very low)	[1][4]
Crystal Structure	Orthorhombic (Witherite)	[1]
Isotopic Purity	Typically 98-99 atom % ¹³C	[2]

Table 1: Physical and Chemical Properties of Barium Carbonate-13C

Structural Information

Barium carbonate-13C, like its non-labeled counterpart, predominantly exists in an orthorhombic crystal structure, known as the witherite phase.[1] This structure is characterized by a specific arrangement of barium and carbonate ions in the crystal lattice. The precise determination of these structural details is accomplished through techniques such as X-ray Diffraction (XRD).

Experimental Protocols

The characterization of Barium carbonate-13C involves several standard analytical techniques to determine its purity, structure, and thermal stability. Below are detailed methodologies for key experiments.

X-ray Diffraction (XRD) Analysis

Objective: To determine the crystalline phase and structure of Barium carbonate-13C powder.

Methodology:

• Sample Preparation: A small amount of the Barium carbonate-13C powder is finely ground using a mortar and pestle to ensure a random orientation of the crystallites. The powdered sample is then carefully packed into a sample holder, ensuring a flat and level surface.

• Instrument Setup: A powder X-ray diffractometer is used with a Cu Kα radiation source (λ = 1.5406 Å). The instrument is typically operated at a voltage of 40 kV and a current of 30 mA.

• Data Collection: The diffraction pattern is recorded over a 2θ range of 20° to 80° with a step size of 0.02° and a scan speed of 2°/minute.

• Data Analysis: The resulting diffraction pattern is analyzed by identifying the peak positions (2θ values) and intensities. These are then compared with standard diffraction patterns from crystallographic databases (e.g., the International Centre for Diffraction Data - ICDD) to confirm the witherite phase of barium carbonate.

Scanning Electron Microscopy (SEM)

Objective: To visualize the surface morphology and particle size of Barium carbonate-13C.

Methodology:

• Sample Preparation: A small amount of the Barium carbonate-13C powder is mounted on an aluminum stub using double-sided carbon tape. To prevent charging of the sample by the electron beam, a thin conductive layer of gold or carbon is sputtered onto the sample surface.

• Imaging: The prepared stub is placed into the SEM chamber. The sample is imaged at various magnifications using an accelerating voltage of 10-20 kV. Images are captured to show the general morphology, shape, and size distribution of the particles.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition of Barium carbonate-13C.

Methodology:

• Sample Preparation: A small, accurately weighed amount of Barium carbonate-13C (typically 5-10 mg) is placed into an alumina or platinum crucible.

• Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidation.

• Thermal Program: The sample is heated from room temperature to approximately 1000°C at a constant heating rate, typically 10 °C/min.

• Data Analysis: The TGA curve, which plots the percentage of weight loss as a function of temperature, is analyzed. The decomposition of barium carbonate to barium oxide and carbon dioxide is observed as a significant weight loss step. The onset and completion temperatures of this decomposition provide information about the material's thermal stability. For Barium carbonate, decomposition typically begins around 800°C.[5]

Applications in Research and Drug Development

The primary utility of Barium carbonate-13C lies in its role as a stable isotope tracer. It is a convenient solid precursor for the in-situ generation of ¹³CO₂ gas, which can then be used to label various molecules in metabolic pathways.

Metabolic Flux Analysis

Barium carbonate-13C is a key starting material for ¹³C-based metabolic flux analysis (MFA). This technique allows researchers to trace the flow of carbon atoms through metabolic networks, providing quantitative insights into cellular physiology.

The general workflow for a ¹³C-MFA experiment starting from Barium carbonate-13C is depicted in the following diagram:

References

• 1. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 2. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. ijcea.org [ijcea.org]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Isotopic Purity of Commercial Barium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical isotopic purity of commercially available Barium carbonate-¹³C (Ba¹³CO₃). It details the analytical methodologies used to determine isotopic enrichment, potential impurities, and presents the information in a clear, structured format for easy reference. This document is intended to assist researchers in understanding the quality of this critical starting material for the synthesis of ¹³C-labeled compounds used in a wide array of scientific applications, including metabolic research, drug development, and environmental tracing.

Typical Isotopic and Chemical Purity

Commercial Barium carbonate-¹³C is typically offered at high levels of isotopic enrichment. The most common specification for isotopic purity is in the range of 98-99 atom % ¹³C.[1] In addition to isotopic purity, suppliers also provide information on the chemical purity of the material.

Table 1: Typical Specifications of Commercial Barium Carbonate-¹³C

Parameter	Typical Value	Notes
Isotopic Purity (¹³C)	98-99 atom %	This is the percentage of carbon atoms that are the ¹³C isotope.
Chemical Purity	≥98%	Refers to the overall purity of the barium carbonate compound, irrespective of isotopic composition.
Appearance	White powder or solid	The physical form of the compound.
Molecular Weight	~198.33 g/mol	Calculated based on the enrichment of ¹³C.

Potential Impurities

While commercial Barium carbonate-¹³C is a high-purity product, trace amounts of impurities can be present. These can be categorized as either isotopic or chemical impurities.

Isotopic Impurities:

The primary isotopic impurity is the naturally abundant ¹²C isotope. Given the typical 98-99% enrichment of ¹³C, the remaining 1-2% will be ¹²C. The natural abundance of ¹³C is approximately 1.1%, so the starting material for the synthesis of Ba¹³CO₃ is a highly ¹³C-enriched source.

Chemical Impurities:

Chemical impurities can arise from the starting materials and the synthesis process. The synthesis of Ba¹³CO₃ often involves the reaction of a soluble barium salt (e.g., BaCl₂) with a ¹³C-labeled carbonate source (e.g., (NH₄)₂¹³CO₃ or Na₂¹³CO₃) or by bubbling ¹³CO₂ gas through a solution of barium hydroxide.[1]

Table 2: Potential Chemical Impurities in Barium Carbonate-¹³C

Impurity	Potential Source	Significance
Other Barium Salts (e.g., BaCl₂)	Incomplete reaction or purification.	Can affect the stoichiometry of subsequent reactions.
Other Carbonate Salts (e.g., Na₂CO₃)	Incomplete reaction or purification.	May introduce unwanted cations into a reaction.
Water	Incomplete drying of the final product.	Can be problematic for moisture-sensitive reactions.
Atmospheric CO₂	Contamination during synthesis and handling.[2]	Can slightly dilute the ¹³C isotopic enrichment.
Organic Matter	Contamination from the surrounding environment.[2]	Can interfere with certain analytical techniques and reactions.

Experimental Protocol: Determination of Isotopic Purity by Isotope Ratio Mass Spectrometry (IRMS)

The gold standard for determining the precise ¹³C/¹²C ratio in carbonate samples is Isotope Ratio Mass Spectrometry (IRMS). The following is a detailed methodology for this analysis.

Principle

The solid Barium carbonate-¹³C is converted to carbon dioxide (CO₂) gas without isotopic fractionation. This is typically achieved by reacting the carbonate with 100% phosphoric acid (H₃PO₄) in a sealed, evacuated vial. The resulting CO₂ gas is then purified and introduced into the IRMS, which measures the relative abundance of the different isotopologues of CO₂ (masses 44, 45, and 46), allowing for the precise calculation of the ¹³C/¹²C ratio.

Materials and Equipment

• Isotope Ratio Mass Spectrometer (IRMS) with a carbonate analysis peripheral (e.g., GasBench II)

• Vacuum line for sample preparation

• Microbalance

• Reaction vials with septa (e.g., Exetainers)

• 100% Phosphoric Acid (H₃PO₄)

• ¹³C-labeled and unlabeled carbonate standards (e.g., NBS 19, LSVEC) for calibration, traceable to the Vienna Pee Dee Belemnite (VPDB) international standard.

• Helium (UHP grade) for flushing

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh approximately 0.1-0.3 mg of the Barium carbonate-¹³C sample into a clean, dry reaction vial.

  • For comparison and calibration, weigh out similar amounts of international and internal carbonate standards into separate vials.

• Acidification and Reaction:

  • Place the open vials in a rack.

  • Carefully add a small amount of 100% phosphoric acid to the side of each vial, ensuring it does not come into contact with the sample powder at this stage.

  • The vials are then sealed with septa and placed on a vacuum line to evacuate any atmospheric air.

  • After evacuation, the vials are flushed with high-purity helium. This process is often automated in modern IRMS peripherals.[1]

  • Tilt the vials to allow the acid to react with the barium carbonate sample, initiating the evolution of CO₂ gas.

  • Place the vials in a heating block at a controlled temperature (typically 70°C) to ensure the reaction goes to completion.[3] The reaction time can vary depending on the carbonate, but several hours is common.[1]

• IRMS Analysis:

  • The headspace of each vial, now containing the generated CO₂, is automatically sampled by the IRMS peripheral.

  • The CO₂ is passed through a water trap (e.g., a Nafion membrane or a cryogenic trap) and a gas chromatographic column to separate it from any other gases.

  • The purified CO₂ is then introduced into the ion source of the mass spectrometer.

  • The IRMS measures the ion currents for m/z 44 (¹²C¹⁶O₂), 45 (¹³C¹⁶O₂ and ¹²C¹⁷O¹⁶O), and 46 (¹²C¹⁸O¹⁶O).

  • The instrument's software performs corrections for the ¹⁷O contribution to the m/z 45 signal to accurately determine the ¹³C/¹²C ratio.

• Data Analysis and Calibration:

  • The measured ¹³C/¹²C ratios of the samples are compared to those of the co-analyzed international standards.

  • A multi-point calibration is performed to normalize the results to the VPDB scale.

  • The final result is typically expressed as a delta value (δ¹³C) in per mil (‰). For highly enriched samples like Barium carbonate-¹³C, the result is converted to atom percent ¹³C using the following formula:

  Atom % ¹³C = 100 * (R / (1 + R))

  where R is the ¹³C/¹²C ratio.

Visualizations

Workflow for Isotopic Purity Determination

Caption: Workflow for determining the isotopic purity of Barium carbonate-¹³C by IRMS.

Key Relationships in Isotopic Analysis

Caption: The relationship between the sample, reagents, and analytical output in ¹³C analysis.

References

• 1. ucalgary.ca [ucalgary.ca]
• 2. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

The Role of the Carbon-13 Stable Isotope in Scientific Tracing Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The carbon-13 (¹³C) stable isotope has emerged as an indispensable tool in a multitude of scientific disciplines, offering a non-radioactive, robust, and precise method for tracing the fate of molecules in biological systems. Its application has revolutionized our understanding of metabolism, protein dynamics, and the diagnosis of disease, providing critical insights for researchers, scientists, and professionals in drug development. This technical guide provides a comprehensive overview of the core principles, experimental methodologies, and data interpretation associated with ¹³C tracing studies.

Core Principles of Carbon-13 Isotope Tracing

Carbon-13 is a naturally occurring, stable isotope of carbon, accounting for approximately 1.1% of all carbon atoms.[1] Unlike its radioactive counterpart, carbon-14, ¹³C does not decay and is therefore safe for use in human subjects, making it an ideal tracer for clinical and preclinical research.[1][2] The fundamental principle of ¹³C tracing lies in the introduction of molecules enriched with ¹³C into a biological system. As these labeled molecules are metabolized, the ¹³C atoms are incorporated into downstream metabolites, proteins, and other biomolecules.[3] The distribution and abundance of these heavy isotopes can then be detected and quantified using analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][4] This allows for the elucidation of metabolic pathways, the quantification of reaction rates (fluxes), and the assessment of protein turnover.

Key Applications of Carbon-13 Tracing

The versatility of ¹³C as a tracer has led to its widespread adoption in several key areas of scientific research and drug development:

• Metabolic Flux Analysis (MFA): ¹³C-MFA is a powerful technique used to quantify the rates of metabolic reactions within a cell or organism.[5][6][7] By providing cells with a ¹³C-labeled substrate, such as glucose or glutamine, researchers can track the flow of carbon through various metabolic pathways, including glycolysis, the tricarboxylic acid (TCA) cycle, and the pentose phosphate pathway.[8] This provides a detailed snapshot of cellular metabolism and can reveal how metabolic pathways are rewired in disease states like cancer or in response to drug treatment.[7][9]

• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): SILAC is a quantitative proteomics technique that utilizes ¹³C-labeled amino acids to compare protein abundance between different cell populations.[9][10] In a typical SILAC experiment, one population of cells is grown in a medium containing the normal, "light" amino acids, while another is grown in a medium with "heavy" amino acids labeled with ¹³C and/or ¹⁵N.[9] The two cell populations can then be combined, and the relative abundance of proteins is determined by the ratio of heavy to light peptide signals in the mass spectrometer.[10] This approach is invaluable for studying changes in protein expression in response to drug treatment or other stimuli.

• Diagnostic Breath Tests: ¹³C-labeled substrates are used in a variety of non-invasive breath tests to diagnose a range of medical conditions.[1] The most prominent example is the ¹³C-urea breath test for the detection of Helicobacter pylori infection, a major cause of peptic ulcers and gastritis.[1][4][11] In this test, the patient ingests ¹³C-labeled urea. If H. pylori is present, its urease enzyme will break down the urea, releasing ¹³C-labeled carbon dioxide (¹³CO₂) which can be detected in the patient's exhaled breath.[1] Other ¹³C breath tests are used to assess gastric emptying and liver function.[12][13]

• Drug Metabolism and Pharmacokinetics (DMPK): In drug development, ¹³C-labeled drug candidates are used to study their absorption, distribution, metabolism, and excretion (ADME) properties. By tracing the labeled compound, researchers can identify metabolites, determine routes of elimination, and assess the overall disposition of the drug in the body.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of ¹³C tracing studies. Below are outlines of key experimental protocols.

This protocol provides a general framework for conducting a stationary ¹³C-MFA experiment in adherent cancer cell cultures.

• Cell Culture and Isotope Labeling:

  • Seed cancer cells in culture plates and grow in standard medium until they reach the desired confluence for exponential growth.

  • Replace the standard medium with a medium containing a ¹³C-labeled substrate (e.g., [U-¹³C]-glucose or [U-¹³C]-glutamine) at the same concentration as the unlabeled substrate.

  • Incubate the cells in the labeling medium for a duration sufficient to achieve isotopic steady state, which is typically at least two to three cell doubling times.[3]

• Metabolite Extraction:

  • Rapidly quench metabolism by aspirating the labeling medium and washing the cells with ice-cold phosphate-buffered saline (PBS).[3]

  • Add a cold extraction solvent, such as 80% methanol, to the cells and scrape them from the plate.[3]

  • Collect the cell lysate and centrifuge at high speed to pellet cell debris.[3]

  • Collect the supernatant containing the intracellular metabolites.

• Sample Analysis:

  • Dry the metabolite extract using a vacuum concentrator.

  • Analyze the isotopic labeling patterns of the metabolites using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

• Flux Estimation:

  • Use specialized software (e.g., Metran, INCA) to estimate metabolic fluxes by fitting the measured labeling data to a metabolic network model.[7]

This protocol outlines the basic steps for a SILAC experiment to compare protein expression between two cell populations.

• Cell Culture and Labeling:

  • Culture two populations of cells. One population is grown in "light" medium containing normal amino acids (e.g., L-arginine and L-lysine).

  • The second population is grown in "heavy" medium where the normal amino acids are replaced with their ¹³C- and/or ¹⁵N-labeled counterparts (e.g., [¹³C₆]-L-arginine and [¹³C₆,¹⁵N₂]-L-lysine).[10]

  • Ensure complete incorporation of the heavy amino acids by passaging the cells for at least five doublings in the heavy medium.[10]

• Experimental Treatment and Sample Pooling:

  • Apply the experimental treatment (e.g., drug administration) to one of the cell populations.

  • Harvest and lyse the cells from both the light and heavy populations.

  • Combine the protein lysates from the two populations in a 1:1 ratio.

• Protein Digestion and Mass Spectrometry:

  • Digest the combined protein mixture into peptides using an enzyme such as trypsin.

  • Analyze the peptide mixture using high-resolution LC-MS/MS.

• Data Analysis:

  • Identify and quantify the relative abundance of proteins by comparing the signal intensities of the heavy and light peptide pairs in the mass spectra.

This protocol describes the procedure for the non-invasive detection of H. pylori infection.

• Patient Preparation:

  • The patient should fast for at least one hour before the test.[4]

  • Certain medications, such as proton pump inhibitors and antibiotics, should be discontinued for a specified period before the test to avoid false-negative results.[1][4]

• Baseline Breath Sample Collection:

  • The patient exhales into a collection bag to provide a baseline breath sample.[4]

• Administration of ¹³C-Urea:

  • The patient ingests a solution containing a small amount of ¹³C-labeled urea (typically 50-75 mg).[11][14]

• Post-Dose Breath Sample Collection:

  • After a specified time interval (usually 10-30 minutes), a second breath sample is collected in a separate bag.[4][11]

• Sample Analysis:

  • The ¹³CO₂/¹²CO₂ ratio in the breath samples is measured using an infrared spectrometer or a mass spectrometer.

  • An increase in the ¹³CO₂/¹²CO₂ ratio in the post-dose sample compared to the baseline indicates the presence of H. pylori.

Data Presentation

Table 1: Metabolic Fluxes in a Cancer Cell Line Determined by ¹³C-MFA

This table presents hypothetical metabolic flux data for a cancer cell line, with fluxes normalized to the glucose uptake rate. This type of data allows for the comparison of metabolic pathway activity under different conditions.[10][15]

Metabolic Reaction	Relative Flux (Control)	Relative Flux (Drug-Treated)	Fold Change
Glycolysis
Glucose -> G6P	100.0 ± 5.0	100.0 ± 4.8	1.0
F6P -> G3P	85.0 ± 4.2	75.0 ± 3.9	0.88
G3P -> PYR	170.0 ± 8.5	150.0 ± 7.8	0.88
PYR -> LAC	150.0 ± 7.5	130.0 ± 6.8	0.87
Pentose Phosphate Pathway
G6P -> R5P	15.0 ± 1.5	25.0 ± 2.1	1.67
TCA Cycle
PYR -> AcCoA	20.0 ± 2.0	18.0 ± 1.7	0.90
AcCoA -> CIT	45.0 ± 3.6	35.0 ± 2.9	0.78
aKG -> SUC	40.0 ± 3.2	30.0 ± 2.5	0.75
MAL -> OAA	40.0 ± 3.3	30.0 ± 2.6	0.75
Anaplerosis
GLN -> aKG	25.0 ± 2.1	17.0 ± 1.5	0.68

Data are presented as mean ± standard deviation.

Table 2: Quantitative Proteomics Data from a SILAC Experiment

This table shows example data from a SILAC experiment comparing protein expression in response to a drug treatment. The H/L ratio indicates the relative abundance of a protein in the treated ("heavy") versus the control ("light") sample.[4][16][17]

Protein Accession	Gene Name	Protein Name	H/L Ratio	p-value	Regulation
P06733	APP	Amyloid beta A4 protein	0.52	0.001	Down-regulated
P60709	ACTB	Actin, cytoplasmic 1	1.05	0.85	Unchanged
P10636-8	HNRNPA1	Heterogeneous nuclear ribonucleoprotein A1	2.15	0.005	Up-regulated
Q06830	HNRNPU	Heterogeneous nuclear ribonucleoprotein U	0.98	0.91	Unchanged
P31946	YWHAZ	14-3-3 protein zeta/delta	3.50	<0.001	Up-regulated

Table 3: Clinical Data from a ¹³C-Urea Breath Test Study

This table presents representative data from a clinical study evaluating the diagnostic accuracy of the ¹³C-urea breath test against a gold standard method (e.g., endoscopy).[3][11]

Patient ID	Age (years)	Gender	¹³C-UBT Result (DOB ‰)	Gold Standard Result	Diagnosis
001	45	Male	15.2	Positive	H. pylori Positive
002	32	Female	1.8	Negative	H. pylori Negative
003	58	Male	25.6	Positive	H. pylori Positive
004	61	Female	0.9	Negative	H. pylori Negative
005	29	Male	8.7	Positive	H. pylori Positive
006	70	Female	3.1	Negative	H. pylori Negative

DOB (Delta Over Baseline) is a measure of the change in the ¹³CO₂/¹²CO₂ ratio. A value above a certain cutoff (e.g., 4.0 ‰) is considered positive.

Visualization of Pathways and Workflows

Visual representations are critical for understanding the complex data generated from ¹³C tracing studies. The following diagrams were created using the Graphviz DOT language to illustrate key concepts.

Figure 1: Tracing of ¹³C from Glucose and Glutamine through Glycolysis and the TCA Cycle.

Figure 2: Experimental Workflow for a Drug ADME Study Using a ¹³C-Labeled Compound.

Figure 3: Elucidation of the PI3K/Akt/mTOR Signaling Pathway and the Effect of a Targeted Drug.

Conclusion

The use of the carbon-13 stable isotope as a tracer has become a cornerstone of modern biomedical research and drug development. Its safety, versatility, and the depth of information it provides have made it an invaluable tool for understanding complex biological systems. From elucidating metabolic reprogramming in cancer to quantifying protein dynamics and enabling non-invasive diagnostics, ¹³C tracing continues to drive scientific discovery. As analytical technologies and computational modeling approaches advance, the applications of ¹³C are set to expand even further, offering unprecedented insights into health and disease. This guide provides a foundational understanding of the principles and practices of ¹³C tracing, empowering researchers to leverage this powerful technology in their own investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Performance of the 13C-urea breath test for the diagnosis of H. pylori infection using a substrate synthesized in Brazil: A preliminary study | Clinics [elsevier.es]
• 4. tandfonline.com [tandfonline.com]
• 5. Capsule 13C-urea breath test for the diagnosis of Helicobacter pylori infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Guide to 13C Metabolic Flux Analysis for the Cancer Biologist [isotope.com]
• 7. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - US [thermofisher.com]
• 9. 13C MRS and LC–MS Flux Analysis of Tumor Intermediary Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Use of 13C-Urea Breath Test for Non-Invasive Diagnosis of Helicobacter pylori Infection in Comparison to Endoscopy and Stool Antigen Test - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative analysis of SILAC data sets using spectral counting - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Modeling SILAC Data to Assess Protein Turnover in a Cellular Model of Diabetic Nephropathy [mdpi.com]

Technical Guide on the Material Safety Data Sheet for Barium Carbonate-¹³C

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety information for Barium Carbonate-¹³C (CAS No: 51956-33-3), a stable isotope-labeled compound used in synthesis and analysis.[1] The information is compiled from various Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS) to ensure a comprehensive guide for safe handling, storage, and emergency procedures. The primary hazard associated with this compound is acute oral toxicity.[2][3][4][5]

Substance Identification and Properties

Barium Carbonate-¹³C is an inorganic salt where the naturally occurring carbon has been enriched with the carbon-13 isotope. Its chemical and physical properties are largely identical to its unlabeled counterpart.

Table 1: Substance Identification

Identifier	Value
Chemical Name	Barium Carbonate-¹³C
Labeled CAS Number	51956-33-3[1][6]
Unlabeled CAS Number	513-77-9[1][2]
EC Number	208-167-3[1]
Molecular Formula	Ba¹³CO₃[1]

| Molecular Weight | 198.33 g/mol [1] |

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White powder or solid[4][7]
Odor	Odorless[4][7]
Melting Point	1740 °C (decomposes)[4]
Water Solubility	0.02 g/L (practically insoluble)[7][8]
Solubility	Soluble in acids (except sulfuric acid)[4]
Specific Gravity	4.43[4]
pH	~9 (1% suspension in water)[7]

| Stability | Stable under normal conditions[9][10][11] |

Hazard Identification and Classification

The primary health hazard of Barium Carbonate-¹³C is its toxicity upon ingestion. The toxicity is associated with the barium ion (Ba²⁺), which can cause adverse effects on the nervous, cardiovascular, and gastrointestinal systems.[8]

Table 3: GHS Classification

Classification	Category	Hazard Statement

| Acute Toxicity (Oral) | Category 4 | H302: Harmful if swallowed[2][3] |

• Signal Word: Warning [1][2][3]

• Hazard Pictogram:

The following diagram illustrates the logical workflow from hazard identification to response based on the GHS classification.

GHS Hazard and Response Workflow

Toxicological Information

The toxicity of barium carbonate is primarily due to the bioavailability of the barium ion following ingestion.[8] Acute intoxication can lead to symptoms such as vomiting, diarrhea, convulsive tremors, and muscular paralysis.[8]

Table 4: Acute Toxicity Data

Route	Species	Endpoint	Value	Reference
Oral	Rat	LD50	418 mg/kg	[4]
Oral	Rat	LD50	1690 mg/kg	[12][13]

| Oral | Rat | LD50 | 630 mg/kg |[7] |

Note: Discrepancies in LD50 values are common across different safety data sheets and may reflect different experimental conditions or strains.

Table 5: Ecotoxicity Data (Read-across from Barium Chloride)

Organism	Endpoint	Value	Exposure Time
Fish (Danio rerio)	LC50	>140.1 mg BaCO₃/L	96 h[2]
Crustacea (Daphnia magna)	EC50	20.8 mg BaCO₃/L	48 h[2]

| Algae (P. subcapitata) | ErC50 | >49.3 mg BaCO₃/L | 72 h[2] |

Experimental Protocols

The toxicological data cited in safety data sheets are typically derived from standardized studies. While the full, detailed experimental protocols are not provided in the source SDSs, the methodologies follow established international guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

• Acute Oral Toxicity (LD50 Study - e.g., OECD Guideline 401/420/423): This type of study is designed to determine the median lethal dose (LD50) of a substance when administered orally. A typical protocol involves:

  • Animal Selection: A specific strain of laboratory animal (e.g., Wistar rats) is chosen.

  • Dosing: The substance is administered to several groups of animals at various dose levels, typically via gavage.

  • Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

  • Data Analysis: The LD50 value, the dose at which 50% of the test animals are expected to die, is calculated using statistical methods.

• Eye Irritation/Corrosion (e.g., OECD Guideline 405): Data for barium carbonate often uses a "read-across" from a similar soluble salt like barium chloride.[2] This test assesses the potential of a substance to cause eye damage. A small amount of the substance is applied to one eye of a test animal (historically rabbits), and the effects are observed and scored over time.[2]

First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure. The following flowchart outlines the recommended procedures.

First-Aid Procedures Flowchart

Handling, Storage, and Personal Protection

Safe laboratory practice requires proper engineering controls, personal protective equipment, and storage procedures.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood, to minimize dust generation and inhalation.[2][9] Avoid contact with skin, eyes, and clothing.[11] Do not eat, drink, or smoke in the work area.[2][3] Wash hands thoroughly after handling.[2][3]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11][14] Keep away from incompatible materials such as strong acids.[10]

• Exposure Limits: The OSHA PEL and ACGIH TLV for soluble barium compounds is 0.5 mg/m³.[4][7]

The following diagram outlines the necessary Personal Protective Equipment (PPE).

Personal Protective Equipment Selection Guide

Fire-Fighting and Accidental Release Measures

• Fire-Fighting: Barium carbonate is not combustible.[8][10] Use extinguishing media appropriate for the surrounding fire.[8][11] When heated to decomposition, it may emit toxic fumes, including barium oxide.[5][8][10] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[8][11]

• Accidental Release: For spills, avoid generating dust.[2][9] Evacuate unnecessary personnel.[9] Wear appropriate PPE as described in Section 6. Sweep or vacuum up the material and place it into a suitable, labeled container for disposal.[8][11] Prevent entry into waterways and sewers.[2][8]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.[8][11] Waste should be treated as hazardous due to barium content. Do not release into the environment.[8][11] Contaminated packaging should be disposed of in the same manner as the product.[8]

References

• 1. Barium carbonate (¹³C, 98%) - Cambridge Isotope Laboratories, CLM-466-5 [isotope.com]
• 2. redox.com [redox.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Barium Carbonate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. tracesciences.com [tracesciences.com]
• 6. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 51956-33-3 Name: Barium carbonate-13C [xixisys.com]
• 7. conncoll.edu [conncoll.edu]
• 8. web.faa.illinois.edu [web.faa.illinois.edu]
• 9. lobachemie.com [lobachemie.com]
• 10. ctmpotterssupplies.co.uk [ctmpotterssupplies.co.uk]
• 11. thermofishersci.in [thermofishersci.in]
• 12. carlroth.com [carlroth.com]
• 13. carlroth.com [carlroth.com]
• 14. fishersci.com [fishersci.com]

A Researcher's Guide to Sourcing and Utilizing Barium Carbonate-¹³C

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview for researchers and professionals in the life sciences on securing reliable commercial suppliers of Barium carbonate-¹³C. Furthermore, it delves into the critical technical aspects of its application, including detailed experimental protocols and data analysis workflows, to ensure its effective use in research and development.

Identifying Reliable Commercial Suppliers

The procurement of high-quality, isotopically labeled compounds is paramount for the integrity and reproducibility of experimental results. Barium carbonate-¹³C serves as a crucial starting material for the synthesis of a wide array of ¹³C-labeled molecules used in metabolic research, drug development, and proteomics.[1] Several reputable commercial suppliers specialize in the production and distribution of stable isotope-labeled compounds.

When selecting a supplier, researchers should meticulously evaluate the product's specifications, including isotopic enrichment, chemical purity, and the availability of a comprehensive Certificate of Analysis (CoA). A CoA provides essential information on the analytical methods used for quality control and the specific lot characteristics.

Below is a comparative table summarizing the product specifications for Barium carbonate-¹³C from prominent suppliers.

Supplier	Product Number	Isotopic Enrichment (%)	Chemical Purity (%)	Available Sizes	Additional Notes
Cambridge Isotope Laboratories, Inc.	CLM-466	98	98	5 g, Bulk	Offers detailed product data sheets and CoA.[2][3]
Sigma-Aldrich (Merck)	277193 / 600202	98 / 90	Not specified	Varies	Provides different levels of isotopic enrichment.[4]
American Elements	BA-M-018-ISO.013I	98	High Purity Grades Available	Custom	Manufactures to various grades including ACS and pharmaceutical.[5]
MedchemExpress	HY-113603S	Not specified	>98	1 mg, 5 mg, 10 mg	Provides a data sheet with basic information.[6]
Benchchem	B135627	Not specified	Not specified	Inquire	Provides general information on applications.[1]
ANEXIB Chemicals	B191002	>95	Not specified	10 g	-
BOC Sciences	51956-33-3	98 atom % ¹³C	Not specified	Inquire	-[7]
Eurisotop (a subsidiary of CIL)	CLM-466-PK	98+	98	Bulk	European supplier for Cambridge Isotope Laboratories products.[8]

Note: Isotopic enrichment and chemical purity can vary between lots. It is crucial to obtain the CoA for the specific lot being purchased.

Synthesis of Barium Carbonate-¹³C

Understanding the synthesis of Barium carbonate-¹³C is beneficial for assessing its quality and potential impurities. Two primary methods are commonly employed for its preparation.

Precipitation from a Labeled Carbonate Source

A widely used and straightforward method involves the precipitation of Barium carbonate-¹³C from a soluble, ¹³C-labeled carbonate precursor.[1]

Experimental Protocol:

• Prepare Reactant Solutions:

  • Dissolve a stoichiometric amount of a soluble barium salt, such as Barium Chloride (BaCl₂), in deionized water.

  • In a separate vessel, dissolve a ¹³C-labeled carbonate salt, for instance, Sodium Carbonate-¹³C (Na₂¹³CO₃) or Ammonium Carbonate-¹³C ((NH₄)₂¹³CO₃), in deionized water.

• Precipitation:

  • Slowly add the barium chloride solution to the labeled carbonate solution with constant stirring. A white precipitate of Barium carbonate-¹³C will form immediately.

  • The reaction is: BaCl₂ + Na₂¹³CO₃ → Ba¹³CO₃(s) + 2NaCl

• Isolation and Purification:

  • Allow the precipitate to settle completely.

  • Isolate the solid Barium carbonate-¹³C by filtration using a Buchner funnel.

  • Wash the precipitate several times with deionized water to remove any soluble impurities, such as sodium chloride.

  • Dry the purified Barium carbonate-¹³C in an oven at a suitable temperature (e.g., 100-120°C) to a constant weight.

Conversion from Carbon Dioxide-¹³C

Another common method involves the reaction of isotopically labeled carbon dioxide (¹³CO₂) with a barium salt.[1] This is particularly useful as ¹³CO₂ is a common primary source for carbon-13 labeling.

Experimental Protocol:

• Prepare Barium Hydroxide Solution: Prepare a saturated solution of Barium Hydroxide (Ba(OH)₂) in deionized water and filter it to remove any undissolved solids.

• Gas Introduction: Bubble the ¹³CO₂ gas through the clear Barium Hydroxide solution. A white precipitate of Barium carbonate-¹³C will form.

  • The reaction is: Ba(OH)₂ + ¹³CO₂ → Ba¹³CO₃(s) + H₂O

• Isolation and Purification: Follow the same isolation, washing, and drying steps as described in the precipitation method above.

Key Applications and Experimental Workflows

Barium carbonate-¹³C is a versatile precursor for a multitude of applications in life sciences research.

Metabolic Flux Analysis (MFA)

¹³C-Metabolic Flux Analysis (MFA) is a powerful technique to quantify the rates of metabolic reactions within a cell.[9] Barium carbonate-¹³C can be used to synthesize ¹³C-labeled metabolic substrates, such as glucose or amino acids, which are then introduced to cells in culture.

Experimental Workflow for ¹³C-MFA:

• Synthesis of ¹³C-labeled Substrate: Synthesize the desired ¹³C-labeled substrate (e.g., [U-¹³C]-glucose) using Barium carbonate-¹³C as the initial labeled source.

• Cell Culture and Labeling: Culture cells in a medium containing the ¹³C-labeled substrate until isotopic steady state is achieved.[10]

• Metabolite Extraction: Quench the metabolism and extract intracellular metabolites.

• Analytical Measurement: Analyze the isotopic enrichment of the metabolites using techniques like Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[9]

• Data Analysis and Flux Calculation: Use specialized software to calculate the intracellular metabolic fluxes based on the measured isotopic labeling patterns and a stoichiometric model of the metabolic network.[11]

References

• 1. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 2. Barium carbonate (¹³C, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. Barium carbonate (¹³C, 98%) - Cambridge Isotope Laboratories, CLM-466-5 [isotope.com]
• 4. 碳酸钡-13C - [sigmaaldrich.com]
• 5. americanelements.com [americanelements.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. barium carbonate suppliers USA [americanchemicalsuppliers.com]
• 8. Deuterated Solvents & Stable Isotope-Labeled Compounds | Eurisotop [eurisotop.com]
• 9. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 10. benchchem.com [benchchem.com]
• 11. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]

Carbon-13: A Technical Guide to Its Natural Abundance and Significance in Isotopic Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the stable isotope carbon-13 (¹³C), detailing its natural abundance, its crucial role in isotopic labeling, and the experimental methodologies that leverage its unique properties. The strategic use of ¹³C-labeled compounds has become an indispensable tool in metabolic research, drug development, and proteomics, enabling precise tracking of molecules and elucidation of complex biological pathways.

The Foundation: Natural Abundance of Carbon Isotopes

Carbon exists naturally as three isotopes: ¹²C, ¹³C, and ¹⁴C. While ¹²C is the most abundant, the stable, non-radioactive isotope ¹³C constitutes approximately 1.1% of all natural carbon. This low natural abundance is fundamentally important; it creates a low background against which ¹³C-enriched compounds can be easily detected and quantified using sophisticated analytical techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The radioactive isotope, ¹⁴C, is present in trace amounts and is unsuitable for many biological studies due to its instability. The properties of the stable isotopes of carbon are summarized below.

Table 1: Natural Abundance and Properties of Carbon Isotopes

Isotope	Protons	Neutrons	Natural Abundance (%)	Atomic Mass (Da)	Stability
Carbon-12 (¹²C)	6	6	~98.9%	12.000000	Stable
Carbon-13 (¹³C)	6	7	~1.1%	13.003355	Stable
Carbon-14 (¹⁴C)	6	8	~1 part per trillion	14.003241	Radioactive

The key advantage of ¹³C is that it is a stable isotope, making it safe for use in in vivo studies, including human clinical trials, without the concerns associated with radioactive tracers.

Significance in Isotopic Labeling

Isotopic labeling with ¹³C involves replacing ¹²C atoms with ¹³C atoms in a molecule of interest. This "heavier" version of the molecule is chemically identical to its unlabeled counterpart but can be distinguished by its mass. This principle is the bedrock of tracer studies in various scientific disciplines.

Key Applications:

• Metabolic Flux Analysis (MFA): Researchers use ¹³C-labeled substrates, such as glucose or glutamine, to trace the flow of metabolites through cellular pathways. By analyzing the pattern of ¹³C incorporation into downstream metabolites, scientists can quantify the rates (fluxes) of metabolic reactions.

• Drug Metabolism and Pharmacokinetics (DMPK): In drug development, ¹³C-labeling helps in identifying and quantifying drug metabolites. Co-dosing a ¹³C-labeled drug with its unlabeled version allows for precise measurement of the parent drug and its metabolites, even if the metabolites are unknown.

• Proteomics (SILAC): While Stable Isotope Labeling with Amino Acids in Cell Culture (SILAC) traditionally uses heavy isotopes of nitrogen and hydrogen, ¹³C-labeled amino acids are also employed for quantitative proteomics to compare protein abundance between different cell populations.

• NMR Spectroscopy: The ¹³C nucleus is NMR-active (spin=1/2). While its low natural abundance and lower gyromagnetic ratio make it less sensitive than proton (¹H) NMR, ¹³C enrichment dramatically enhances the signal. This allows for detailed structural elucidation of proteins and other complex biomolecules.

Experimental Methodologies and Protocols

The successful application of ¹³C labeling hinges on robust experimental design and precise analytical methods. Below are generalized protocols for common ¹³C-based experiments.

¹³C-Based Metabolic Flux Analysis (MFA)

This protocol outlines a typical workflow for tracing the metabolism of a ¹³C-labeled substrate in cell culture.

Objective: To quantify the metabolic pathways involved in the processing of a specific nutrient (e.g., glucose).

Methodology:

• Cell Culture Preparation: Culture cells of interest to a desired confluency under standard conditions.

• Isotope Labeling:

  • Remove the standard growth medium.

  • Replace it with a medium containing a ¹³C-labeled substrate, for instance, [U-¹³C₆]-glucose, where all six carbon atoms are ¹³C.

  • Incubate the cells for a predetermined period to allow for the uptake and metabolism of the labeled substrate, leading to isotopic steady state.

• Metabolite Extraction:

  • Rapidly quench metabolism by aspirating the medium and washing the cells with an ice-cold saline solution.

  • Extract metabolites using a cold solvent, typically 80% methanol.

  • Collect the cell extract containing the metabolites.

• Sample Analysis (LC-MS/MS):

  • Separate the extracted metabolites using Liquid Chromatography (LC).

  • Analyze the separated metabolites using Tandem Mass Spectrometry (MS/MS). The instrument will detect the mass shift in metabolites that have incorporated ¹³C atoms.

• Data Analysis:

  • Identify and quantify the different isotopologues (molecules differing only in their isotopic composition) for each metabolite.

  • Use specialized software to fit the labeling patterns to a metabolic network model, thereby calculating the flux through various pathways.

Caption: Workflow for a ¹³C-based Metabolic Flux Analysis experiment.

Structural Analysis using ¹³C NMR Spectroscopy

This protocol describes the general steps for preparing a protein sample for structural analysis using ¹³C-edited NMR experiments.

Objective: To obtain structural information on a protein by leveraging ¹³C enrichment.

Methodology:

• Protein Expression and Purification:

  • Transform a bacterial expression system (e.g., E. coli) with a plasmid encoding the protein of interest.

  • Grow the bacteria in a minimal medium where the sole carbon source is ¹³C-labeled glucose and/or the sole nitrogen source is ¹⁵N-labeled ammonium chloride (for double labeling).

  • Induce protein expression. The expressed protein will incorporate ¹³C (and ¹⁵N) atoms.

  • Lyse the cells and purify the labeled protein using standard chromatography techniques (e.g., affinity, size-exclusion).

• Sample Preparation for NMR:

  • Exchange the purified protein into a suitable NMR buffer (e.g., phosphate or Tris buffer) with a specific pH, containing 5-10% D₂O for the lock signal.

  • Concentrate the protein to the desired level (typically 0.1 - 1 mM).

  • Transfer the final sample into an NMR tube.

• NMR Data Acquisition:

  • Acquire a series of NMR experiments (e.g., HSQC, HNCO, HN(CA)CO) on a high-field NMR spectrometer. These experiments correlate the signals from different nuclei (¹H, ¹⁵N, ¹³C) to provide through-bond connectivity information.

• Data Processing and Analysis:

  • Process the raw NMR data using specialized software (e.g., NMRPipe).

  • Analyze the processed spectra to assign chemical shifts to specific atoms in the protein's backbone and side chains.

  • Use the assignment data to determine the secondary and tertiary structure of the protein.

Caption: General workflow for protein structure determination using ¹³C labeling and NMR.

Conclusion

The low natural abundance of carbon-13 provides a critical baseline that enables its use as a powerful and safe tracer isotope in biological and chemical sciences. From elucidating the intricate web of metabolic pathways to accelerating the development of new pharmaceuticals, ¹³C labeling, coupled with advanced analytical platforms like MS and NMR, offers unparalleled insight into the dynamic processes of living systems. The methodologies described herein represent foundational workflows that continue to be adapted and refined, pushing the boundaries of scientific discovery.

Electron configuration and basic characteristics of Barium.

An In-depth Technical Guide to the Electron Configuration and Basic Characteristics of Barium

Introduction

Barium (Ba), atomic number 56, is a soft, silvery alkaline earth metal belonging to Group 2 of the periodic table.[1][2] Due to its high chemical reactivity, it is never found in nature as a free element, occurring primarily in minerals such as barite (barium sulfate, BaSO₄) and witherite (barium carbonate, BaCO₃).[2][3][4] First isolated by Sir Humphry Davy in 1808, its name originates from the Greek word "barys," meaning "heavy," a nod to the high density of its common mineral, barite.[1][2][5] This guide provides a comprehensive overview of Barium's electron configuration, fundamental properties, chemical reactivity, and relevant experimental protocols, tailored for professionals in research and development.

Electron Configuration

The arrangement of electrons in an atom's orbitals dictates its chemical behavior. Barium has 56 electrons, which are distributed according to the Aufbau principle, Pauli exclusion principle, and Hund's rule.[6]

• Full Electron Configuration : 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 5s² 4d¹⁰ 5p⁶ 6s²[4][7][8]

• Noble Gas Abbreviated Configuration : [Xe] 6s²[1][4][5][9]

• Electron Shell Structure : 2, 8, 18, 18, 8, 2[1][7][9]

The two electrons in the outermost 6s orbital are its valence electrons.[10] The relative ease with which Barium can lose these two electrons to achieve a stable electron configuration similar to the noble gas Xenon explains its consistent +2 oxidation state in compounds and its high reactivity.[2][10]

Caption: Logical representation of Barium's electron shell structure.

Core Atomic and Physical Characteristics

The fundamental properties of Barium are summarized below. These quantitative data highlight its characteristics as a dense alkaline earth metal.

General Properties
Atomic Number	56[1][2][11][12]
Symbol	Ba[1][5][11]
Atomic Mass	137.327 u[1][5][11][12][13]
Group	2 (Alkaline Earth Metals)[1][2][7]
Period	6[1][7][11]

Physical Properties
Melting Point	725-727 °C (1000 K)[1][5][10][11][12]
Boiling Point	1640-1870 °C (2143-2170 K)[1][5][10][12]
Density (at 20°C)	3.51 - 3.6 g/cm³[1][10][11]
Appearance	Silvery-white, soft, malleable metal[1][2][4][14]
Crystal Structure	Body-centered cubic (bcc)[10][15]
Mohs Hardness	1.25[10][16]

Atomic & Chemical Properties
Oxidation States	+2 (common), +1[10][15]
Electronegativity (Pauling)	0.89[1][15][16]
1st Ionization Energy	502.9 kJ/mol[10][15][17][18][19]
2nd Ionization Energy	965.2 kJ/mol[10][15][17][18][19]
3rd Ionization Energy	3600 kJ/mol[10][15][17]
Atomic Radius (empirical)	222 pm[15]
Covalent Radius	198 pm[7]
Electron Affinity	13.95 kJ/mol[9][10][16]

Isotopic Composition

Naturally occurring Barium is a mixture of six stable isotopes and one primordial radioisotope with an extremely long half-life.[10][13][20] The most abundant is ¹³⁸Ba.

Isotope	Natural Abundance (%)
¹³⁰Ba	~0.11%[20]
¹³²Ba	~0.10%[20]
¹³⁴Ba	~2.42%[20]
¹³⁵Ba	~6.59%[20]
¹³⁶Ba	~7.85%[20]
¹³⁷Ba	~11.23%[20]
¹³⁸Ba	~71.70%[10][20]

Additionally, there are over 30 synthetic radioisotopes, with ¹³³Ba being the longest-lived, having a half-life of 10.538 years.[13][15]

Chemical Reactivity and Key Reactions

Barium is more reactive than magnesium, calcium, and strontium.[1][15] Its high reactivity necessitates storage under an inert atmosphere or oxygen-free liquids like mineral oil or kerosene to prevent oxidation.[1][5][15][21]

• Reaction with Air : Barium readily oxidizes in air at room temperature, forming a passivating layer of barium oxide (BaO).[10][14][15] When ignited, it reacts with both oxygen and nitrogen to form a mixture of BaO, barium peroxide (BaO₂), and barium nitride (Ba₃N₂).[3][22]

• Reaction with Water : The reaction with water and alcohols is highly exothermic, releasing hydrogen gas and forming barium hydroxide, Ba(OH)₂.[2][3][10][15][22] Ba + 2H₂O → Ba(OH)₂ + H₂↑

• Reaction with Acids : Barium is readily attacked by most acids.[15] A notable exception is sulfuric acid, which causes passivation due to the formation of a surface layer of insoluble barium sulfate (BaSO₄).[15]

• Reaction with Non-metals : Upon heating, Barium combines with non-metals such as hydrogen, nitrogen, carbon, and phosphorus.[10][15] It also reacts vigorously with halogens.[1]

Experimental Protocols

Protocol for Determination of Electron Configuration via Atomic Emission Spectroscopy

Atomic Emission Spectroscopy (AES) is a standard method for experimentally verifying the electron configuration of an element. The protocol involves analyzing the electromagnetic radiation emitted by atoms after they have been excited to higher energy levels.

• Sample Preparation : A salt of Barium, such as Barium Chloride (BaCl₂), is dissolved in a suitable solvent (e.g., deionized water) to create a standard solution.

• Atomization and Excitation : The Barium solution is introduced into a high-energy source, typically an inductively coupled plasma (ICP) or a flame. The intense heat desolvates, vaporizes, and atomizes the sample. The high temperature excites the valence electrons of the Barium atoms from their ground state (6s²) to higher, unstable energy orbitals.

• Emission : As the excited electrons relax and fall back to lower energy levels, they emit photons of light at specific, discrete wavelengths.

• Dispersion and Detection : The emitted light is passed through a monochromator (a prism or diffraction grating) which separates the light into its component wavelengths, creating a spectrum. A detector, such as a photomultiplier tube, measures the intensity of light at each wavelength.

• Data Analysis : The resulting emission spectrum consists of a series of sharp lines, each corresponding to a specific electronic transition between energy levels. The wavelengths of these lines are characteristic of Barium. By comparing the observed spectral lines to known atomic spectral databases and applying the principles of quantum mechanics (such as the Rydberg formula), the energy levels of the Barium atom can be determined, confirming its electronic structure. The prominent pale yellow-green flame color of barium compounds is a macroscopic manifestation of these electronic transitions.[1][2]

Protocol for Commercial Extraction of Barium from Barite Ore

The primary commercial source of Barium is the mineral barite (BaSO₄). The extraction process is a multi-step procedure involving high-temperature reduction and purification.[10]

• Ore Preparation : High-grade barite ore is crushed, ground, and concentrated via flotation to remove impurities like iron and silicon.[23]

• Carbothermic Reduction : The concentrated barium sulfate is mixed with a carbon source, such as coal or petroleum coke, and roasted in a rotary kiln at approximately 1100°C.[15][23] This reduces the sulfate to water-soluble barium sulfide (BaS), often called "black ash". BaSO₄ + 2C → BaS + 2CO₂↑

• Conversion to Oxide : The BaS is treated to form barium oxide (BaO). This can be achieved by first converting the BaS to barium carbonate (BaCO₃) by reacting it with sodium carbonate or carbon dioxide.[15][23] The resulting BaCO₃ is then calcined with carbon powder at high temperatures to yield BaO.[23] BaS + CO₂ + H₂O → BaCO₃ + H₂S BaCO₃ → BaO + CO₂↑

• Aluminothermic Reduction : Pure Barium metal is produced by reducing barium oxide with aluminum powder in a vacuum retort at temperatures between 1100-1200°C.[15] Barium metal has a lower boiling point than the other components and is distilled off as a vapor. 4BaO + 2Al → 3Ba↑ + BaAl₂O₄

• Purification : The Barium vapor is condensed and collected in a cool part of the apparatus under an inert argon atmosphere to yield the final high-purity metal (typically >99%).[15]

Caption: High-level workflow for the industrial extraction of Barium.

Safety and Handling

Barium metal and its water- or acid-soluble compounds are toxic.[5][10] Ingestion can lead to gastrointestinal issues, muscle weakness, cardiac dysrhythmias, and paralysis.[24]

• Handling : Metallic Barium should be handled in an enclosed process under a dry, inert gas like argon.[21] Contact with water or moisture must be avoided as it produces flammable hydrogen gas.[21][25]

• Storage : Store in tightly sealed, properly labeled containers under mineral oil or argon in a cool, dry, well-ventilated area away from heat.[21]

• Personal Protective Equipment (PPE) : When handling Barium or its compounds, appropriate PPE, including chemical-resistant gloves, safety goggles, and respiratory protection (if dusts or fumes are generated), is mandatory.[21][25]

• Disposal : Barium waste is often classified as hazardous or special waste and must be disposed of in accordance with local, national, and international regulations.[26]

References

• 1. Barium Element | History, Uses, Facts, Physical Chemical Characteristics [periodic-table.com]
• 2. Barium: Properties, Compounds and Uses [allen.in]
• 3. Properties of barium | MEL Chemistry [melscience.com]
• 4. materials.gelsonluz.com [materials.gelsonluz.com]
• 5. Barium Facts - Periodic Table of the Elements [thoughtco.com]
• 6. proprep.com [proprep.com]
• 7. Periodic Table of Elements: Barium - Ba (EnvironmentalChemistry.com) [environmentalchemistry.com]
• 8. brainly.com [brainly.com]
• 9. WebElements Periodic Table » Barium » properties of free atoms [webelements.com]
• 10. Barium (Ba) | Research Starters | EBSCO Research [ebsco.com]
• 11. #56 - Barium - Ba [hobart.k12.in.us]
• 12. Atomic Number of Barium Ba [atomicnumber.net]
• 13. Isotopes of barium - Wikipedia [en.wikipedia.org]
• 14. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Barium and Barium Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Barium - Wikipedia [en.wikipedia.org]
• 16. Technical data for the element Barium in the Periodic Table [periodictable.com]
• 17. Barium (Ba) - Periodic Table [periodictable.one]
• 18. alfa-chemistry.com [alfa-chemistry.com]
• 19. Ionization Energies for all the elements in the Periodic Table [periodictable.com]
• 20. grokipedia.com [grokipedia.com]
• 21. Barium - ESPI Metals [espimetals.com]
• 22. Barium: Chemical reactions | Pilgaard Elements [pilgaardelements.com]
• 23. News - Barium Extraction Process [epomaterial.com]
• 24. Barium | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 25. nj.gov [nj.gov]
• 26. Barium (HSG 46, 1991) [inchem.org]

Protocols & Analytical Methods

Application Notes and Protocols for Metabolic Flux Analysis Using Barium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) is a powerful technique used to elucidate the rates of metabolic reactions within a biological system. By tracing the path of isotopically labeled substrates, researchers can gain a quantitative understanding of cellular metabolism. While 13C-labeled glucose and glutamine are common tracers, utilizing Barium Carbonate-¹³C (Ba¹³CO₃) as a source of ¹³CO₂ offers a unique approach to probe specific metabolic pathways, particularly carboxylation reactions that are central to cellular biosynthesis and energy metabolism.

These application notes provide a comprehensive guide to performing ¹³C-Metabolic Flux Analysis in mammalian cells using Barium Carbonate-¹³C. The protocols cover the entire workflow, from the generation of ¹³CO₂ to the analysis of labeled metabolites.

Principle of the Method

Barium Carbonate-¹³C is a solid, stable isotope-labeled compound. Due to its insolubility in water, it cannot be directly added to cell culture media. Instead, it serves as a precursor for the generation of ¹³CO₂ gas. This gas is then introduced into a sealed cell culture environment where it dissolves in the medium and equilibrates to form ¹³C-bicarbonate (H¹³CO₃⁻). Cellular enzymes, known as carboxylases, utilize this ¹³C-bicarbonate to incorporate the labeled carbon atom into various metabolites. By measuring the incorporation of ¹³C into these downstream metabolites using mass spectrometry, the activity of these carboxylation-dependent pathways can be quantified.[1][2]

Key enzymatic reactions that incorporate CO₂/bicarbonate include:

• Pyruvate Carboxylase (PC): Converts pyruvate to oxaloacetate, a key anaplerotic reaction that replenishes the Tricarboxylic Acid (TCA) cycle.[3]

• Acetyl-CoA Carboxylase (ACC): Catalyzes the formation of malonyl-CoA from acetyl-CoA, the committed step in fatty acid synthesis.

• Propionyl-CoA Carboxylase (PCC): Involved in the metabolism of odd-chain fatty acids and certain amino acids.

• Carbamoyl Phosphate Synthetase (CPS): Utilizes bicarbonate in the urea cycle and pyrimidine synthesis.

Experimental Workflow Overview

The overall experimental workflow for ¹³C-MFA using Barium Carbonate-¹³C is a multi-step process that requires careful planning and execution. The key stages include the generation of ¹³CO₂, labeling of the cell culture, extraction of metabolites, and analysis by mass spectrometry.

Figure 1: Overall experimental workflow for ¹³C-MFA using Barium Carbonate-¹³C.

Protocol 1: Generation of ¹³CO₂ from Barium Carbonate-¹³C

This protocol describes the safe generation of ¹³CO₂ gas from Barium Carbonate-¹³C through acidification. This procedure should be performed in a well-ventilated fume hood.

Materials:

• Barium Carbonate-¹³C (Ba¹³CO₃)

• Strong acid (e.g., 2M Hydrochloric acid, HCl)

• Gas-tight reaction vessel with at least two ports (one for acid addition, one for gas outlet)

• Syringe with a needle for acid injection

• Gas collection bag or a direct line to the cell culture chamber

• Tubing and connectors

Procedure:

• Setup: Place a pre-weighed amount of Barium Carbonate-¹³C into the gas-tight reaction vessel. The amount will depend on the desired final ¹³CO₂ concentration in the cell culture chamber.

• Assembly: Securely connect the gas outlet of the reaction vessel to the gas collection bag or the inlet of the sealed cell culture chamber. Ensure all connections are gas-tight.

• Acid Addition: Slowly inject the strong acid into the reaction vessel using the syringe. The ¹³CO₂ gas will be generated immediately upon contact of the acid with the Barium Carbonate-¹³C.

  • Reaction: Ba¹³CO₃(s) + 2H⁺(aq) → Ba²⁺(aq) + H₂O(l) + ¹³CO₂(g)

• Gas Collection: Allow the reaction to proceed to completion, ensuring all the generated ¹³CO₂ is collected or transferred to the culture chamber.

• Neutralization: After the reaction is complete, the remaining acidic solution should be neutralized before disposal according to institutional guidelines.

Protocol 2: ¹³CO₂ Labeling in a Sealed Cell Culture Chamber

This protocol outlines the procedure for labeling mammalian cells with ¹³CO₂ in a sealed experimental setup.

Materials:

• Cultured mammalian cells (adherent or suspension)

• Appropriate cell culture medium

• Sealed cell culture chamber or a standard incubator that can be sealed and have its gas composition controlled.

• Source of ¹³CO₂ gas (from Protocol 1)

• CO₂ sensor to monitor the concentration within the chamber

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., multi-well plates, flasks) and allow them to reach the desired confluency in a standard CO₂ incubator.

• Chamber Preparation: Place the cell culture vessels into the sealed chamber. If using a custom-built chamber, ensure it is sterile.

• Gas Exchange: Purge the chamber with a gas mixture containing the desired O₂ concentration and balance N₂, but initially with unlabeled CO₂ at the standard concentration (e.g., 5%). This allows the cells to acclimate to the chamber environment.

• Introduction of ¹³CO₂: Introduce the generated ¹³CO₂ into the sealed chamber to achieve the target ¹³CO₂ concentration (e.g., 5%). Monitor the CO₂ concentration using an integrated sensor.

• Incubation: Incubate the cells in the ¹³CO₂-enriched atmosphere for a duration sufficient to achieve isotopic steady state. This time will vary depending on the cell type and the metabolic pathways of interest, but is typically several hours to overnight.[4]

• Harvesting: At the end of the incubation period, rapidly quench metabolism and extract metabolites as described in Protocol 3.

Protocol 3: Metabolite Quenching and Extraction

This protocol details the rapid halting of metabolic activity and extraction of intracellular metabolites.

Materials:

• Ice-cold phosphate-buffered saline (PBS)

• Cold extraction solvent (e.g., 80% methanol, -80°C)

• Cell scraper (for adherent cells)

• Centrifuge

Procedure:

• Quenching: Quickly remove the culture medium and wash the cells once with ice-cold PBS to remove extracellular metabolites and halt metabolic activity.

• Extraction: Immediately add the cold extraction solvent to the cells. For adherent cells, use a cell scraper to detach the cells in the solvent. For suspension cells, pellet the cells by centrifugation and resuspend in the extraction solvent.

• Lysis: Lyse the cells by vortexing or sonication.

• Protein Precipitation: Incubate the lysate at -20°C for at least 30 minutes to precipitate proteins.

• Centrifugation: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the intracellular metabolites and transfer it to a new tube.

• Storage: Store the metabolite extracts at -80°C until analysis.

Protocol 4: Sample Preparation for Mass Spectrometry (GC-MS)

This protocol describes the derivatization of polar metabolites to increase their volatility for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Materials:

• Dried metabolite extract

• Derivatization agent (e.g., N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide, MTBSTFA)

• Solvent (e.g., pyridine or acetonitrile)

• Heating block or oven

Procedure:

• Drying: Dry the metabolite extracts completely using a vacuum concentrator.

• Derivatization: Resuspend the dried extract in the derivatization agent and solvent.

• Incubation: Incubate the samples at an elevated temperature (e.g., 60-80°C) for a specified time (e.g., 30-60 minutes) to allow the derivatization reaction to complete.

• Analysis: The derivatized samples are now ready for injection into the GC-MS system.

Data Presentation

The primary data obtained from ¹³C-MFA experiments are the mass isotopomer distributions (MIDs) of key metabolites. These MIDs represent the fractional abundance of each isotopologue (a molecule with a specific number of ¹³C atoms). This data is then used in computational models to calculate metabolic fluxes.

Table 1: Illustrative Mass Isotopomer Distributions of TCA Cycle Intermediates after Labeling with ¹³C-Bicarbonate

The following table presents hypothetical, yet representative, mass isotopomer distributions for key TCA cycle intermediates in cancer cells labeled with ¹³C-bicarbonate. The M+1 enrichment is indicative of the incorporation of a single ¹³C atom through carboxylation reactions.

Metabolite	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)	M+5 (%)	M+6 (%)
Pyruvate	95.0	5.0	0.0	0.0	-	-	-
Citrate	80.0	15.0	4.0	1.0	0.0	0.0	0.0
α-Ketoglutarate	82.0	14.0	3.0	1.0	0.0	0.0	-
Succinate	85.0	12.0	2.5	0.5	0.0	-	-
Fumarate	86.0	11.0	2.0	1.0	0.0	-	-
Malate	84.0	13.0	2.5	0.5	0.0	-	-
Aspartate	83.0	14.0	2.0	1.0	0.0	-	-

Note: These values are for illustrative purposes and the actual MIDs will vary depending on the cell type, experimental conditions, and labeling duration.[5]

Table 2: Calculated Relative Metabolic Fluxes

Based on the MIDs and a metabolic network model, relative fluxes through key pathways can be calculated. The glucose uptake rate is often set to 100 as a reference.

Reaction	Pathway	Relative Flux (Control)	Relative Flux (Treated)
Glucose uptake	Glycolysis	100	120
Pyruvate -> Acetyl-CoA	TCA Cycle Entry	85	95
Pyruvate -> Oxaloacetate	Anaplerosis	15	25
Isocitrate -> α-KG	TCA Cycle	90	105
α-KG -> Succinyl-CoA	TCA Cycle	88	102
Acetyl-CoA -> Malonyl-CoA	Fatty Acid Synthesis	5	10

Note: These values are illustrative. The "Treated" column could represent cells under the influence of a drug or a specific genetic modification.

Visualization of Metabolic Pathways and Logical Relationships

Central Carbon Metabolism and ¹³C Incorporation from Bicarbonate

The following diagram illustrates the central carbon metabolism pathways and highlights the key carboxylation reactions where ¹³C from bicarbonate is incorporated.

Figure 2: Incorporation of ¹³C from bicarbonate into central carbon metabolism.

Logical Flow for Data Analysis in ¹³C-MFA

The analysis of data from a ¹³C-MFA experiment follows a structured, model-driven approach to translate raw mass spectrometry data into meaningful metabolic fluxes.

Figure 3: Logical workflow for data analysis in ¹³C-Metabolic Flux Analysis.

Concluding Remarks

The use of Barium Carbonate-¹³C as a tracer for metabolic flux analysis provides a valuable tool for investigating carboxylation reactions and their contribution to cellular metabolism. This approach is particularly insightful for studying anaplerosis, fatty acid synthesis, and other biosynthetic pathways that are often dysregulated in diseases such as cancer. The protocols and guidelines presented here offer a framework for researchers to design and execute robust ¹³C-MFA experiments, ultimately leading to a deeper understanding of cellular physiology and the identification of novel therapeutic targets.

References

• 1. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]

Application Note & Protocol: Generation of ¹³CO₂ Gas from Barium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are invaluable tools in research and development, particularly in the pharmaceutical and life sciences sectors. ¹³C-labeled carbon dioxide (¹³CO₂) is a crucial tracer gas used in a variety of applications, including metabolic studies, environmental research, and as a precursor for the synthesis of other ¹³C-labeled molecules. Barium carbonate-¹³C (Ba¹³CO₃) is a common solid starting material for the on-demand generation of ¹³CO₂ gas. This application note provides a detailed protocol for the generation of ¹³CO₂ gas from Ba¹³CO₃ through reaction with a strong acid. The protocol covers the experimental setup, procedure, purification, and safety considerations.

Principle

The generation of ¹³CO₂ from Ba¹³CO₃ is based on the acid-base reaction between a carbonate and a strong, non-volatile acid. The carbonate anion reacts with hydronium ions to produce carbonic acid, which is unstable and readily decomposes into water and carbon dioxide gas. The isotopic label is retained in the carbon dioxide molecule.

Chemical Reaction: Ba¹³CO₃(s) + 2H⁺(aq) → Ba²⁺(aq) + H₂O(l) + ¹³CO₂(g)

A strong, non-volatile acid such as phosphoric acid (H₃PO₄) is often preferred over volatile acids like hydrochloric acid (HCl) to prevent the contamination of the generated ¹³CO₂ with acid vapors.

Materials and Equipment

Reagents and Consumables	Equipment
Barium carbonate-¹³C (Ba¹³CO₃)	Gas generation flask (two-neck round-bottom flask)
Concentrated phosphoric acid (H₃PO₄, ≥85%)	Dropping funnel
Deionized water	Gas outlet adapter
Drying agent (e.g., anhydrous calcium chloride, Drierite™)	Gas collection system (e.g., gas-tight syringe, Tedlar® bag, or cold trap)
Nitrogen (N₂) or Argon (Ar) gas (for inert atmosphere)	Vacuum line system (optional, for high-purity applications)
Heating mantle or oil bath
Magnetic stirrer and stir bar
Cryogenic trap (e.g., liquid nitrogen cold finger)
Standard laboratory glassware and consumables

Experimental Protocol

This protocol describes the generation of ¹³CO₂ gas in a closed system. The quantities can be scaled as needed, with appropriate adjustments to the glassware and reagent volumes.

1. System Assembly:

• Assemble the gas generation apparatus as depicted in the workflow diagram below. The setup consists of a two-neck round-bottom flask containing the Ba¹³CO₃ and a magnetic stir bar.

• A dropping funnel containing the acid is fitted into one neck of the flask.

• The other neck is connected via a gas outlet adapter to a purification train and then to the gas collection system.

• The purification train should include a trap with a drying agent to remove any water vapor from the gas stream. For high-purity applications, a cryogenic trap (cold finger) cooled with liquid nitrogen can be used to freeze out impurities.

• Ensure all joints are properly sealed to prevent gas leakage.

2. Reaction Procedure:

• Preparation: Accurately weigh the desired amount of Barium carbonate-¹³C and place it in the two-neck flask.

• Inert Atmosphere: Purge the entire system with an inert gas (N₂ or Ar) for 10-15 minutes to remove atmospheric CO₂ and air. This is crucial to avoid isotopic dilution of the product.

• Acid Addition: Slowly add the concentrated phosphoric acid from the dropping funnel to the flask containing the Ba¹³CO₃ while stirring. The addition should be dropwise to control the rate of gas evolution and prevent excessive foaming.

• Reaction: The reaction will proceed at room temperature, evidenced by the evolution of gas bubbles. To drive the reaction to completion, the flask can be gently heated to 50-60°C using a heating mantle or oil bath. Continue stirring for at least 30 minutes after the initial effervescence has subsided to ensure all the Ba¹³CO₃ has reacted.

• Gas Collection: The generated ¹³CO₂ gas passes through the purification train and is collected in the chosen collection system.

  • Gas-tight syringe: Suitable for collecting small volumes for direct injection into analytical instruments.

  • Tedlar® bag: For collecting larger volumes.

  • Cold trap: For cryogenic collection, the ¹³CO₂ is frozen in a trap cooled with liquid nitrogen. The trap can then be isolated and the ¹³CO₂ can be transferred to a storage vessel upon warming.

3. Purification:

• For most applications, passing the gas through a drying agent is sufficient.

• For high-purity requirements, a cryogenic trap is recommended to remove any volatile impurities.

Quantitative Data

The theoretical yield of ¹³CO₂ can be calculated based on the stoichiometry of the reaction. The actual yield may vary depending on the efficiency of the reaction and the gas collection method.

Parameter	Value/Range	Notes
Molar Mass of Ba¹³CO₃	~198.35 g/mol	Dependent on the isotopic purity of ¹³C.
Molar Mass of ¹³CO₂	~45.01 g/mol
Theoretical Yield	1 mole of Ba¹³CO₃ produces 1 mole of ¹³CO₂
Acid Concentration	≥85% Phosphoric Acid	A non-volatile acid is preferred.
Reaction Temperature	Room Temperature to 60°C	Gentle heating can increase the reaction rate.
Reaction Time	30 - 60 minutes	Dependent on reactant quantities and temperature.
Expected Purity	>98%	With proper inert gas purging and drying.

Experimental Workflow Diagram

Caption: Experimental workflow for the generation of ¹³CO₂ from Ba¹³CO₃.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves when handling chemicals.

• Ventilation: The procedure should be performed in a well-ventilated fume hood to avoid inhalation of any potentially harmful vapors.

• Acid Handling: Concentrated phosphoric acid is corrosive. Handle with care and avoid contact with skin and eyes. In case of contact, rinse immediately with copious amounts of water.

• Pressurized Gas: The generated gas will cause a slight pressure increase in the closed system. Ensure the system is not completely sealed to avoid pressure buildup. The collection system should allow for expansion.

• Cryogenics: When using liquid nitrogen, wear appropriate cryogenic gloves and safety glasses.

Conclusion

This protocol provides a reliable and straightforward method for the generation of ¹³CO₂ gas from Barium carbonate-¹³C. By following the detailed steps and adhering to the safety precautions, researchers can produce high-purity ¹³CO₂ for a wide range of applications in scientific research and drug development. The experimental setup can be adapted to different scales to meet specific needs.

Barium Carbonate-¹³C: A Versatile Precursor for the Synthesis of ¹³C-Labeled Compounds in Research and Drug Development

Introduction

Barium carbonate-¹³C (Ba¹³CO₃) is a critical starting material for the synthesis of a wide array of carbon-13 (¹³C) labeled compounds. Its primary utility lies in its role as a solid, stable, and convenient precursor to ¹³C-labeled carbon dioxide (¹³CO₂), a versatile C1 synthon for introducing isotopic labels into organic molecules. This application note provides detailed protocols for the synthesis of key ¹³C-labeled molecules from Ba¹³CO₃ and explores their applications in metabolic research and drug development, with a focus on metabolic flux analysis and the investigation of cellular signaling pathways.

Application 1: Synthesis of ¹³C-Labeled Carboxylic Acids via Grignard Carboxylation

One of the most fundamental applications of Ba¹³CO₃ is in the synthesis of ¹³C-labeled carboxylic acids. This is typically achieved by generating ¹³CO₂ from Ba¹³CO₃ and then reacting it with a Grignard reagent.

Experimental Protocol: Generation of ¹³CO₂ and Synthesis of [1-¹³C]Benzoic Acid

1. Generation of ¹³CO₂ from Ba¹³CO₃:

• Materials: Barium carbonate-¹³C (Ba¹³CO₃, 99 atom % ¹³C), concentrated sulfuric acid (H₂SO₄), gas-tight syringe, and a reaction vessel connected to a gas collection system (e.g., a balloon or a gas bag).

• Procedure:

  • Place a stoichiometric amount of Ba¹³CO₃ into the reaction vessel.

  • Carefully add a stoichiometric excess of concentrated H₂SO₄ to the vessel using a gas-tight syringe.

  • The reaction will generate ¹³CO₂ gas, which is then collected in the gas collection system. The reaction is: Ba¹³CO₃(s) + H₂SO₄(aq) → BaSO₄(s) + H₂O(l) + ¹³CO₂(g).

2. Synthesis of [1-¹³C]Benzoic Acid:

• Materials: Phenylmagnesium bromide (PhMgBr) solution in THF, freshly generated ¹³CO₂ gas, anhydrous diethyl ether, and hydrochloric acid (HCl).

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), place the Grignard reagent (PhMgBr) in anhydrous diethyl ether.

  • Cool the flask in a dry ice/acetone bath.

  • Slowly bubble the generated ¹³CO₂ gas through the stirred Grignard solution. The ¹³CO₂ reacts with the Grignard reagent to form the magnesium salt of the carboxylic acid.

  • After the reaction is complete, quench the reaction mixture by slowly adding it to a mixture of crushed ice and concentrated HCl.

  • Extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield [1-¹³C]benzoic acid.

  • The product can be further purified by recrystallization.

Precursor	Product	Typical Yield (%)	Isotopic Enrichment (atom % ¹³C)	Reference
Barium carbonate-¹³C	[1-¹³C]Benzoic Acid	85-95	>98	[1][2]
Barium carbonate-¹³C	[1-¹³C]Acetic Acid	80-90	>98	[1][2]

Application 2: Synthesis of [¹³C]Urea

[¹³C]Urea is a valuable tracer for in vivo metabolic studies, particularly for the diagnosis of Helicobacter pylori infections using the urea breath test.

Experimental Protocol: Synthesis of [¹³C]Urea

A common method for synthesizing [¹³C]urea involves the reaction of ¹³CO₂ with ammonia under high pressure and temperature. A more accessible laboratory-scale synthesis can be adapted from the reaction of phosgene or its equivalents with ammonia. For isotopic labeling, [¹³C]phosgene can be generated from ¹³CO₂.

• Materials: Barium carbonate-¹³C, a phosgene equivalent (e.g., triphosgene), anhydrous ammonia, and a suitable solvent (e.g., toluene).

• Procedure:

  • Generate ¹³CO₂ from Ba¹³CO₃ as described previously.

  • Convert ¹³CO₂ to [¹³C]phosgene (COCl₂) using an appropriate method (this step is hazardous and requires specialized equipment and expertise).

  • In a pressure reactor, dissolve the [¹³C]phosgene equivalent in an anhydrous solvent.

  • Cool the reactor and introduce a stoichiometric excess of anhydrous ammonia.

  • Seal the reactor and allow it to warm to room temperature, followed by heating to drive the reaction to completion.

  • After cooling, the product, [¹³C]urea, can be isolated by filtration and purified by recrystallization.

Precursor	Product	Typical Yield (%)	Isotopic Enrichment (atom % ¹³C)	Reference
Barium carbonate-¹³C	[¹³C]Urea	70-85	>98	[3][4]

Application 3: Synthesis of ¹³C-Labeled Methanol

[¹³C]Methanol is a key building block for introducing a ¹³C-labeled methyl group into a wide range of molecules, including pharmaceuticals and metabolic tracers.

Experimental Protocol: Catalytic Reduction of ¹³CO₂ to [¹³C]Methanol

• Materials: Barium carbonate-¹³C, hydrogen gas (H₂), and a suitable catalyst (e.g., copper-zinc oxide).

• Procedure:

  • Generate ¹³CO₂ from Ba¹³CO₃.

  • In a high-pressure reactor, combine the ¹³CO₂ with H₂ in the presence of the catalyst.

  • Heat the reactor to the optimal temperature and pressure for the catalytic hydrogenation of ¹³CO₂ to [¹³C]methanol.

  • After the reaction, cool the reactor and carefully vent the unreacted gases.

  • The [¹³C]methanol product can be collected by condensation and purified by distillation.

Precursor	Product	Typical Yield (%)	Isotopic Enrichment (atom % ¹³C)	Reference
Barium carbonate-¹³C	[¹³C]Methanol	60-80	>98	[5]

Application in Metabolic Research and Drug Development

¹³C-labeled compounds are indispensable tools for tracing metabolic pathways and understanding drug metabolism.

Metabolic Flux Analysis (MFA)

MFA is a powerful technique used to quantify the rates of metabolic reactions within a cell. By introducing a ¹³C-labeled substrate, such as [1,2-¹³C₂]acetate (which can be synthesized from ¹³C-labeled precursors derived from Ba¹³CO₃), researchers can track the incorporation of the ¹³C label into downstream metabolites. Mass spectrometry or NMR spectroscopy is then used to analyze the isotopic labeling patterns, which provides a detailed map of cellular metabolism.[6][7]

Studying the Warburg Effect and Cancer Metabolism

The Warburg effect describes the metabolic shift in cancer cells towards aerobic glycolysis.[8] ¹³C-labeled glucose is a common tracer used to study this phenomenon. By tracing the fate of ¹³C from glucose, researchers can quantify the flux through glycolysis versus the tricarboxylic acid (TCA) cycle. This metabolic reprogramming in cancer is often driven by signaling pathways such as the PI3K/Akt pathway.[9][10][11][12] For instance, activated Akt can promote glucose uptake and glycolysis. Using ¹³C-labeled glucose, the metabolic consequences of PI3K/Akt pathway activation or inhibition can be precisely measured.

Investigating Amino Acid Sensing and the mTORC1 Pathway

The mTORC1 signaling pathway is a central regulator of cell growth and is activated by nutrients, including amino acids. ¹³C-labeled amino acids can be used to trace their uptake and metabolism, providing insights into how their availability is sensed by the cell to regulate mTORC1 activity.[13][14]

Drug Metabolism and Pharmacokinetics (DMPK)

In drug development, ¹³C-labeled versions of drug candidates are used to study their absorption, distribution, metabolism, and excretion (ADME). By using a labeled drug, its metabolites can be easily distinguished from endogenous compounds in biological samples, facilitating their identification and quantification.[15]

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]
• 5. rsc.org [rsc.org]
• 6. 13C Metabolic Flux Analysis of Acetate Conversion to Lipids by Yarrowia lipolytica [isotope.com]
• 7. benchchem.com [benchchem.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. Warburg Effect | Cell Signaling Technology [cellsignal.com]
• 10. The PI3K/Akt Pathway and Glucose Metabolism: A Dangerous Liaison in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cancer metabolism and the Warburg effect: the role of HIF-1 and PI3K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cancer Signaling Drives Cancer Metabolism: AKT and the Warburg Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Amino Acid Sensing by mTORC1: Intracellular Transporters Mark the Spot - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulation of mTORC1 by amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 13C Isotope Labeling and Mass Spectrometric Isotope Enrichment Analysis in Acute Brain Slices - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of Barium Carbonate-¹³C in Environmental and Geochemical Tracing

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Barium carbonate labeled with the stable isotope carbon-13 (Ba¹³CO₃) serves as a powerful and versatile tracer in a multitude of environmental and geochemical studies. Its distinct isotopic signature allows for the precise tracking of carbon pathways and transformation processes within complex systems. Unlike radioactive isotopes, the stable nature of ¹³C makes it a safe and effective tool for elucidating carbon cycling, mineral precipitation and dissolution, and the fate of carbon in various ecosystems. These application notes provide an overview of its uses, detailed experimental protocols, and quantitative data for researchers in environmental science, geochemistry, and related fields.

Applications

The primary application of Barium carbonate-¹³C lies in its use as a tracer to understand the intricate dynamics of the carbon cycle. By introducing this labeled compound, scientists can follow the movement and transformation of carbon from one reservoir to another, providing critical insights into ecological interactions and the impacts of environmental changes.

Key Application Areas:

• Carbon Cycle and Ecosystem Studies: Ba¹³CO₃ is utilized to trace the pathways of carbon within ecosystems. For instance, it can be employed to track the conversion of atmospheric carbon dioxide into organic compounds by plants during photosynthesis and the subsequent transfer of this carbon through the food web and into the soil.[1] This allows for the quantification of carbon fluxes and residence times in different ecosystem compartments.

• Geochemical Modeling: Isotopic data from ¹³C-labeled compounds are integral to geochemical models that aim to understand processes such as mineral precipitation and dissolution.[1] These models can predict the isotopic fractionation that occurs when dissolved inorganic carbon precipitates as carbonate minerals, which is crucial for interpreting the δ¹³C values in environmental samples like sediments and water to reconstruct past environmental conditions.[1]

• Tracing Carbon Fixation and Fate: In aquatic ecosystems, dissolved inorganic carbon labeled with ¹³C can be introduced to trace autochthonous carbon fixation by primary producers. This allows researchers to follow the fate of this newly fixed carbon as it is released as dissolved organic carbon (DOC), respired, or incorporated into longer-term storage pools.[2]

Data Presentation

Quantitative data from ¹³C tracing studies are typically expressed as delta (δ) values in parts per thousand (‰) relative to the Vienna Pee Dee Belemnite (VPDB) international standard. The precision of these measurements is critical for interpreting the results accurately.

Table 1: International Reference Materials for δ¹³C Calibration [3]

Reference Material	Accepted δ¹³C Value (‰ vs. VPDB)
NBS 19 (Calcium Carbonate)	+1.95
L-SVEC (Lithium Carbonate)	-46.6

Table 2: Example Data from a Whole-Stream ¹³C Tracer Addition Study [2]

Time After Tracer Addition	% of Fixed ¹³C Remaining in Benthic Organic Carbon
Day 1	Enriched
Day 44	20%
Average Residence Time	62 days

Experimental Protocols

Protocol 1: Synthesis of Barium Carbonate-¹³C

A common method for synthesizing Barium carbonate-¹³C is through a precipitation reaction using a soluble, ¹³C-labeled carbonate precursor.[4]

Materials:

• Soluble barium salt (e.g., Barium chloride, BaCl₂)

• ¹³C-labeled carbonate precursor (e.g., Sodium carbonate-¹³C, Na₂¹³CO₃)

• Deionized water

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Drying oven

Procedure:

• Prepare an aqueous solution of the soluble barium salt.

• Prepare an aqueous solution of the ¹³C-labeled carbonate precursor.

• Slowly add the carbonate solution to the barium salt solution while stirring continuously. A white precipitate of Barium carbonate-¹³C will form.

• Allow the reaction to proceed to completion.

• Isolate the precipitate by filtration.

• Wash the precipitate with deionized water to remove any soluble impurities.

• Dry the purified Barium carbonate-¹³C in an oven at a suitable temperature (e.g., 105°C) to a constant weight.

Protocol 2: Analysis of δ¹³C in Carbonate Samples using Isotope Ratio Mass Spectrometry (IRMS)

This protocol outlines the standard procedure for determining the carbon isotope ratio in carbonate samples.

Materials:

• Powdered carbonate sample (e.g., from environmental samples or synthesized Ba¹³CO₃)

• 100% Phosphoric acid (H₃PO₄)

• Gas-tight vials with septa

• Isotope Ratio Mass Spectrometer (IRMS) with a gas preparation and introduction system (e.g., GasBench II)

• International and internal reference materials for calibration

Procedure:

• Sample Preparation:

  • Grind the carbonate sample to a fine, homogeneous powder.[1]

  • Dry the powdered sample to a constant weight to remove any moisture.[5]

  • Weigh a precise amount of the powdered sample (typically 200-400 µg) into a gas-tight vial.[1]

• Acid Digestion:

  • Carefully add a specific volume of 100% phosphoric acid to the vial, ensuring it does not come into contact with the sample initially.[4]

  • Seal the vial with a septum cap.

  • Flush the vial with a high-purity inert gas (e.g., Helium) to remove atmospheric CO₂.[1]

  • Initiate the reaction by tilting the vial to allow the acid to react with the carbonate sample. The reaction produces CO₂ gas.

  • Allow the reaction to proceed to completion in a temperature-controlled environment (e.g., 70°C).[6]

• IRMS Analysis:

  • The evolved CO₂ gas is automatically sampled from the vial's headspace by the IRMS peripheral.

  • The gas is purified by passing through water and cryogenic traps to remove any non-condensable gases.

  • The purified CO₂ is then introduced into the ion source of the mass spectrometer.

  • The IRMS measures the ratio of the ion beams corresponding to masses 45 (¹³C¹⁶O¹⁶O) and 44 (¹²C¹⁶O¹⁶O) to determine the ¹³C/¹²C ratio.

• Data Normalization:

  • Analyze international and internal reference materials alongside the unknown samples.

  • Use the known δ¹³C values of the reference materials to normalize the measured isotope ratios of the samples to the VPDB scale.[1][3]

Mandatory Visualization

Caption: Experimental workflow for δ¹³C analysis of carbonate samples.

Caption: Tracing carbon pathways using Barium Carbonate-¹³C.

References

• 1. ucalgary.ca [ucalgary.ca]
• 2. Whole-stream 13C tracer addition reveals distinct fates of newly fixed carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 5. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Isotope Ratio Mass Spectrometry (IRMS) Analysis of Barium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Ratio Mass Spectrometry (IRMS) is a powerful analytical technique for the precise measurement of stable isotope ratios. In the context of ¹³C-labeled compounds, IRMS is instrumental in tracing metabolic pathways, understanding reaction mechanisms, and quantifying the incorporation of labeled substrates in drug development and life sciences research. Barium carbonate-¹³C (Ba¹³CO₃) is a common solid precipitate used to capture and store ¹³C from labeled carbon dioxide (¹³CO₂), often generated from metabolic studies or chemical reactions. Accurate and reproducible δ¹³C analysis by IRMS necessitates meticulous sample preparation to quantitatively convert the solid Ba¹³CO₃ into pure CO₂ gas without inducing isotopic fractionation.

This document provides detailed application notes and experimental protocols for the preparation of Ba¹³CO₃ samples for subsequent δ¹³C analysis by IRMS. The procedures outlined are designed to ensure high precision and accuracy, minimizing potential sources of error such as contamination and isotopic fractionation.

Principle of Analysis

The fundamental principle behind the IRMS analysis of carbonates is the acid digestion of the solid sample to quantitatively release CO₂ gas. The isotopic composition of the carbon in the evolved CO₂ is then measured by the mass spectrometer. The most common method involves the reaction of the carbonate with anhydrous phosphoric acid in a sealed, evacuated vial.

The reaction for Barium Carbonate-¹³C is as follows:

Ba¹³CO₃(s) + H₃PO₄(l) → BaHPO₄(aq) + H₂O(l) + ¹³CO₂(g)

The resulting ¹³CO₂ gas is then purified and introduced into the IRMS instrument, which measures the ratio of ¹³C to ¹²C. The results are reported in delta (δ) notation in units of per mil (‰) relative to the international standard, Vienna Pee Dee Belemnite (VPDB).

Data Presentation: Quantitative Parameters for Sample Preparation

The following tables summarize the key quantitative parameters for the preparation of Barium Carbonate-¹³C samples for IRMS analysis. These values are compiled from established protocols for carbonate analysis and should be optimized as necessary for specific instrumentation and experimental goals.

Table 1: Sample and Reagent Quantities

Parameter	Value/Range	Purpose	Reference(s)
Sample Weight (Ba¹³CO₃)	300 - 500 µg	To ensure sufficient CO₂ for analysis while avoiding overloading the system.	[1]
Minimum Sample Weight	~3 mg (if submitting to a facility)	To provide enough material for multiple analyses if needed.	[2]
Phosphoric Acid	100% - 105% H₃PO₄ (anhydrous)	To ensure complete reaction and prevent the introduction of extraneous oxygen isotopes from water.	[3][4][5]
Acid Volume	~200 µL or 3 drops	Sufficient to completely digest the sample.	[1][4]

Table 2: Instrumental and Reaction Parameters

Parameter	Value/Range	Purpose	Reference(s)
Reaction Temperature	25°C - 80°C	To control the reaction rate. Higher temperatures can speed up the reaction but must be carefully controlled.	[1][5]
Reaction Time	1 - 5 hours (minimum)	To ensure the complete conversion of BaCO₃ to CO₂. Reaction time may vary with temperature and particle size.	[1][4]
Vial Flushing Gas	Ultra-High Purity (UHP) Helium	To remove atmospheric CO₂ and N₂ from the reaction vial.	[1]
Flushing Time	5 - 10 minutes	To ensure a clean, inert headspace for the reaction.	[1][4]
Flushing Flow Rate	~70 - 100 mL/min	To efficiently purge the vial.	[1][4]
Analytical Precision (δ¹³C)	±0.06‰ to ±0.1‰	Typical achievable precision for carbonate analysis.	[1][4]

Experimental Protocols

This section details the step-by-step methodology for the preparation of Barium Carbonate-¹³C samples for IRMS analysis.

Protocol 1: Sample Pre-treatment

• Drying: Dry the Ba¹³CO₃ sample to a constant weight in an oven at a temperature that will not cause decomposition (e.g., 60-70°C) to remove any adsorbed water.[2]

• Homogenization: Grind the dried sample into a fine, homogeneous powder (flour-like consistency, ~50-100 µm) using an agate mortar and pestle.[1][2] This increases the surface area for a more consistent and complete reaction with the acid.

• Storage: Store the powdered sample in a desiccator to prevent re-adsorption of atmospheric moisture.

Protocol 2: Sample Weighing and Vial Preparation

• Weighing: Accurately weigh approximately 300-500 µg of the powdered Ba¹³CO₃ sample into a clean, dry 12 mL borosilicate glass vial (e.g., Exetainer).[1]

• Labeling: Clearly label each vial with a unique sample identifier.

• Loading: Place the vials in a sample tray.

Protocol 3: Acid Digestion and CO₂ Generation (GasBench Method)

This protocol is adapted for use with an automated carbonate preparation system like a Thermo Scientific GasBench II.

• Acid Dispensing: Carefully add approximately 200 µL of anhydrous (103-105%) phosphoric acid to the inside neck of the vial, ensuring the acid does not come into contact with the sample at the bottom.[1] This can be done manually or with an automated acid dosing system.[4]

• Vial Sealing: Immediately cap the vials with new septa.

• Flushing: Place the sample tray into the autosampler. The system will then automatically flush each vial with UHP Helium for 5-10 minutes at a flow rate of 70-100 mL/min to remove all atmospheric gases.[1][4]

• Reaction Initiation: After flushing, the autosampler will tilt or the vial will be moved to allow the acid to react with the Ba¹³CO₃ sample at the bottom of the vial.

• Equilibration: Allow the samples to react in a heated block (e.g., at 25°C, 70°C, or 80°C) for a specified time (e.g., at least 1-5 hours) to ensure the reaction goes to completion.[1][4][5]

• Analysis: The headspace of each vial, now containing the generated ¹³CO₂, is automatically sampled by the IRMS for isotopic analysis.

Mandatory Visualizations

Chemical Reaction Pathway

Caption: Acid digestion of Ba¹³CO₃ to produce ¹³CO₂.

Experimental Workflow

Caption: Workflow for Ba¹³CO₃ sample preparation.

Important Considerations and Best Practices

• Avoid Contamination: Contamination from atmospheric CO₂ or residual organic matter can significantly alter the measured δ¹³C value.[3] Ensure all vials and equipment are scrupulously clean and handle samples in a clean environment.

• Use of Standards: It is crucial to run well-characterized internal and international reference materials (e.g., NBS 19, IAEA-CO-1) alongside the samples.[1] This allows for the normalization of the data and correction for instrumental drift, ensuring accuracy and comparability of the results.

• Phosphoric Acid Preparation: The concentration of the phosphoric acid is critical. Anhydrous phosphoric acid is typically prepared by reacting P₂O₅ with 85% H₃PO₄. The acid should be stored in a desiccator.

• Sample Homogeneity: Incomplete grinding can lead to slower, incomplete reactions and non-reproducible results. Ensure the powder is of a consistent, fine particle size.[1][2]

• Safety Precautions: Phosphoric acid is corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling this reagent. All procedures should be performed in a well-ventilated area or a fume hood.

By following these detailed protocols and adhering to the best practices outlined, researchers, scientists, and drug development professionals can achieve high-quality, reliable, and reproducible δ¹³C measurements from Barium Carbonate-¹³C samples, thereby enhancing the integrity of their research findings.

References

• 1. ucalgary.ca [ucalgary.ca]
• 2. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 3. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Barium Carbonate-¹³C in Proteomics and as a Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a cornerstone of modern quantitative proteomics and metabolic research. The incorporation of heavy isotopes, such as Carbon-13 (¹³C), into proteins and metabolites allows for their accurate quantification and tracing in complex biological systems. Barium carbonate-¹³C (Ba¹³CO₃) serves as a fundamental and versatile precursor for the synthesis of a wide array of ¹³C-labeled compounds, making it a crucial starting material for these advanced analytical techniques.[1]

These application notes provide detailed protocols and workflows for the use of Barium carbonate-¹³C as a synthetic intermediate and for its application in quantitative proteomics, particularly through Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and Protein-Stable Isotope Probing (Protein-SIP).

Section 1: Barium Carbonate-¹³C as a Synthetic Intermediate

Barium carbonate-¹³C is a primary source material for introducing the ¹³C isotope into various organic molecules.[1] Its principal role is as a solid, stable source of ¹³CO₂, which can then be utilized in a variety of synthetic reactions.

Application Note 1.1: Generation of ¹³CO₂ from Barium Carbonate-¹³C

The most common application of Barium carbonate-¹³C in synthesis is its conversion to ¹³C-labeled carbon dioxide (¹³CO₂). This is typically achieved by reacting Ba¹³CO₃ with a strong acid. The generated ¹³CO₂ can then be used in gas-phase reactions or bubbled through solutions for subsequent chemical transformations.

Experimental Protocol 1.1: Generation of ¹³CO₂ Gas

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃)

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Gas generation flask with a dropping funnel and a gas outlet

• Gas washing bottle (optional, containing a drying agent like concentrated H₂SO₄)

• Gas collection system or direct inlet to the reaction vessel

Procedure:

• Place a known quantity of Barium carbonate-¹³C into the gas generation flask.

• Assemble the apparatus, ensuring all connections are gas-tight. The dropping funnel should be charged with the strong acid.

• Slowly add the strong acid dropwise onto the Barium carbonate-¹³C. The generation of ¹³CO₂ gas will begin immediately.

• Control the rate of gas evolution by adjusting the rate of acid addition.

• If required, pass the generated ¹³CO₂ through a gas washing bottle containing a drying agent to remove any moisture.

• The purified ¹³CO₂ gas can then be collected or passed directly into the reaction mixture for subsequent synthesis.

Application Note 1.2: Synthesis of ¹³C-Labeled Glycine

¹³C-labeled amino acids are essential for metabolic labeling in quantitative proteomics. While various methods exist for their synthesis, a common strategy involves the use of ¹³CO₂ generated from Barium carbonate-¹³C. The following protocol outlines a plausible synthetic route for ¹³C-labeled glycine, combining the generation of a ¹³C-labeled precursor with the Strecker amino acid synthesis.

Experimental Protocol 1.2: Synthesis of [1-¹³C]-Glycine

This protocol is a multi-step synthesis that first involves the generation of a ¹³C-labeled cyanide source, which is then used in a Strecker synthesis.

Step A: Preparation of Potassium [¹³C]-Cyanide (K¹³CN)

Safety Note: This procedure involves highly toxic hydrogen cyanide and cyanide salts. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Generate ¹³CO₂ from Ba¹³CO₃ as described in Protocol 1.1.

• The generated ¹³CO₂ is then passed over a catalyst (e.g., a supported transition metal catalyst) in the presence of ammonia (NH₃) at high temperature to produce hydrogen [¹³C]-cyanide (H¹³CN).

• The resulting H¹³CN gas is trapped in a solution of potassium hydroxide (KOH) to form potassium [¹³C]-cyanide (K¹³CN).

Step B: Strecker Synthesis of [1-¹³C]-Glycine

• In a reaction vessel, combine formaldehyde (CH₂O), ammonium chloride (NH₄Cl), and the aqueous solution of K¹³CN from Step A.

• The reaction mixture is stirred, leading to the formation of the α-aminonitrile, aminoacetonitrile-[¹³C].

• The α-aminonitrile is then hydrolyzed by heating with a strong acid (e.g., HCl).

• After hydrolysis, the reaction mixture is neutralized, and the [1-¹³C]-glycine is purified, typically by recrystallization.

Section 2: Application in Quantitative Proteomics

Stable isotope labeling in combination with mass spectrometry has become an indispensable tool for accurate protein quantification.[2] Barium carbonate-¹³C is a key upstream resource for producing the ¹³C-labeled amino acids used in these methods.

Application Note 2.1: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

SILAC is a metabolic labeling technique where cells are cultured in media containing "light" (natural abundance) or "heavy" (isotope-labeled) essential amino acids.[3] After a sufficient number of cell divisions, the heavy amino acid is fully incorporated into the proteome.[3] The "heavy" and "light" cell populations can then be subjected to different experimental conditions, combined, and analyzed by mass spectrometry. The ratio of the peak intensities of the heavy and light peptides provides accurate relative quantification of the corresponding proteins.[3]

Experimental Protocol 2.1: Two-Plex SILAC using [¹³C₆]-Lysine

Phase 1: Cell Adaptation and Labeling

• Prepare SILAC Media:

  • Light Medium: Reconstitute lysine- and arginine-deficient medium (e.g., DMEM or RPMI-1640) and supplement with "light" L-lysine and L-arginine, and dialyzed Fetal Bovine Serum (dFBS).

  • Heavy Medium: Reconstitute the same base medium and supplement with "heavy" L-[¹³C₆]-lysine, "light" L-arginine, and dFBS.

• Cell Culture and Adaptation:

  • Culture two populations of the chosen cell line. One population is grown in the "light" medium, and the other in the "heavy" medium.

  • Subculture the cells for at least five to six doublings to ensure complete incorporation of the labeled amino acid into the "heavy" proteome.

• Verify Labeling Efficiency:

  • After several passages, harvest a small number of cells from the "heavy" population.

  • Extract proteins, perform a tryptic digest, and analyze by mass spectrometry to confirm >99% incorporation of [¹³C₆]-lysine.

Phase 2: Experimental Treatment and Sample Preparation

• Experimental Treatment: Apply the desired experimental treatment to one cell population (e.g., drug treatment to the "heavy" cells) while the other population serves as a control ("light" cells).

• Cell Harvesting and Lysis: Harvest both cell populations and lyse them using a suitable lysis buffer (e.g., RIPA buffer).

• Protein Quantification and Mixing: Determine the protein concentration of each lysate using a compatible protein assay (e.g., BCA assay). Mix equal amounts of protein from the "light" and "heavy" lysates.

• Protein Digestion:

  • In-solution Digestion: Reduce the disulfide bonds in the mixed protein sample with DTT, alkylate the cysteine residues with iodoacetamide, and digest the proteins into peptides using trypsin.

  • In-gel Digestion: Alternatively, separate the mixed protein lysate by SDS-PAGE. Excise the gel bands, and perform in-gel reduction, alkylation, and tryptic digestion.

• Peptide Desalting: Desalt the resulting peptide mixture using a C18 StageTip or a similar solid-phase extraction method.

Phase 3: Mass Spectrometry and Data Analysis

• LC-MS/MS Analysis: Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use a software package capable of SILAC quantification (e.g., MaxQuant) to identify peptides and proteins and to calculate the heavy-to-light ratios for each protein.

Workflow for a Protein-SIP experiment.

Section 3: Quantitative Data Presentation

The following table presents a selection of proteins identified in a SILAC-based quantitative phosphotyrosine proteomics study of EphB2 signaling. [2]The data shows the relative abundance of these proteins in anti-phosphotyrosine immunoprecipitates from ephrinB1-stimulated versus unstimulated cells.

Table 1: Relative Abundance of Proteins in EphB2 Signaling Pathway

Protein Name	Gene Symbol	SILAC Ratio (Stimulated/Unstimulated)	Standard Deviation	Number of Unique Peptides Identified
Ephrin type-B receptor 2	EphB2	14.33	4.99	19
Docking protein 1	DOK1	4.03	1.15	3
SH2 domain-containing protein 1A	SH2D1A	3.53	1.54	2
Ras GTPase-activating protein 1	RASA1	2.89	0.81	11
Protein tyrosine phosphatase, non-receptor type 11	PTPN11 (Shp2)	2.65	0.77	10
Focal adhesion kinase 1	PTK2 (FAK)	0.44	0.12	15
Nischarin	NISCH	2.12	0.55	5
Beta-2-chimaerin	CHN2	2.05	0.62	4

Data adapted from Zhang G, et al. J Proteome Res. 2006 Mar;5(3):581-8. [2]A ratio greater than 1 indicates increased association with the phosphotyrosine-containing complexes upon stimulation, while a ratio less than 1 indicates a decreased association.

Section 4: Signaling Pathway Visualization

The data obtained from the SILAC experiment on EphB2 signaling can be used to construct a protein-protein interaction network. The following diagram illustrates some of the key interactions identified.

EphB2 signaling pathway interactions.

This diagram illustrates the activation of the EphB2 receptor by its ligand, Ephrin-B1, leading to changes in its interaction with several downstream signaling proteins as quantified by SILAC. [2]Proteins with increased interaction (e.g., RASA1, DOK1, PTPN11) are likely recruited to the activated receptor complex, while those with decreased interaction (e.g., FAK) may be released. These interactions collectively regulate downstream cellular processes such as cell migration and adhesion.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantitative Phosphotyrosine Proteomics of EphB2 Signaling by Stable Isotope Labeling with Amino Acids in Cell Culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patofyziologie.lf1.cuni.cz [patofyziologie.lf1.cuni.cz]

Barium Carbonate-13C: A Gateway to Unraveling Metabolic Pathways in Disease

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing using carbon-13 (¹³C) has become an indispensable tool for elucidating the intricate metabolic reprogramming that occurs in various diseases, including cancer and neurodegenerative disorders. By replacing natural abundance ¹²C with ¹³C in metabolic substrates, researchers can track the fate of carbon atoms through complex biochemical networks, providing a dynamic view of cellular metabolism that is not attainable with traditional analytical methods. Barium carbonate-¹³C (Ba¹³CO₃) serves as a fundamental, solid, and stable precursor for the synthesis of a wide array of ¹³C-labeled compounds used in these studies. This document provides detailed application notes and protocols for the use of ¹³C-labeled tracers, derived from Barium carbonate-¹³C, to investigate metabolic pathways in disease, with a focus on [U-¹³C]-glucose and [U-¹³C]-glutamine.

From Barium Carbonate-¹³C to Metabolic Tracers

Barium carbonate-¹³C is a primary source material for generating ¹³CO₂, which is a versatile building block for the chemical and biological synthesis of more complex ¹³C-labeled molecules. The general workflow involves the acidification of Ba¹³CO₃ to release ¹³CO₂, which is then incorporated into biological macromolecules through processes like plant-based photosynthesis to produce uniformly labeled [U-¹³C]-glucose. Subsequent enzymatic or chemical synthesis steps can then be used to generate other labeled metabolites, such as [U-¹³C]-glutamine.

Caption: From Precursor to Tracer

Applications in Disease Research

¹³C-labeled tracers are instrumental in understanding the metabolic phenotypes of diseased cells and tissues. This knowledge is crucial for identifying novel drug targets and developing more effective therapeutic strategies.

Cancer Metabolism

Cancer cells exhibit profound metabolic reprogramming to support their rapid proliferation and survival. [U-¹³C]-glucose and [U-¹³C]-glutamine are the two most widely used tracers to probe these alterations.

• The Warburg Effect: [U-¹³C]-glucose tracing can quantify the extent of aerobic glycolysis (the Warburg effect) by measuring the production of ¹³C-labeled lactate.

• Anaplerosis and Biosynthetic Pathways: [U-¹³C]-glutamine is used to trace the replenishment of the tricarboxylic acid (TCA) cycle (anaplerosis) and the contribution of glutamine to the synthesis of lipids, nucleotides, and other amino acids. In some cancers, a reverse flux through the TCA cycle, known as reductive carboxylation, can be detected using [U-¹³C]-glutamine, which is crucial for lipid synthesis under hypoxic conditions.

• Pentose Phosphate Pathway (PPP): The PPP is essential for producing NADPH and precursors for nucleotide biosynthesis. The activity of this pathway can be assessed by tracing the fate of ¹³C atoms from specifically labeled glucose isotopologues.

Neurodegenerative Diseases

Metabolic dysfunction is increasingly recognized as a key factor in the pathogenesis of neurodegenerative diseases like Alzheimer's and Parkinson's.

• Neuron-Glia Metabolic Interactions: ¹³C-labeled substrates can be used to dissect the distinct metabolic roles of neurons and glial cells and how their interplay is disrupted in disease.

• TCA Cycle Dysregulation: Tracing with [U-¹³C]-glucose and [U-¹³C]-glutamine can reveal impairments in mitochondrial function and TCA cycle activity, which are common features of neurodegeneration.[1]

• Neurotransmitter Synthesis: The synthesis of neurotransmitters like glutamate and GABA from ¹³C-labeled precursors can be monitored to understand how synaptic function is affected in disease states.

Experimental Protocols

The following are generalized protocols for in vitro and in vivo metabolic tracer studies using [U-¹³C]-glucose and [U-¹³C]-glutamine.

In Vitro ¹³C Tracer Studies in Cultured Cells

Caption: In Vitro ¹³C Tracing Workflow

1. Cell Culture and Isotopic Labeling:

• Cell Seeding: Plate cells at a density that ensures they are in the exponential growth phase at the time of the experiment.

• Medium Preparation: Prepare culture medium (e.g., DMEM) containing the ¹³C-labeled substrate (e.g., 10 mM [U-¹³C]-glucose or 4 mM [U-¹³C]-glutamine) and dialyzed fetal bovine serum to minimize unlabeled substrates.

• Labeling: When cells reach the desired confluency, replace the standard medium with the ¹³C-labeled medium and incubate for a predetermined time to approach isotopic steady state (typically several hours to one cell doubling time).[1]

2. Metabolite Extraction:

• Quenching: Rapidly aspirate the labeling medium and wash the cells with ice-cold saline to halt metabolic activity.

• Extraction: Add a cold extraction solvent (e.g., 80% methanol) and scrape the cells.

3. Sample Preparation and Analysis:

• Derivatization (for GC-MS): Dry the metabolite extracts and derivatize them to increase volatility. A common agent is N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA).

• GC-MS or LC-MS Analysis: Analyze the samples to determine the mass isotopologue distributions (MIDs) of target metabolites.

In Vivo ¹³C Tracer Studies in Animal Models

1. Tracer Administration:

• Infusion: For continuous labeling, infuse the ¹³C tracer (e.g., [U-¹³C]-glucose) intravenously. A typical protocol involves a bolus injection followed by a continuous infusion for a set period (e.g., 90 minutes).[2]

2. Tissue Collection and Processing:

• Harvesting: At the end of the infusion, euthanize the animal and rapidly collect blood and tissues of interest.

• Snap-Freezing: Immediately snap-freeze the tissues in liquid nitrogen to quench metabolism.

3. Metabolite Extraction and Analysis:

• The procedures for metabolite extraction, sample preparation, and analysis are similar to the in vitro protocols.

Data Presentation

The primary data from ¹³C tracer experiments are the Mass Isotopologue Distributions (MIDs) of metabolites. These data can be used to calculate the fractional contribution of the tracer to a particular metabolite pool and to perform metabolic flux analysis (MFA).

Table 1: Hypothetical ¹³C Enrichment in Cancer Cells Labeled with [U-¹³C]-Glucose

Metabolite	Mass Isotopologue	Fractional Abundance (%)
Pyruvate	M+0	10
M+1	5
M+2	15
M+3	70
Lactate	M+0	12
M+1	6
M+2	12
M+3	70
Citrate	M+0	20
M+1	5
M+2	60
M+3	5
M+4	10

Table 2: Representative Fractional Enrichment of TCA Cycle Intermediates in CD8 T cells from in vivo [U-¹³C]-Glutamine Infusion.[3]

Metabolite	In Vitro Fractional Enrichment (%)	In Vivo Fractional Enrichment (%)
Glutamate	~60	~35
Aspartate	~45	~20
Citrate	~30	~15
α-Ketoglutarate	~55	~30
Succinate	~25	~10
Fumarate	~25	~10
Malate	~25	~10

Visualization of Metabolic Pathways

The following diagram illustrates the incorporation of ¹³C from [U-¹³C]-glucose and [U-¹³C]-glutamine into central carbon metabolism.

Caption: Central Carbon Metabolism

Conclusion

The use of ¹³C-labeled tracers, originating from precursors like Barium carbonate-¹³C, is a powerful and essential technique in modern biomedical research. These methods provide unparalleled insights into the metabolic alterations that drive diseases such as cancer and neurodegeneration. The detailed protocols and application notes provided herein serve as a guide for researchers, scientists, and drug development professionals to design and execute robust stable isotope tracing experiments, ultimately accelerating the discovery of novel therapeutic interventions.

References

• 1. 13C Isotope-Assisted Methods for Quantifying Glutamine Metabolism in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. 13C metabolite tracing reveals glutamine and acetate as critical in vivo fuels for CD8 T cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Barium Carbonate-13C Nanostructures in Gas Sensing

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of Barium Carbonate-13C (Ba¹³CO₃) nanostructures and their application in gas sensing. The incorporation of the stable isotope ¹³C allows for advanced analytical studies, such as isotopic tracing and mechanistic investigations of gas-solid interactions, which are of significant interest in environmental monitoring, industrial safety, and medical diagnostics.

Introduction

Barium carbonate (BaCO₃) nanostructures are emerging as promising materials for gas sensing applications due to their unique chemical and physical properties.[1][2][3] Their high surface area-to-volume ratio, porosity, and surface reactivity contribute to their sensitivity and selectivity towards specific gases, particularly nitrogen dioxide (NO₂) and carbon dioxide (CO₂).[1][2][3][4][5] The introduction of a ¹³C isotope into the BaCO₃ lattice provides a powerful tool for researchers to track the material's fate, understand reaction mechanisms, and quantify its interaction with target analytes using techniques like mass spectrometry and nuclear magnetic resonance spectroscopy.[6][7][8]

This guide details methodologies for synthesizing Ba¹³CO₃ nanostructures and fabricating gas sensors, along with protocols for their characterization and performance evaluation.

Synthesis of Barium Carbonate-13C Nanostructures

The synthesis of Ba¹³CO₃ nanostructures can be achieved through various methods. Here, we present two common and effective protocols: a modified gel-combustion method and a thermal evaporation technique, adapted for the incorporation of the ¹³C isotope.

Gel-Combustion Synthesis of Ba¹³CO₃ Nanoparticles

The gel-combustion method is a wet-chemical technique that allows for the production of fine, homogeneous, and crystalline nanoparticles at relatively low temperatures.[9][10]

Table 1: Parameters for Gel-Combustion Synthesis of Ba¹³CO₃ Nanoparticles

Parameter	Value	Reference
Barium Precursor	Barium Nitrate (Ba(NO₃)₂)	[9][10]
¹³C Source	¹³C-labeled Citric Acid (C₆H₈O₇-¹³C)	Adapted from[9][10]
Molar Ratio (Citrate/Nitrate)	1.3	[9][10]
Auto-combustion Temperature	≤ 400 °C	[9][10]
Calcination Temperatures	450 °C, 600 °C, 750 °C	[9][10]
Resulting Nanoparticle Size	1 - 10 nm	[9]

• Precursor Solution Preparation:

  • Dissolve a stoichiometric amount of Barium Nitrate (Ba(NO₃)₂) in deionized water.

  • In a separate beaker, dissolve ¹³C-labeled Citric Acid in deionized water. The molar ratio of citric acid to barium nitrate should be 1.3.[9][10]

• Gel Formation:

  • Add the ¹³C-citric acid solution to the barium nitrate solution while stirring continuously.

  • Adjust the pH of the solution to 7 by adding ammonium hydroxide.

  • Heat the solution at 80-90 °C on a hot plate with constant stirring. The solution will gradually become a viscous gel.

• Auto-Combustion:

  • Increase the temperature of the hot plate to initiate auto-combustion. The gel will swell and then burn in a self-propagating manner, yielding a voluminous, foamy powder. This process should be carried out in a well-ventilated fume hood.

• Calcination:

  • Grind the resulting powder gently.

  • Calcine the powder in a muffle furnace at a selected temperature (e.g., 450 °C, 600 °C, or 750 °C) for 2-4 hours to obtain the pure orthorhombic phase of Ba¹³CO₃.[9][10] The calcination temperature influences the crystallite size and phase purity.[9][10]

Thermal Evaporation Synthesis of Ba¹³CO₃ Nanowires

This physical vapor deposition (PVD) method is suitable for producing one-dimensional nanostructures like nanowires, which can offer enhanced gas sensing properties due to their high aspect ratio.[1][2]

Table 2: Parameters for Thermal Evaporation Synthesis of Ba¹³CO₃ Nanowires

Parameter	Value	Reference
Barium Source	High-purity Barium (Ba) metal	[1][2]
¹³C Source	¹³CO₂ gas (99% ¹³C)	Adapted from[1][2]
Evaporation Temperature	850 °C	[1][2]
Chamber Pressure	0.85 Torr	[1][2]
Atmosphere	Partial ¹³CO₂ and Oxygen	Adapted from[1][2]
Resulting Nanowire Diameter	20 - 50 nm	[1][2]
Resulting Nanowire Length	~5 µm	[1][2]

• System Setup:

  • Place a small amount (e.g., 10 mg) of high-purity Barium metal in an alumina crucible within a tube furnace.[1][2]

  • Place a substrate (e.g., alumina or silicon wafer) downstream in the cooler region of the furnace.

• Evacuation and Gas Introduction:

  • Evacuate the furnace tube to a base pressure.

  • Introduce a controlled mixture of ¹³CO₂ gas and oxygen into the chamber to achieve a working pressure of approximately 0.85 Torr.[1][2] The ¹³CO₂ will serve as the carbon source for the Ba¹³CO₃ formation.

• Thermal Evaporation and Deposition:

  • Heat the furnace to 850 °C to evaporate the Barium metal.[1][2]

  • The evaporated Barium vapor will react with the ¹³CO₂ and oxygen in the chamber.

  • The Ba¹³CO₃ nanostructures will deposit on the cooler substrate.

• Cooling and Collection:

  • After the desired deposition time, turn off the furnace and allow it to cool down to room temperature under the controlled atmosphere.

  • Carefully remove the substrate with the deposited Ba¹³CO₃ nanostructures.

Gas Sensor Fabrication and Testing

Once the Ba¹³CO₃ nanostructures are synthesized, they can be used to fabricate a gas sensor.

Experimental Protocol:

• Sensing Layer Preparation:

  • Disperse the synthesized Ba¹³CO₃ nanostructures in an organic binder (e.g., terpineol) to form a paste.

  • Coat the paste onto an alumina substrate with pre-patterned interdigitated electrodes (e.g., gold or platinum).

• Annealing:

  • Dry the coated substrate at a low temperature (e.g., 100 °C) to evaporate the solvent.

  • Anneal the sensor at a higher temperature (e.g., 400-500 °C) to remove the organic binder and ensure good adhesion of the sensing layer to the substrate and electrodes.

• Gas Sensing Measurement:

  • Place the fabricated sensor in a sealed test chamber with a gas inlet and outlet.

  • A heater is integrated with the sensor to control the operating temperature.

  • Measure the baseline resistance of the sensor in a reference gas (e.g., dry air).

  • Introduce the target gas (e.g., NO₂) at a specific concentration and record the change in resistance of the sensor.

  • The sensor response is typically calculated as the ratio of the resistance in the target gas to the resistance in the reference gas (or vice versa).

Table 3: Gas Sensing Performance of BaCO₃ Nanostructures towards NO₂

Parameter	Value	Reference
Target Gas	Nitrogen Dioxide (NO₂)	[1][2]
Operating Temperature Range	150 - 350 °C	[1][2]
Optimal Operating Temperature	250 °C	[1][2]
Response Time	6 - 20 s	[1][2]
Recovery Time	30 - 150 s	[1][2]

Visualizing Workflows and Mechanisms

Experimental Workflow for Ba¹³CO₃ Nanostructure Synthesis

The following diagram illustrates the key steps in the synthesis of Ba¹³CO₃ nanostructures using the two described methods.

Caption: Synthesis workflows for Ba¹³CO₃ nanostructures.

Gas Sensing Mechanism of BaCO₃ for NO₂

The sensing mechanism of BaCO₃ towards NO₂ is believed to involve surface reactions that modulate the electrical conductivity of the material.[1][4] The following diagram illustrates the proposed interactions.

Caption: Proposed NO₂ sensing mechanism on BaCO₃ surface.

Characterization Techniques

To ensure the successful synthesis of Ba¹³CO₃ nanostructures and to evaluate their properties, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the synthesized material.[1][2][9][10][11]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the morphology, size, and dimensions of the nanostructures.[1][2][9]

• Energy-Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition of the material.[1][2]

• Isotope Ratio Mass Spectrometry (IRMS): To verify the incorporation and quantify the enrichment of the ¹³C isotope.[6][7]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic vibrational modes of the carbonate group and confirm the formation of BaCO₃.[11]

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Perform the synthesis, especially the auto-combustion and thermal evaporation steps, in a well-ventilated fume hood.

• Barium compounds are toxic if ingested or inhaled. Avoid creating dust and handle with care.

• Follow standard laboratory safety procedures for handling high-temperature furnaces and vacuum equipment.

By following these detailed protocols and application notes, researchers can successfully synthesize and utilize Barium Carbonate-13C nanostructures for advanced gas sensing applications. The ability to trace the ¹³C isotope will open new avenues for understanding the fundamental mechanisms of gas-solid interactions and for developing more sensitive and selective sensing devices.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Stable isotope labeling of nanomaterials for biosafety evaluation and drug development [ccspublishing.org.cn]
• 7. dovepress.com [dovepress.com]
• 8. researchgate.net [researchgate.net]
• 9. ijcea.org [ijcea.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Characterization of Barium Carbonate Nanostructures Via Simple Hydrothermal Method | Semantic Scholar [semanticscholar.org]

Utilizing Barium Carbonate-¹³C as a Foundational Material for ¹³C-Labeled Internal Standards in Quantitative Analysis

Introduction

In the landscape of quantitative analysis, particularly within drug development and life sciences, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving the highest levels of accuracy and precision. Among these, ¹³C-labeled compounds are often preferred due to their chemical and physical similarity to the analyte of interest, which allows them to effectively compensate for variability during sample preparation, chromatography, and ionization. Barium carbonate-¹³C (Ba¹³CO₃) serves as a fundamental and cost-effective starting material for the synthesis of a wide array of ¹³C-labeled molecules used as internal standards. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the synthesis of ¹³C-labeled internal standards from Barium carbonate-¹³C and their subsequent application in quantitative analysis.

Application Note 1: Synthesis of a ¹³C-Labeled Active Pharmaceutical Ingredient (API) from Barium Carbonate-¹³C

This section outlines the synthesis of [¹³C]-Ibuprofen, a widely used non-steroidal anti-inflammatory drug, from Barium carbonate-¹³C. The key step involves the generation of ¹³CO₂ gas from Ba¹³CO₃ and its subsequent use in a Grignard reaction to introduce the ¹³C label into the carboxyl group of the target molecule.

Experimental Protocol: Synthesis of [¹³C]-Ibuprofen

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃)

• 1-(4-isobutylphenyl)ethyl magnesium bromide (Grignard reagent precursor)

• Concentrated sulfuric acid (H₂SO₄)

• Anhydrous diethyl ether

• Hydrochloric acid (HCl)

• Standard laboratory glassware and equipment for inert atmosphere synthesis

Procedure:

• Generation of ¹³CO₂:

  • Set up a gas generation apparatus consisting of a two-neck round-bottom flask equipped with a dropping funnel and a gas outlet tube.

  • Place a known quantity of Barium carbonate-¹³C into the flask.

  • Slowly add concentrated sulfuric acid from the dropping funnel onto the Ba¹³CO₃. The following reaction will generate ¹³CO₂ gas: Ba¹³CO₃(s) + H₂SO₄(aq) → BaSO₄(s) + H₂O(l) + ¹³CO₂(g)

  • Pass the generated ¹³CO₂ gas through a drying tube containing a suitable desiccant (e.g., calcium chloride) before introducing it into the Grignard reaction.

• Grignard Reaction with ¹³CO₂:

  • In a separate three-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), prepare the Grignard reagent by reacting 1-bromo-1-(4-isobutylphenyl)ethane with magnesium turnings in anhydrous diethyl ether.

  • Cool the Grignard reagent solution in an ice bath.

  • Bubble the dry ¹³CO₂ gas through the stirred Grignard solution. The nucleophilic Grignard reagent will attack the electrophilic carbon of ¹³CO₂, forming a magnesium carboxylate salt.

  • Continue the reaction for a sufficient time to ensure complete consumption of the Grignard reagent.

• Work-up and Purification:

  • Quench the reaction by slowly adding aqueous HCl. This will protonate the carboxylate salt to form [¹³C]-Ibuprofen and dissolve the magnesium salts.

  • Separate the organic layer (diethyl ether) and extract the aqueous layer with additional diethyl ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude [¹³C]-Ibuprofen.

  • Purify the product by a suitable method, such as column chromatography or recrystallization, to obtain the pure ¹³C-labeled internal standard.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of [¹³C]-Ibuprofen from Barium carbonate-¹³C.

Application Note 2: Quantitative Analysis of Ibuprofen in Human Plasma using [¹³C]-Ibuprofen as an Internal Standard

This section provides a general protocol for the quantitative analysis of Ibuprofen in human plasma samples using the synthesized [¹³C]-Ibuprofen as an internal standard by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: LC-MS/MS Quantification

Materials:

• Human plasma samples

• Ibuprofen (unlabeled standard for calibration curve)

• [¹³C]-Ibuprofen (internal standard)

• Acetonitrile (ACN)

• Formic acid

• Water (LC-MS grade)

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, standard, or quality control (QC) sample, add a known amount of [¹³C]-Ibuprofen solution in acetonitrile.

  • Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A suitable C18 reversed-phase column.

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.4 mL/min).

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Ibuprofen: Monitor the transition of the deprotonated molecule [M-H]⁻ to a characteristic product ion.

      • [¹³C]-Ibuprofen: Monitor the corresponding transition for the ¹³C-labeled internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of Ibuprofen in the unknown samples by interpolating their peak area ratios from the calibration curve.

Diagram of the Quantitative Analysis Workflow:

Caption: Workflow for the quantitative analysis of Ibuprofen in plasma using a ¹³C-labeled internal standard.

Data Presentation: Comparison of Internal Standard Strategies

The use of a ¹³C-labeled internal standard generally provides superior performance compared to other internal standard strategies, such as using a deuterated analog or a structurally similar compound.

Parameter	No Internal Standard	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard
Accuracy (%)	Highly variable	96.8[1]	100.3[1]
Precision (%RSD)	>15%	8.6[1]	7.6[1]
Chromatographic Co-elution	N/A	Often shows a slight retention time shift	Co-elutes perfectly with the analyte
Matrix Effect Compensation	Poor	Good, but can be compromised by chromatographic shifts	Excellent
Isotopic Stability	N/A	Potential for back-exchange of deuterium atoms	Highly stable

Application Note 3: Direct Quantitative Analysis of Carbonates using Barium Carbonate-¹³C as an Internal Standard (Geochemical/Environmental Application)

While not the primary application for the target audience, this note illustrates a direct use of Barium carbonate-¹³C as an internal standard in a field where the analysis of carbonates is central. This method is based on isotope dilution mass spectrometry.

Experimental Protocol: Isotope Dilution Analysis of Carbonates

Materials:

• Carbonate-containing sample (e.g., environmental sample, geological specimen)

• Barium carbonate-¹³C (as the spike/internal standard)

• Phosphoric acid (H₃PO₄)

• Gas-source isotope ratio mass spectrometer (IRMS)

Procedure:

• Sample and Standard Preparation:

  • Accurately weigh a known amount of the carbonate sample.

  • Accurately weigh a known amount of Barium carbonate-¹³C and add it to the sample. The amount of spike added should be chosen to yield an isotope ratio that can be measured with high precision.

  • Homogenize the sample and the spike.

• Acid Digestion and CO₂ Purification:

  • Place the mixture in a reaction vessel.

  • Add phosphoric acid to the vessel to digest the carbonates and release CO₂ gas.

  • The CO₂ generated from both the sample and the ¹³C-labeled standard is cryogenically purified to remove water and other non-condensable gases.

• Isotope Ratio Mass Spectrometry (IRMS) Analysis:

  • Introduce the purified CO₂ into the IRMS.

  • Measure the ¹³C/¹²C isotope ratio of the gas mixture.

• Data Analysis:

  • Calculate the amount of carbonate in the original sample using the principles of isotope dilution, based on the known amount and isotopic composition of the Barium carbonate-¹³C spike and the measured isotope ratio of the mixture.

Logical Relationship Diagram:

Caption: Logical workflow for isotope dilution analysis of carbonates.

Barium carbonate-¹³C is a versatile and fundamental starting material for the synthesis of ¹³C-labeled internal standards, which are indispensable for high-precision quantitative analysis in drug development and various scientific disciplines. The use of these standards significantly improves the accuracy and reliability of analytical data by effectively compensating for experimental variations. The protocols and data presented herein provide a comprehensive guide for researchers and scientists to implement these powerful analytical techniques in their work.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Barium Carbonate-13C in Agricultural and Soil Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barium Carbonate-13C (Ba¹³CO₃) as a precursor for generating ¹³CO₂ for stable isotope tracer studies in agricultural and soil science. While direct application of solid Ba¹³CO₃ to soil is uncommon, its utility lies in the controlled, in-situ generation of ¹³CO₂ for pulse-chase and continuous labeling experiments. This allows for the precise tracing of carbon flow through the plant-soil-microbe continuum.

Introduction to ¹³C Labeling in Agricultural and Soil Science

Stable isotope labeling with Carbon-13 is a powerful technique to elucidate the dynamics of carbon cycling, nutrient allocation, and microbial metabolism in terrestrial ecosystems. By introducing a substrate enriched in ¹³C, researchers can track its movement and incorporation into various organic and inorganic pools. This provides invaluable insights into processes such as photosynthesis, carbon sequestration, root exudation, and microbial carbon utilization.

Barium Carbonate-13C serves as a stable, solid source for the controlled release of ¹³CO₂ gas upon acidification. This method is particularly advantageous for field or mesocosm studies where the transport of compressed ¹³CO₂ gas cylinders is impractical.

Key Applications of Barium Carbonate-13C

The primary application of Barium Carbonate-13C in this context is as a ¹³CO₂ generator for various labeling studies:

• Tracing Photosynthetically Fixed Carbon: Labeled ¹³CO₂ is introduced into a sealed chamber enclosing a plant or a plot of vegetation. The plants assimilate the ¹³CO₂ through photosynthesis, and the ¹³C label can then be traced as it is allocated to different plant tissues (leaves, stems, roots), exuded into the rhizosphere, and incorporated into soil organic matter and microbial biomass.

• Investigating Soil Carbon Dynamics: By labeling the soil atmosphere with ¹³CO₂, researchers can study the incorporation of atmospheric carbon into the soil microbial biomass and its subsequent transformation into different soil organic matter fractions. This helps in understanding the mechanisms of carbon stabilization and turnover in soils.

• Assessing Microbial Activity and Community Structure: The uptake of ¹³C from labeled substrates by soil microorganisms allows for the identification of active microbial groups through techniques like Stable Isotope Probing (SIP) of phospholipid fatty acids (PLFAs) or nucleic acids (DNA/RNA).

• Studying Plant-Microbe Interactions: The transfer of recently photosynthesized carbon from plants to mycorrhizal fungi and other rhizosphere microorganisms can be quantified, shedding light on the symbiotic and competitive relationships in the root zone.

Experimental Protocols

Protocol 1: In-Situ ¹³CO₂ Generation and Pulse Labeling of Plants in a Closed Chamber

This protocol describes a method for pulse-labeling plants with ¹³CO₂ generated from Ba¹³CO₃ in a closed chamber, a technique adapted from methods using sodium bicarbonate.[1][2][3]

Materials:

• Barium Carbonate-13C (Ba¹³CO₃) powder (99 atom % ¹³C)

• Strong acid (e.g., 3 M Sulfuric Acid, H₂SO₄, or Hydrochloric Acid, HCl)

• Gas-tight plant growth chamber or enclosure

• Small, acid-resistant container (e.g., glass beaker or petri dish)

• Syringe or automated injection system for acid delivery

• CO₂ analyzer (optional, for monitoring ¹³CO₂ concentration)

• Fan for air circulation within the chamber

Procedure:

• Chamber Setup: Place the plant(s) or soil mesocosm inside the gas-tight chamber. Ensure the chamber is well-sealed to prevent gas leakage. Place a small fan inside to ensure even distribution of the generated ¹³CO₂.

• Ba¹³CO₃ Placement: Weigh the required amount of Ba¹³CO₃ powder and place it in the acid-resistant container inside the chamber. The amount of Ba¹³CO₃ needed will depend on the chamber volume and the desired final ¹³CO₂ concentration.

• Chamber Sealing: Seal the chamber and allow the plant to acclimate for a short period. If possible, monitor the CO₂ concentration inside the chamber.

• ¹³CO₂ Generation: Carefully inject a stoichiometric excess of the strong acid into the container with the Ba¹³CO₃ powder. The reaction Ba¹³CO₃(s) + H₂SO₄(aq) → BaSO₄(s) + H₂O(l) + ¹³CO₂(g) will release ¹³CO₂ gas. The use of an automated injection system can allow for a more controlled release.

• Labeling Period: Allow the plant to photosynthesize in the ¹³CO₂-enriched atmosphere for the desired duration of the pulse (e.g., 1-6 hours).

• Venting and Sampling: After the labeling period, carefully vent the chamber in a well-ventilated area. Proceed with the planned sampling of plant tissues, soil, and microbial biomass at various time points after the pulse to trace the movement of the ¹³C label.

Protocol 2: Analysis of ¹³C Incorporation into Soil and Plant Biomass

Following the labeling experiment, the collected samples are analyzed to determine the amount and distribution of the ¹³C tracer.

Materials:

• Freeze-dryer or drying oven

• Ball mill or grinder

• Elemental Analyzer coupled to an Isotope Ratio Mass Spectrometer (EA-IRMS)

• Chemicals for extraction of specific compounds (e.g., PLFAs, DNA)

Procedure:

• Sample Preparation:

  • Plant Tissues: Separate the plant into leaves, stems, and roots. Wash the roots carefully to remove adhering soil. Dry all plant material to a constant weight and grind to a fine powder.

  • Soil Samples: Air-dry or freeze-dry the soil samples and sieve to remove large debris. If carbonates are present in the soil, they may need to be removed by acid fumigation prior to analysis for soil organic carbon ¹³C.

  • Microbial Biomass: Perform a chloroform fumigation-extraction to determine microbial biomass ¹³C or use specific biomarker extraction methods (e.g., PLFA analysis).

• EA-IRMS Analysis:

  • Weigh a small amount of the prepared sample into a tin capsule.

  • Analyze the sample using an EA-IRMS to determine the total carbon content and the δ¹³C value.

• Data Calculation:

  • Calculate the atom % ¹³C from the δ¹³C values.

  • Determine the amount of excess ¹³C in each pool by subtracting the natural abundance ¹³C content (measured from unlabeled control samples).

  • Calculate the allocation of the assimilated ¹³C to different plant and soil pools.

Data Presentation

Quantitative data from ¹³C tracing experiments are crucial for understanding carbon dynamics. The following tables provide examples of how such data can be structured.

Table 1: Representative ¹³C Enrichment in Plant Tissues After a ¹³CO₂ Pulse Labeling Event.

Plant Tissue	Time After Pulse (hours)	δ¹³C (‰)	Atom % ¹³C	Excess ¹³C (mg/g tissue)
Leaves	2	1500	2.71	15.8
24	800	1.96	8.5
72	300	1.41	3.2
Stems	2	-25	1.08	0.0
24	250	1.36	2.7
72	400	1.52	4.3
Roots	2	-28	1.08	0.0
24	150	1.25	1.7
72	350	1.47	3.8

Data are hypothetical and for illustrative purposes.

Table 2: Representative Distribution of Assimilated ¹³C in a Plant-Soil System 72 Hours After Pulse Labeling.

Compartment	Total Carbon (g)	Excess ¹³C (mg)	% of Recovered ¹³C
Plant Shoots	10.5	15.2	45.0
Plant Roots	3.2	8.5	25.1
Soil Organic Matter	550.0	5.1	15.1
Microbial Biomass	5.5	2.8	8.3
Respired CO₂	-	2.2	6.5
Total Recovered	-	33.8	100.0

Data are hypothetical and for illustrative purposes.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for a ¹³C tracing experiment using in-situ ¹³CO₂ generation from Barium Carbonate-13C.

Workflow for a ¹³C tracing experiment.

Carbon Flow Pathway

This diagram illustrates the conceptual pathway of ¹³C from atmospheric ¹³CO₂ through the plant and into the soil ecosystem.

Conceptual pathway of ¹³C flow.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating ¹³C from Barium Carbonate into Organic Molecules for NMR Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation of the stable isotope Carbon-13 (¹³C) from barium carbonate (Ba¹³CO₃) into organic molecules for Nuclear Magnetic Resonance (NMR) studies. Isotopic labeling with ¹³C is a powerful technique for elucidating chemical structures, tracking metabolic pathways, and understanding the mechanism of action of drug candidates. Barium carbonate serves as a cost-effective and convenient starting material for the introduction of ¹³C into a wide array of organic synthons.

Application Note 1: Overview of ¹³C Labeling from Barium Carbonate

The low natural abundance of ¹³C (approximately 1.1%) often results in low sensitivity in ¹³C NMR spectroscopy. By strategically incorporating ¹³C atoms into a molecule, the signal-to-noise ratio of specific carbon atoms is significantly enhanced, enabling more sensitive and targeted analysis. This is particularly valuable in drug metabolism and metabolic flux analysis, where tracking the transformation of a compound within a biological system is crucial.

The general workflow involves the conversion of solid Ba¹³CO₃ into a reactive one-carbon (C1) building block, most commonly ¹³CO₂, which can then be incorporated into a target molecule through various chemical transformations.

Experimental Protocols

Protocol 1: Generation of ¹³CO₂ from Barium Carbonate

This protocol describes the safe and efficient generation of ¹³CO₂ gas from Ba¹³CO₃ for subsequent synthetic use.

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃)

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• A gas-tight reaction vessel (e.g., a Schlenk flask)

• A gas-trapping system (e.g., a cold trap or a solution of a suitable trapping agent)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Place a known quantity of Ba¹³CO₃ into the reaction vessel.

• Assemble the apparatus, ensuring all connections are gas-tight. The outlet should be connected to the desired trapping system.

• Purge the system with an inert gas to remove air and moisture.

• Slowly add a stoichiometric excess of concentrated acid to the reaction vessel via a dropping funnel. The reaction is typically exothermic.

• The generated ¹³CO₂ gas can be used directly or trapped for later use. For trapping, the gas can be bubbled through a solution of a suitable reagent (e.g., a Grignard reagent) or condensed in a cold trap cooled with liquid nitrogen.

• Upon completion of the reaction, neutralize any remaining acid before disassembly.

Safety Precautions:

• Handle concentrated acids with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Perform the reaction in a well-ventilated fume hood.

• Ensure the apparatus is properly sealed to prevent leakage of ¹³CO₂.

Protocol 2: Synthesis of a ¹³C-Carboxyl-Labeled Carboxylic Acid via Grignard Reaction

This protocol details the incorporation of ¹³CO₂ into an organic molecule to form a carboxylic acid, a versatile intermediate for further synthesis.

Materials:

• Organohalide (R-X, where R is the desired organic group and X is Cl, Br, or I)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• ¹³CO₂ (generated from Protocol 1 or from a cylinder)

• Dilute hydrochloric acid (HCl) or sulfuric acid (H₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Dissolve the organohalide in anhydrous ether or THF and add it dropwise to the magnesium suspension. The reaction is initiated when the solution becomes cloudy and starts to reflux. Maintain a gentle reflux by controlling the rate of addition.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent (R-MgX).

• Carboxylation with ¹³CO₂:

  • Cool the Grignard reagent solution in an ice-salt or dry ice-acetone bath.

  • Introduce the ¹³CO₂ gas by bubbling it through the solution or by pouring the Grignard solution onto crushed, solid ¹³CO₂ (dry ice).

  • Allow the reaction mixture to warm to room temperature while stirring.

• Work-up and Purification:

  • Quench the reaction by slowly adding dilute acid.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent.

  • Combine the organic layers, wash with brine, dry over an anhydrous drying agent, and filter.

  • Remove the solvent under reduced pressure to yield the crude ¹³C-labeled carboxylic acid.

  • Purify the product by recrystallization or column chromatography.

Protocol 3: Synthesis of ¹³C-Methanol

This protocol outlines the reduction of ¹³CO₂ to ¹³C-methanol, a key building block for introducing a ¹³C-methyl group.

Materials:

• ¹³CO₂ (generated from Protocol 1 or from a cylinder)

• Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

• Anhydrous solvent (e.g., diethyl ether, THF)

• Hydrolysis agent (e.g., water, dilute acid)

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, prepare a solution of LiAlH₄ in an anhydrous solvent.

• Bubble ¹³CO₂ gas through the LiAlH₄ solution at a controlled rate. The reaction is highly exothermic and should be cooled in an ice bath.

• After the addition of ¹³CO₂ is complete, stir the reaction mixture at room temperature for a specified time to ensure complete reduction.

• Carefully quench the reaction by the slow, dropwise addition of water or a dilute acid.

• Extract the ¹³C-methanol from the reaction mixture. Due to its volatility, distillation is a common purification method.

Quantitative Data

The efficiency of ¹³C incorporation can vary depending on the reaction conditions and the scale of the synthesis. The following table summarizes typical yields and isotopic enrichment levels for the key transformations starting from Ba¹³CO₃.

Transformation	Reagents	Typical Chemical Yield (%)	Typical Isotopic Enrichment (%)
Ba¹³CO₃ → ¹³CO₂	H₂SO₄ or H₃PO₄	> 95	> 98
R-MgX + ¹³CO₂ → R-¹³COOH	Grignard Reagent	60 - 90	> 98
¹³CO₂ → ¹³CH₃OH	LiAlH₄	50 - 80	> 95

Mandatory Visualizations

Diagram 1: General Workflow for ¹³C Labeling from Barium Carbonate

Caption: Workflow for incorporating ¹³C from barium carbonate into organic molecules.

Diagram 2: Signaling Pathway Analysis using ¹³C NMR in Drug Discovery

Caption: Elucidating a drug's effect on metabolic pathways using ¹³C NMR.

Application Note 2: Elucidating Drug Mechanism of Action

Stable isotope-resolved metabolomics (SIRM) using ¹³C-labeled compounds is a powerful tool in drug discovery and development. By introducing a ¹³C-labeled substrate, such as glucose or glutamine, into a biological system (e.g., cell culture, perfused organ), researchers can trace the metabolic fate of the carbon atoms.[1] The pattern of ¹³C incorporation into downstream metabolites provides a detailed snapshot of the metabolic fluxes through various pathways, such as glycolysis, the tricarboxylic acid (TCA) cycle, and the pentose phosphate pathway (PPP).[1]

When a drug candidate is introduced into this system, any alterations in the metabolic flux can be quantitatively assessed by comparing the ¹³C labeling patterns in the treated versus untreated groups. For example, a drug that inhibits a key enzyme in the TCA cycle would lead to a buildup of ¹³C-labeled intermediates upstream of the inhibition point and a decrease in labeled products downstream. This information can be critical for:

• Confirming the intended mechanism of action: Verifying that the drug interacts with its target and produces the expected metabolic outcome.

• Identifying off-target effects: Uncovering unexpected changes in metabolic pathways that could indicate potential toxicity or alternative mechanisms.

• Understanding drug resistance: Investigating how cancer cells or pathogens rewire their metabolism to evade the effects of a drug.

The high resolution and non-destructive nature of NMR spectroscopy make it an ideal technique for analyzing the complex mixtures of metabolites obtained from these experiments.[1] By providing positional isotope enrichment information, NMR can distinguish between different isotopomers, offering a deeper level of insight into metabolic rearrangements.[1]

References

• 1. Metabolic mechanisms of a drug revealed by distortion-free 13C tracer analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Barium Carbonate-¹³C in Studying Carbon Sequestration Processes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Barium carbonate-¹³C (Ba¹³CO₃) as a crucial tracer in the study of carbon sequestration processes. The stable isotope ¹³C allows for precise tracking of carbon pathways in both geological and biological systems, offering invaluable insights into carbon fixation, mineralization, and microbial uptake.

Application 1: Tracing Carbon Sequestration in Soil Ecosystems

The introduction of ¹³CO₂ generated from Ba¹³CO₃ into controlled soil environments (microcosms) enables the elucidation of carbon flow through various soil organic matter (SOM) fractions and into the microbial biomass. This application is critical for understanding the mechanisms of carbon stabilization in soils, a key component of terrestrial carbon sequestration.

Quantitative Data Summary

The following table summarizes representative data from a soil incubation study where ¹³C-labeled plant material (derived from plants grown in a ¹³CO₂ atmosphere) was added to soil cores. This data illustrates the distribution of the ¹³C tracer into different soil organic matter fractions over time, providing insights into carbon turnover rates.

Soil Fraction	Initial δ¹³C (‰)	δ¹³C after 1 year (‰)	¹³C Enrichment (‰)
Whole Soil	-25.8	-23.5	+2.3
Light Fraction (LF)	-26.1	-15.2	+10.9
Heavy Fraction (HF)	-25.5	-24.1	+1.4
Microbial Biomass	-25.9	-18.7	+7.2

Note: Data is synthesized from typical results reported in soil carbon tracing studies for illustrative purposes.

Experimental Protocol: Soil Microcosm ¹³CO₂ Incubation

This protocol details the steps for generating ¹³CO₂ from Ba¹³CO₃ and its introduction into a soil microcosm to trace carbon uptake and distribution.

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃, 99 atom % ¹³C)

• Orthophosphoric acid (H₃PO₄, 85%)

• Gas-tight reaction vessel

• Incubation chamber (e.g., desiccator or sealed jar)

• Soil samples

• Gas chromatograph-isotope ratio mass spectrometer (GC-IRMS)

• Vacuum line

Procedure:

• Soil Preparation:

  • Collect soil samples and sieve to remove large debris.

  • Adjust the moisture content to the desired level (e.g., 60% water-holding capacity).

  • Place a known quantity of prepared soil into the incubation chamber.

• ¹³CO₂ Generation:

  • Place a calculated amount of Ba¹³CO₃ into the gas-tight reaction vessel. The amount will depend on the desired final ¹³CO₂ concentration in the incubation chamber.

  • Evacuate the reaction vessel and the connected tubing using a vacuum line.

  • Introduce a stoichiometric excess of H₃PO₄ into the reaction vessel to react with the Ba¹³CO₃, generating ¹³CO₂ gas. The reaction is: Ba¹³CO₃(s) + 2H₃PO₄(l) → ¹³CO₂(g) + Ba(H₂PO₄)₂(aq).

• Incubation:

  • Introduce the generated ¹³CO₂ into the incubation chamber containing the soil samples.

  • Incubate the soil under controlled temperature and light conditions for the desired period.

  • At specified time points, collect headspace gas samples to monitor the concentration and isotopic composition of CO₂.

  • At the end of the incubation period, destructively sample the soil.

• Sample Analysis:

  • Analyze the headspace gas samples for ¹³CO₂ concentration and δ¹³C using GC-IRMS.

  • Fractionate the soil samples into different organic matter pools (e.g., light and heavy fractions).

  • Analyze the ¹³C content of the soil fractions and microbial biomass (e.g., through phospholipid fatty acid analysis) using an elemental analyzer coupled to an IRMS.

Experimental Workflow

Caption: Workflow for tracing carbon in soil using Ba¹³CO₃.

Application 2: Monitoring Geological Carbon Sequestration

In geological carbon sequestration, ¹³CO₂ is co-injected with the bulk CO₂ stream into deep geological formations. By monitoring the isotopic composition of carbon in reservoir fluids and gases, the migration, dissolution, and mineralization of the injected CO₂ can be tracked. Barium carbonate-¹³C can be used as a starting material to generate the ¹³CO₂ tracer.

Quantitative Data Summary

The following table presents hypothetical data from a geological CO₂ sequestration monitoring program, illustrating how δ¹³C values can be used to track the injected CO₂ plume.

Monitoring Well	Distance from Injection (m)	Pre-injection δ¹³C (‰)	Post-injection δ¹³C (‰)	Change in δ¹³C (‰)
MW-1	50	-5.2	-35.8	-30.6
MW-2	200	-5.5	-15.1	-9.6
MW-3	500	-5.3	-5.4	-0.1
MW-4	1000	-5.6	-5.6	0.0

Note: Injected CO₂ is assumed to have a distinct isotopic signature (e.g., -40‰). A significant negative shift in δ¹³C at a monitoring well indicates the arrival of the injected CO₂ plume.

Experimental Protocol: Tracing Injected CO₂ in a Geological Reservoir

This protocol outlines the general methodology for using ¹³C as a tracer in a geological carbon storage project.

Materials:

• ¹³CO₂ gas (generated from Ba¹³CO₃ or sourced commercially)

• High-pressure injection equipment

• Downhole fluid and gas sampling tools

• Isotope ratio mass spectrometer (IRMS)

Procedure:

• Tracer Preparation and Injection:

  • Generate or procure ¹³CO₂ with a known and distinct isotopic signature.

  • Introduce a known quantity of the ¹³CO₂ tracer into the main CO₂ stream before injection into the geological reservoir.

• Baseline Monitoring:

  • Prior to injection, collect fluid and gas samples from monitoring wells to establish the baseline δ¹³C values of the reservoir's native carbon pools.

• Post-injection Monitoring:

  • At regular intervals after injection, collect fluid and gas samples from the monitoring wells.

  • Separate the dissolved inorganic carbon (DIC) from the fluid samples. This can be done by acidifying the water sample to convert all DIC to CO₂, which is then cryogenically purified.

• Isotopic Analysis:

  • Analyze the δ¹³C of the collected gas samples and the CO₂ derived from the DIC using IRMS.

  • Compare the post-injection δ¹³C values to the baseline values to determine the extent of mixing with the injected CO₂.

Signaling Pathway: Fate of Injected ¹³CO₂

Caption: Fate of injected ¹³CO₂ in a geological reservoir.

Technical Notes & Optimization

How to address the poor solubility of Barium carbonate in aqueous solutions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, FAQs, and detailed protocols to address the challenges associated with the poor aqueous solubility of Barium Carbonate (BaCO₃).

Frequently Asked Questions (FAQs)

Q1: Why is Barium Carbonate (BaCO₃) so poorly soluble in water?

Barium carbonate is a salt that is considered sparingly soluble in water.[1][2][3] Its poor solubility is quantified by its low solubility product constant (Ksp), which is approximately 2.58 x 10⁻⁹ at 25°C.[1][4] This low Ksp value indicates that only a very small amount of BaCO₃ will dissociate into its constituent ions, Barium (Ba²⁺) and Carbonate (CO₃²⁻), in an aqueous solution before reaching equilibrium.[5][6]

Q2: What is the expected solubility of BaCO₃ in water at standard temperatures?

The solubility of barium carbonate in water is very low and slightly temperature-dependent. At room temperature, its solubility is typically in the range of 20-25 mg/L. For example, documented values are 22 mg/L at 18°C and 24 mg/L at 20°C.[1][7]

Q3: How does pH influence the solubility of BaCO₃?

The solubility of barium carbonate is highly dependent on pH.[5] In acidic conditions (low pH), its solubility increases significantly. The carbonate ion (CO₃²⁻) reacts with hydrogen ions (H⁺) from the acid to form carbonic acid (H₂CO₃), which is unstable and decomposes into carbon dioxide (CO₂) and water (H₂O).[8][9] This reaction consumes carbonate ions, shifting the dissolution equilibrium (BaCO₃ ⇌ Ba²⁺ + CO₃²⁻) to the right, thereby promoting the dissolution of more BaCO₃.[5]

Q4: What happens when an acid is added to Barium Carbonate?

When an acid such as hydrochloric acid (HCl) or acetic acid (CH₃COOH) is added to barium carbonate, a chemical reaction occurs that produces a soluble barium salt, water, and carbon dioxide gas.[1][7][8][10] This is observed as effervescence or fizzing due to the release of CO₂.[8][10] The general reaction is: BaCO₃(s) + 2H⁺(aq) → Ba²⁺(aq) + H₂O(l) + CO₂(g).

Q5: Are there any acids that should be avoided when trying to dissolve BaCO₃?

Yes, you should avoid using sulfuric acid (H₂SO₄).[11][12] While most acids will dissolve barium carbonate by forming soluble barium salts (like barium chloride or barium acetate), sulfuric acid will react with the barium ions to form barium sulfate (BaSO₄).[13] Barium sulfate is even less soluble in water than barium carbonate, and it will form a stable white precipitate, preventing the complete dissolution of the barium compound.[6][13]

Troubleshooting Guide

Issue Encountered	Possible Cause	Recommended Solution
Barium Carbonate powder settles at the bottom and does not dissolve in pure water.	Low Intrinsic Solubility: BaCO₃ has a very low Ksp value, making it inherently insoluble in neutral aqueous solutions.[3][5]	For most applications requiring dissolved barium, the compound must be dissolved in an acidic solution. Proceed to the experimental protocols for acid-based dissolution.
The solution remains cloudy or opalescent after adding acid.	Incomplete Reaction: Insufficient acid has been added to react with all the BaCO₃ powder.	Continue to add the acid dropwise while stirring until all solid has dissolved and effervescence has ceased.
Presence of Insoluble Impurities: The starting material may contain impurities that are not soluble in the acid used.	If the solution remains cloudy after sufficient acid addition, consider filtering the solution to remove any insoluble particulate matter.
The reaction is too vigorous, with excessive foaming and potential loss of sample.	Rapid Acid Addition: Adding acid too quickly to the carbonate powder causes a rapid release of CO₂ gas, leading to strong frothing.[14]	Add the acid very slowly or dropwise, especially at the beginning of the process.[14] Stir the solution continuously to allow the gas to escape smoothly. Performing the addition in a larger beaker can also help contain the foam.

Quantitative Solubility Data

The solubility of Barium Carbonate is defined by its solubility product constant (Ksp) and its concentration in a saturated solution at various temperatures.

Parameter	Value	Temperature (°C)
Solubility Product (Ksp)	2.58 x 10⁻⁹	25 °C
5.1 x 10⁻⁹	25 °C
Solubility in Water	16 mg/L	8.8 °C
22 mg/L	18 °C
24 mg/L	20 °C
24 mg/L	24.2 °C
Data sourced from multiple references, slight variations in Ksp values are reported in the literature.[1][4][15]

Experimental Protocols

Safety Precaution: Always handle chemicals in a well-ventilated area or fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Barium compounds are toxic if ingested.[8][11]

Protocol 1: Dissolution using a Strong Acid (Hydrochloric Acid)

This protocol describes the conversion of insoluble BaCO₃ to highly soluble Barium Chloride (BaCl₂).

Materials:

• Barium Carbonate (BaCO₃) powder

• Dilute Hydrochloric Acid (HCl), e.g., 1 M solution

• Distilled or deionized water

• Glass beaker of appropriate size

• Magnetic stirrer and stir bar

• Pipette or burette for acid addition

Methodology:

• Weigh the desired amount of BaCO₃ powder and place it into the beaker.

• Add a small amount of distilled water to create a slurry. This helps in controlling the subsequent reaction.[14]

• Place the beaker on the magnetic stirrer and begin stirring to keep the powder suspended.

• Slowly, add the dilute HCl solution dropwise to the stirring slurry.[14]

• Effervescence (fizzing) will be observed as CO₂ gas is produced.[8] The rate of acid addition should be controlled to prevent excessive foaming.

• Continue adding acid until all the solid BaCO₃ has dissolved and the fizzing stops. The resulting solution will be a clear, aqueous solution of BaCl₂.

• The balanced chemical equation for this reaction is: BaCO₃(s) + 2HCl(aq) → BaCl₂(aq) + H₂O(l) + CO₂(g)[1][9]

Protocol 2: Dissolution using a Weak Acid (Acetic Acid)

This protocol is useful for applications where a chloride-free solution of soluble barium is required, yielding Barium Acetate (Ba(CH₃COO)₂).

Materials:

• Barium Carbonate (BaCO₃) powder

• Dilute Acetic Acid (CH₃COOH), e.g., 1-2 M solution

• Distilled or deionized water

• Glass beaker

• Magnetic stirrer and stir bar

Methodology:

• Weigh the BaCO₃ powder and transfer it to the beaker.

• Add the beaker to a magnetic stirrer and begin gentle stirring.

• Slowly add the dilute acetic acid solution to the BaCO₃ powder.

• As with strong acids, CO₂ will be generated, causing effervescence.[10] Control the addition rate to manage the reaction.

• Continue the addition of acetic acid until the solid is fully dissolved. The resulting clear solution contains soluble barium acetate.

• The balanced chemical equation for this reaction is: BaCO₃(s) + 2CH₃COOH(aq) → Ba(CH₃COO)₂(aq) + H₂O(l) + CO₂(g)[10][16][17]

Visualizations

Factors Influencing Barium Carbonate Solubility

Caption: Logical diagram of factors promoting the dissolution of Barium Carbonate.

Experimental Workflow for Acidic Dissolution

Caption: Step-by-step workflow for dissolving Barium Carbonate using an acid.

References

• 1. Barium carbonate - Wikipedia [en.wikipedia.org]
• 2. Understanding and Utilizing Barium Carbonate in Industrial Manufacturing - CheMondis Blog [blog.chemondis.com]
• 3. m.youtube.com [m.youtube.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Barium carbonate - Sciencemadness Wiki [sciencemadness.org]
• 8. Barium Carbonate: Properties, Uses & Preparation Explained [vedantu.com]
• 9. brainly.com [brainly.com]
• 10. brainly.com [brainly.com]
• 11. Barium Carbonate | BaCO3 | CID 10563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. BARIUM CARBONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. quora.com [quora.com]
• 14. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 15. Ksp Table [chm.uri.edu]
• 16. Barium acetate - Wikipedia [en.wikipedia.org]
• 17. webqc.org [webqc.org]

Preventing carbon isotope fractionation during experimental sample preparation.

Welcome to our technical support center dedicated to helping researchers, scientists, and drug development professionals minimize carbon isotope fractionation during experimental sample preparation. Isotopic fractionation can introduce significant errors in analytical results, leading to misinterpretation of data. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the isotopic integrity of your samples.

Troubleshooting Guide

This section addresses specific issues that can arise during sample preparation, leading to unwanted carbon isotope fractionation.

Issue	Potential Cause	Recommended Solution
Inconsistent δ¹³C values in replicate samples	Sample heterogeneity.	Homogenize samples thoroughly before subsampling. For solid samples, grinding to a fine, uniform powder is recommended. For carbonates, replicate sampling from different locations within a layer or specimen is crucial to determine true variability.[1]
Incomplete reaction or recovery.	Ensure all chemical reactions (e.g., combustion, derivatization) go to completion. In techniques like gas chromatography, ensure the entire peak is collected to avoid fractionation, as lighter isotopes may elute slightly faster.[2][3]
Contamination from labware or reagents.	Use high-purity solvents and reagents. Thoroughly clean all glassware. Avoid plastic containers, especially for drying, as they can melt and contaminate samples, affecting δ¹³C measurements.[4][5] Run blanks to identify and quantify any background contamination.[4]
Shift in δ¹³C values after storage	Improper preservation method.	Freezing or freeze-drying are the recommended methods for preserving samples for carbon isotope analysis as they generally do not cause significant changes in δ¹³C.[6][7][8]
Use of chemical preservatives.	Avoid using formalin or ethanol for preserving samples intended for δ¹³C analysis, as they can significantly alter the isotopic signature.[6][7][8] If preservation is necessary for other analyses, a separate, untreated subsample should be taken for isotope analysis.
Microbial activity in aqueous samples.	For dissolved inorganic carbon (DIC), acidification with phosphoric acid (H₃PO₄) in septum-capped vials (like Exetainers) is an effective preservation method for up to 6 months.[9] Filtering water samples through a 0.4 µm filter and storing them at cool temperatures (0-4 °C) can also maintain δ¹³C stability for up to 90 days.[10]
Anomalous δ¹³C values in chromatographic analysis	Isotope fractionation on the column.	During gas chromatography, physical interactions between the sample and the stationary phase can cause isotopic fractionation, with ¹³C-enriched compounds sometimes eluting earlier.[2][3] It is essential to collect the entire peak for quantitative and isotopically representative results.[2][3] Normalizing radiocarbon results to a δ¹³C of -25‰ can help correct for fractionation that may occur during preparative gas chromatography.[11][12]
Unexpected δ¹³C values in combustion analysis	Incomplete combustion.	Incomplete combustion can lead to carbon isotope fractionation.[13] Ensure combustion is complete to accurately reflect the isotopic composition of the original material.
Isotopic fractionation during pyrolysis.	During biomass burning, significant isotopic fractionation can occur, with the extent depending on the combustion phase (flaming vs. smoldering).[14][15] For laboratory-based combustion, controlled and consistent heating is crucial.

Frequently Asked Questions (FAQs)

Q1: What is carbon isotope fractionation?

A: Carbon isotope fractionation is the change in the ratio of the heavy (¹³C) to light (¹²C) carbon isotopes that can occur during physical, chemical, and biological processes. This happens because the slight mass difference between the isotopes causes them to react at slightly different rates, a phenomenon known as the kinetic isotope effect.[16][17] Lighter isotopes like ¹²C tend to react more readily.[16]

Q2: Why is it important to prevent carbon isotope fractionation during sample preparation?

Q3: What are the best general practices for handling samples to avoid fractionation?

A:

• Homogenization: Ensure your sample is homogeneous before taking a subsample for analysis.

• Complete Reactions: Drive all chemical reactions to completion. If a reaction is incomplete, the products may be isotopically different from the reactants.

• Quantitative Transfer: When transferring samples, especially gases, ensure the entire sample is moved to avoid fractionation where lighter isotopes may move faster.[18]

• Proper Storage: Freeze or freeze-dry samples for long-term storage.[6][7][8] If analyzing dissolved inorganic carbon, acidify the water sample in a sealed vial.[9]

• Cleanliness: Use clean labware and high-purity reagents to avoid isotopic contamination.[4][19]

Q4: How does the kinetic isotope effect (KIE) contribute to fractionation in my experiments?

A: The kinetic isotope effect is a primary driver of fractionation. It is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[20][21] Bonds involving the lighter isotope (¹²C) are broken more easily than bonds with the heavier isotope (¹³C). If a reaction in your sample preparation does not go to completion, the products will be enriched in the lighter isotope, and the remaining reactants will be enriched in the heavier isotope.

Experimental Protocols

Protocol 1: General Preparation of Solid Organic Samples for δ¹³C Analysis

This protocol outlines the standard procedure for preparing solid organic materials such as plant or animal tissues.

Materials:

• Drying oven

• Wiley mill or mortar and pestle

• Microbalance

• Tin capsules

• Clean forceps and spatulas

• 70% ethanol and Kimwipes

Procedure:

• Drying: Dry the samples in a drying oven at 50-60°C until a constant weight is achieved. Avoid using plastic containers for drying as they can contaminate the sample.[5]

• Homogenization: Grind the dried sample to a fine, homogeneous powder using a Wiley mill or a clean mortar and pestle.

• Weighing:

  • Set up a clean weighing station. Wipe down the balance and surrounding area with ethanol.

  • Tare a tin capsule on the microbalance.

  • Using a clean spatula, transfer the powdered sample into the capsule. The target weight will depend on the expected carbon content (typically aiming for 20-2000 µg of carbon).[22]

  • Record the final weight accurately.

• Encapsulation:

  • Carefully fold the tin capsule to seal the sample inside, creating a small, compact ball. Ensure no sample material leaks out.

• Storage: Store the encapsulated samples in a labeled 96-well plate. Cover the wells to prevent contamination during storage and transport.[22]

Protocol 2: Preparation of Water Samples for Dissolved Inorganic Carbon (DIC) δ¹³C Analysis

This protocol is for the preservation and preparation of water samples to be analyzed for the isotopic composition of DIC.

Materials:

• Glass bottles for sample collection

• Septum-capped vials (e.g., Exetainers)

• Syringe and filter (0.4 µm)

• Phosphoric acid (H₃PO₄)

Procedure:

• Sample Collection: Collect water samples in clean glass bottles, ensuring minimal headspace to reduce gas exchange with the atmosphere.

• Preservation by Acidification:

  • Pre-load septum-capped vials with a small amount of phosphoric acid.

  • In the field, inject the water sample through the septum into the vial.[9] This method is effective for up to 6 months of storage.[9]

• Alternative Preservation (Filtration and Cooling):

  • If acidification is not possible in the field, filter the water sample through a 0.4 µm filter.

  • Store the filtered water in a sealed glass bottle with no headspace at 0-4°C.[10] This method is suitable for storage up to 90 days.[10]

• Analysis: The prepared samples are then analyzed using a gas bench connected to an isotope ratio mass spectrometer (IRMS).

Visualizations

Workflow for solid sample preparation.

Common causes of carbon isotope fractionation.

References

• 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Isotope fractionation during gas chromatographic separations [pubs.usgs.gov]
• 4. benchchem.com [benchchem.com]
• 5. Suggestions for Field Sampling | Stable Isotope Laboratory [bu.edu]
• 6. int-res.com [int-res.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. The influence of preservation method and time on the delta13C value of dissolved inorganic carbon in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of preservation on the δ¹³C value of dissolved inorganic carbon in different types of water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scilit.com [scilit.com]
• 13. tandfonline.com [tandfonline.com]
• 14. acp.copernicus.org [acp.copernicus.org]
• 15. researchgate.net [researchgate.net]
• 16. Carbon Isotope Fractionation → Term [energy.sustainability-directory.com]
• 17. macmillan.princeton.edu [macmillan.princeton.edu]
• 18. Isotopic Fractionation of Stable Carbon Isotopes [radiocarbon.com]
• 19. youtube.com [youtube.com]
• 20. benchchem.com [benchchem.com]
• 21. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 22. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Technical Support Center: Optimizing High-Yield ¹³CO₂ Generation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize reaction conditions for high-yield ¹³CO₂ generation.

Troubleshooting Guides

This section addresses specific issues that may arise during ¹³CO₂ generation experiments, offering potential causes and solutions in a clear question-and-answer format.

Issue 1: Low or No ¹³CO₂ Yield in Substrate Oxidation Reactions

Question: We are performing an in vitro oxidation of a ¹³C-labeled substrate (e.g., glucose, fatty acid) but are observing significantly lower than expected ¹³CO₂ yield. What are the potential causes and how can we troubleshoot this?

Answer:

Low ¹³CO₂ yield in substrate oxidation experiments can stem from several factors, ranging from incomplete cellular uptake and metabolism to issues with the experimental setup.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incomplete Cellular Uptake of the Labeled Substrate	- Optimize cell permeability: For cell culture experiments, ensure optimal cell health and confluency. Consider using permeabilizing agents if appropriate for your cell type, but be mindful of potential impacts on cell viability and metabolism. - Verify transporter expression: If uptake is mediated by specific transporters, confirm their expression and activity in your experimental model.
Suboptimal Reaction Conditions	- Temperature: Ensure the incubation temperature is optimal for the enzymatic activity of the metabolic pathway being studied. For most mammalian cells, this is typically 37°C. - pH: The pH of the reaction buffer should be maintained within the optimal range for the enzymes involved in the oxidation pathway. - Cofactor availability: Ensure that essential cofactors for the metabolic pathway (e.g., NAD+, FAD) are not limiting.
Incomplete Oxidation of the Substrate	- Mitochondrial health: For oxidation of substrates via the TCA cycle, ensure mitochondria are healthy and functional. Mitochondrial dysfunction can lead to incomplete oxidation and the accumulation of intermediate metabolites. - Oxygen availability: Ensure adequate oxygen supply for oxidative phosphorylation, which is coupled to the TCA cycle.
Isotope Scrambling or Dilution	- Endogenous pools: The labeled substrate may be diluted by large unlabeled endogenous pools of the same metabolite within the cells. Consider pre-incubating cells in a substrate-free medium to deplete endogenous stores before adding the labeled substrate. - Metabolic branching: The labeled carbon may be diverted into other metabolic pathways (e.g., anabolic pathways) instead of being fully oxidized to ¹³CO₂. Analyze other metabolic fractions to trace the label.
Issues with ¹³CO₂ Trapping and Detection	- Inefficient trapping solution: Ensure the trapping solution (e.g., NaOH, Ba(OH)₂) is fresh and of the correct concentration to efficiently capture the generated ¹³CO₂. - Gas leaks: Check the experimental setup for any potential gas leaks that could lead to the loss of generated ¹³CO₂. - Incorrect measurement technique: Calibrate your detection instrument (e.g., mass spectrometer, infrared spectrometer) properly.

Issue 2: Inconsistent Results in ¹³C-Urea Breath Tests

Question: We are observing high variability in the delta over baseline (DOB) values in our ¹³C-urea breath tests for Helicobacter pylori detection. What could be causing this inconsistency?

Answer:

Inconsistent results in ¹³C-urea breath tests can be attributed to patient preparation, test administration, and sample collection/analysis.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Improper Patient Preparation	- Fasting status: Ensure the patient has fasted for the required period (typically at least 2 hours) before the test to minimize baseline ¹³CO₂ fluctuations from food metabolism.[1] - Medication interference: Certain medications, such as proton pump inhibitors, antibiotics, and bismuth-containing compounds, can interfere with the test by affecting H. pylori urease activity. Ensure patients have discontinued these medications for the recommended duration before the test.[2][3]
Variability in Test Administration	- Urea dose and administration: Use a standardized dose of ¹³C-urea. Ensure the patient ingests the entire dose. For capsule-based tests, instruct the patient not to chew the capsule.[1] - Test meal: The use and type of test meal can influence gastric emptying and the contact time of urea with the gastric mucosa. Standardize the protocol with or without a test meal. Citric acid has been shown to be an effective test drink.[2]
Incorrect Breath Sample Collection	- Timing of collection: Adhere strictly to the specified time points for collecting baseline and post-dose breath samples. The optimal timing can vary depending on the protocol but is often around 30 minutes post-ingestion.[1] - Sample contamination: Ensure the patient does not eat, drink, or smoke during the test. Oral urease-producing bacteria can potentially hydrolyze urea in the mouth, leading to falsely elevated results. Some protocols recommend mouth washing before the test.
Analytical Variability	- Instrument calibration: Regularly calibrate the isotope ratio mass spectrometer or infrared spectrometer used for analysis. - Sample handling: Ensure proper sealing and storage of breath collection bags to prevent leakage or contamination.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for generating ¹³CO₂ for research purposes?

A1: The primary methods for generating ¹³CO₂ include:

• Oxidation of ¹³C-labeled substrates: This involves the metabolic conversion of substrates like [¹³C]-glucose, [¹³C]-acetate, or [¹³C]-amino acids to ¹³CO₂ by cells or tissues. This method is widely used in metabolic research to trace the fate of specific carbon atoms.

• Enzymatic reactions: Specific enzymes can be used to decarboxylate ¹³C-labeled precursors. A common example is the use of urease to hydrolyze [¹³C]-urea to ammonia and ¹³CO₂, which is the basis of the urea breath test.[4]

• Chemical synthesis: ¹³CO₂ can be generated through chemical reactions, such as the acidification of a labeled carbonate salt (e.g., Ba¹³CO₃ or Na₂¹³CO₃) with a strong acid.

Q2: How do I choose the right ¹³C-labeled precursor for my experiment?

A2: The choice of the ¹³C-labeled precursor depends on the specific metabolic pathway you are investigating.

• To study glycolysis and the TCA cycle, [¹³C]-glucose is a common choice.

• For fatty acid oxidation, ¹³C-labeled fatty acids like palmitate are used.

• To trace the metabolism of specific amino acids, correspondingly labeled amino acids are employed. The position of the ¹³C label within the precursor molecule is also critical as it determines which carbon atom will be released as ¹³CO₂ during metabolism.

Q3: What are the key factors to consider for optimizing the yield of ¹³CO₂?

A3: Key factors for optimizing ¹³CO₂ yield include:

• Purity of the labeled precursor: Ensure the isotopic and chemical purity of your starting material.

• Reaction stoichiometry: Use the correct molar ratios of reactants, especially in chemical synthesis.

• Reaction conditions: Optimize temperature, pH, and incubation time for the specific method used.

• Catalyst efficiency: If a catalyst is used (e.g., in some chemical synthesis or enzymatic reactions), ensure its activity and stability.

• Efficient trapping of ¹³CO₂: Use a suitable trapping system to prevent the loss of the generated gas.

Q4: Can the position of the ¹³C label in the substrate affect the ¹³CO₂ yield?

A4: Absolutely. The position of the isotopic label is crucial. For example, in glucose metabolism, the carbons at different positions are released as CO₂ at different stages of glycolysis and the TCA cycle. Therefore, the choice of a specifically labeled substrate (e.g., [1-¹³C]-glucose vs. [6-¹³C]-glucose) will determine when and if the label is released as ¹³CO₂.

Data Presentation

Table 1: Comparison of Common ¹³CO₂ Generation Methods

Method	Typical Yield	Reaction Time	Key Advantages	Key Disadvantages
Substrate Oxidation (in vitro)	Variable (depends on cell type, substrate, and conditions)	Minutes to hours	Provides information on metabolic flux; physiologically relevant.	Complex biological system; potential for label scrambling and dilution.
¹³C-Urea Breath Test	High (in the presence of H. pylori)	10-30 minutes	Non-invasive; high sensitivity and specificity for H. pylori detection.[3]	Limited to enzymatic reaction of urease; requires patient compliance.
Chemical Synthesis (from Ba¹³CO₃)	>95%	Seconds to minutes	High yield and purity; simple reaction.	Requires handling of strong acids; does not provide biological information.

Experimental Protocols

Protocol 1: High-Yield ¹³CO₂ Generation from Barium Carbonate-¹³C

This protocol describes the chemical synthesis of ¹³CO₂ from Ba¹³CO₃.

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃)

• Concentrated phosphoric acid (H₃PO₄) or sulfuric acid (H₂SO₄)

• Gas-tight reaction vessel with a septum-sealed port

• Gas-tight syringe

• ¹³CO₂ collection vessel (e.g., a gas bag or a sealed vial with a septum)

• Vacuum line (optional)

Procedure:

• Place a known amount of Ba¹³CO₃ into the reaction vessel.

• Seal the reaction vessel and, if desired, evacuate the headspace using a vacuum line to remove atmospheric CO₂.

• Using a gas-tight syringe, carefully inject an excess of concentrated acid through the septum into the reaction vessel. The acid will react with the Ba¹³CO₃ to generate ¹³CO₂ gas.

• Allow the reaction to proceed for a few minutes to ensure complete conversion.

• Using another gas-tight syringe, withdraw the generated ¹³CO₂ from the headspace of the reaction vessel.

• Transfer the ¹³CO₂ gas to the collection vessel for storage or immediate use.

Protocol 2: Standardized ¹³C-Urea Breath Test

This protocol provides a standardized method for the ¹³C-urea breath test for the detection of H. pylori.[1]

Patient Preparation:

• The patient should fast for at least 2 hours prior to the test.[1]

• The patient should not have taken any antibiotics or bismuth-containing medications for at least 4 weeks, or proton pump inhibitors for at least 2 weeks before the test.[2][3]

Procedure:

• Collect a baseline breath sample by having the patient exhale into a collection bag or tube. This is the "0-minute" sample.[1]

• The patient then ingests a 75 mg dose of ¹³C-urea, typically dissolved in water or as a capsule.[1]

• The patient should remain seated and avoid eating, drinking, or smoking for the duration of the test.

• After 30 minutes, collect a second breath sample in a new collection bag or tube. This is the "30-minute" sample.[1]

• Analyze both breath samples for the ¹³CO₂/¹²CO₂ ratio using an isotope ratio mass spectrometer or an infrared spectrometer.

• The change in the ¹³CO₂/¹²CO₂ ratio between the 0-minute and 30-minute samples (the delta over baseline, or DOB) is calculated. A DOB value above a predetermined cutoff indicates a positive result for H. pylori infection.

Mandatory Visualization

Caption: General experimental workflow for ¹³CO₂ generation and analysis.

Caption: Simplified TCA cycle showing ¹³CO₂ generation from [¹³C]-Glucose.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of different protocols for 13C-urea breath test for the diagnosis of Helicobacter pylori infection in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An optimized 13C-urea breath test for the diagnosis of H pylori infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Solid-State Reactions Involving Barium Carbonate

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with solid-state reactions involving barium carbonate (BaCO₃).

Frequently Asked Questions (FAQs)

Q1: Why is my solid-state reaction with barium carbonate incomplete?

A1: Incomplete reactions are a frequent challenge and can stem from several factors:

• Insufficient Temperature: Barium carbonate decomposition is a key step. The decomposition of pure BaCO₃ to barium oxide (BaO) and carbon dioxide (CO₂) begins at elevated temperatures, often cited as above 800°C, with complete decomposition occurring at much higher temperatures (around 1300-1450°C).[1][2] However, in the presence of other reactants like TiO₂ or ZrO₂, the reaction can start at lower temperatures.[3][4] If the calcination temperature is too low, the decomposition will be incomplete, limiting the formation of the desired product.

• Poor Homogeneity of Reactants: Solid-state reactions occur at the interface of reactant particles. If the initial mixture of BaCO₃ and other reactants is not intimately mixed, the contact points will be limited, leading to an incomplete reaction.

• Particle Size Effects: The particle size of the reactants plays a crucial role in reaction kinetics.[5][6] Larger particles have a smaller surface area-to-volume ratio, which can slow down the reaction rate. Using nano-sized reactants can significantly lower the required reaction temperature and time.[5][7][8]

• Formation of Intermediate Phases: In some reactions, stable intermediate phases can form that are slow to react further. For example, in the synthesis of BaTiO₃, the formation of Ba₂TiO₄ can occur, which then reacts with remaining TiO₂ to form the final product.[9]

• CO₂ Partial Pressure: The decomposition of BaCO₃ is a reversible reaction.[10] If the CO₂ gas produced during the reaction is not effectively removed from the reaction site, it can slow down or even halt the decomposition, leading to an incomplete reaction.[10]

Q2: I am observing unexpected or intermediate phases in my final product. How can I obtain a phase-pure product?

A2: The formation of secondary or intermediate phases is a common issue.[1] For instance, in the BaO-TiO₂ system, multiple stable compounds exist, such as Ba₂TiO₄, BaTi₂O₅, and BaTi₄O₉, in addition to the commonly sought-after BaTiO₃.[11][12][13][14] Similarly, in the BaO-Al₂O₃ system, phases like BaAl₂O₄, BaAl₁₂O₁₉, and Ba₃Al₂O₆ can form.[15]

Troubleshooting Steps:

• Stoichiometry Control: Ensure precise stoichiometric ratios of your starting materials. Any deviation can lead to the formation of secondary phases.

• Homogenization: Improve the mixing of reactants through techniques like ball milling to ensure uniform distribution of particles.[7][16]

• Reaction Temperature and Time: Optimize the calcination temperature and duration. Sometimes, a multi-step heating profile with intermediate grinding steps is necessary to ensure complete reaction and eliminate intermediate phases.[17]

• Heating and Cooling Rates: The rate at which the sample is heated and cooled can influence phase formation. Slower heating rates can sometimes promote the formation of the desired phase.[3]

• Use of Fluxes: In some cases, adding a small amount of a low-melting-point inorganic salt (a flux) can facilitate the reaction by creating a liquid phase that enhances diffusion.

Q3: The reaction kinetics of my solid-state synthesis are very slow. How can I speed up the reaction?

A3: Slow reaction kinetics are often related to diffusion limitations in the solid state.

Strategies to Enhance Reaction Rates:

• Reduce Particle Size: As mentioned, decreasing the particle size of the reactants increases the surface area for reaction. Mechanical milling is an effective way to achieve this.[4][5]

• Increase Temperature: Higher temperatures increase the diffusion rates of ions, accelerating the reaction. However, be mindful of potential issues like sintering, grain growth, and decomposition of the product at excessively high temperatures.

• Mechanical Activation: High-energy ball milling can not only reduce particle size but also introduce defects and strain into the crystal lattice, which can increase the reactivity of the starting materials.[4][16]

• Microwave-Assisted Synthesis: Microwave heating can significantly accelerate solid-state reactions by promoting faster and more uniform heating.[18][19]

Troubleshooting Guides

Problem: Incomplete conversion to the desired product, with unreacted BaCO₃ remaining.

This is a common scenario, often identified by XRD analysis showing peaks corresponding to both the product and BaCO₃.

Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete solid-state reactions involving BaCO₃.

Problem: Formation of undesired intermediate or secondary phases.

This issue arises when the reaction pathway involves stable intermediates or when off-stoichiometry conditions are present.

Logical Relationship Diagram

Caption: Factors influencing phase formation in BaCO₃ solid-state reactions.

Quantitative Data Summary

Parameter	Typical Values/Ranges	Effect on Reaction	Source
BaCO₃ Decomposition Temperature (in N₂)	Onset ~800°C, significant decomposition >1000°C	Initiates the formation of reactive BaO.	[9]
Activation Energy for BaCO₃ Decomposition	~60 kcal/mole (in N₂, 800-1000°C)	A higher value indicates a strong temperature dependence.	[9]
Particle Size of Reactants	Micrometer to nanometer scale	Smaller particle sizes (e.g., nano-TiO₂) lead to faster reaction rates and lower synthesis temperatures.	[5][6][7]
Heating Rate	1 - 10 K/min	Slower heating rates (e.g., 1 K/min) can lead to less mass loss and better phase purity in some systems.	[3]
Calcination Temperature for BaTiO₃ Synthesis	1000 - 1100°C	Affects phase purity and particle size of the final product.	[6]
Calcination Temperature for BaZrO₃ Synthesis	~1200°C	A temperature of 1200°C with a slow heating rate was found to be optimal for minimizing mass loss.	[3]

Experimental Protocols

Protocol 1: Synthesis of Barium Titanate (BaTiO₃) via a Conventional Solid-State Reaction

This protocol is a general guideline for the synthesis of BaTiO₃ from BaCO₃ and TiO₂.

Materials:

• Barium carbonate (BaCO₃), high purity

• Titanium dioxide (TiO₂), anatase or rutile, high purity

• Ethanol or isopropanol (as a milling medium)

• Alumina crucible

• Ball mill with zirconia or agate vials and balls

• High-temperature furnace

Procedure:

• Stoichiometric Weighing: Accurately weigh equimolar amounts of BaCO₃ and TiO₂. For example, for a 10 g batch of BaTiO₃, you would weigh approximately 6.91 g of BaCO₃ and 3.09 g of TiO₂.

• Milling and Mixing:

  • Place the weighed powders into a ball mill vial.

  • Add enough ethanol or isopropanol to create a slurry.

  • Add milling media (e.g., zirconia balls).

  • Mill for 12-24 hours to ensure homogeneous mixing and particle size reduction.[6]

• Drying: After milling, dry the slurry in an oven at 80-100°C until the solvent has completely evaporated.

• Calcination:

  • Place the dried powder in an alumina crucible.

  • Heat the powder in a furnace to the desired calcination temperature (e.g., 1000-1100°C) in an air atmosphere.[6]

  • Hold at the peak temperature for a specified duration (e.g., 2-4 hours).

  • Allow the furnace to cool down to room temperature.

• Characterization: Analyze the resulting powder using techniques such as X-ray Diffraction (XRD) to confirm the formation of the BaTiO₃ phase and to check for the presence of any unreacted starting materials or intermediate phases.

Protocol 2: Synthesis of Barium Zirconate (BaZrO₃) via Solid-State Reaction

This protocol outlines the synthesis of BaZrO₃ from BaCO₃ and ZrO₂.

Materials:

• Barium carbonate (BaCO₃), high purity

• Zirconium dioxide (ZrO₂), monoclinic, high purity

• Mortar and pestle or ball mill

• Alumina or zirconia crucible

• High-temperature furnace

Procedure:

• Weighing and Mixing: Weigh stoichiometric amounts of BaCO₃ and ZrO₂. Thoroughly mix the powders using a mortar and pestle or by ball milling to achieve a homogeneous mixture.

• Pelletization (Optional but Recommended): Press the powder mixture into pellets. This increases the contact between reactant particles.

• Calcination:

  • Place the powder or pellets in a suitable crucible.

  • Heat in a furnace to the synthesis temperature. A temperature of 1200°C with a slow heating rate (e.g., 1 K/min) has been shown to be effective in minimizing mass loss due to BaO evaporation.[3]

  • Maintain the temperature for several hours (e.g., 6 hours) to ensure the reaction goes to completion.[17]

• Intermediate Grinding (if necessary): For reactions that are prone to forming stable intermediates, it may be necessary to cool the sample, grind it, and then re-calcine it to achieve a phase-pure product.[17]

• Characterization: Use XRD to verify the formation of the BaZrO₃ perovskite phase and to assess its purity.[17]

References

• 1. researchgate.net [researchgate.net]
• 2. Barium carbonate - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. On the solid-state formation of BaTiO3 nanocrystals from mechanically activated BaCO3 and TiO2 powders: innovative mechanochemical processing, the mechanism involved, and phase and nanostructure evolutions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. cdmf.org.br [cdmf.org.br]
• 7. Solid-State Synthesis for High-Tetragonality, Small-Particle Barium Titanate [mdpi.com]
• 8. Synthesis of Nano-sized Barium Titanate Powder by Solid-state Reaction between Barium Carbonate and Titania [jmst.org]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. chemistry.wilkes.edu [chemistry.wilkes.edu]
• 18. researchgate.net [researchgate.net]
• 19. [2508.20714] Ultrafast solid-state chemical synthesis of BaTiO3 initiated by gyrotron microwave radiation [arxiv.org]

Best practices for the safe storage and handling of Barium carbonate-13C.

This technical support center provides researchers, scientists, and drug development professionals with best practices for the safe storage and handling of Barium carbonate-13C, along with troubleshooting guides and frequently asked questions (FAQs) for its use in experimental settings.

Safe Storage and Handling

Proper storage and handling of Barium carbonate-13C are crucial for ensuring laboratory safety and maintaining the integrity of the compound for experimental use.

Storage and Handling Recommendations

Parameter	Recommendation	Citation
Storage Temperature	Room temperature.
Storage Conditions	Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][2][3] Protect from moisture and light.[1]
Incompatible Materials	Strong acids, strong bases, and organic materials.[4] Reacts violently with strong acids.[4]
Personal Protective Equipment (PPE)	Safety glasses or goggles, protective gloves, and a lab coat are recommended.[3] In case of dust formation, use a NIOSH-approved respirator.
Handling	Avoid creating dust.[5] Do not eat, drink, or smoke when handling.[3] Wash hands thoroughly after handling.[5][]

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with Barium carbonate-13C.

Q1: My mass spectrometry results for an unlabeled control sample show a small M+1 peak. Is my sample contaminated with Barium carbonate-13C?

A: This is a common observation and is most likely due to the natural abundance of the 13C isotope, which is approximately 1.1%. Even in an unlabeled compound, there is a statistical probability of a molecule containing a 13C atom, leading to an M+1 peak. To accurately determine the incorporation of the 13C label in your experimental samples, you must correct for this natural abundance.

Q2: The 13C enrichment in my target molecule is lower than expected after using Barium carbonate-13C as a precursor. What are the possible causes?

A: Several factors could contribute to lower-than-expected 13C enrichment:

• Incomplete reaction: The reaction to generate your labeled compound from Barium carbonate-13C may not have gone to completion. Review your reaction conditions, such as temperature, pressure, and reaction time, to ensure they are optimal for the conversion.

• Isotopic dilution: Your sample may be diluted with an unlabeled endogenous pool of the target molecule within the biological system being studied. Consider performing a time-course experiment to determine when isotopic steady state is reached.

• Impurity in the starting material: Although Barium carbonate-13C is typically of high purity, it's good practice to check the certificate of analysis for the isotopic enrichment of your specific lot.

• Loss of label: In some experimental procedures, such as acid fumigation to remove inorganic carbon, there can be a loss of low molecular weight 13C-labeled compounds.[7]

Q3: I am using Barium carbonate-13C to generate 13CO2 gas for my experiment, but the yield of 13CO2 is low.

A: Low yield of 13CO2 can be caused by the following:

• Insufficient acid: Ensure you are using a sufficient molar excess of a strong, non-volatile acid (e.g., phosphoric acid) to completely react with the Barium carbonate-13C.

• Leaks in the gas generation setup: Carefully check all connections and seals in your apparatus to prevent the loss of the generated 13CO2 gas.

• Inadequate mixing: Ensure that the acid and Barium carbonate-13C are mixed thoroughly to facilitate a complete reaction.

Frequently Asked Questions (FAQs)

Q: What are the primary applications of Barium carbonate-13C in research?

A: Barium carbonate-13C is primarily used as:

• A stable isotope tracer in metabolic flux analysis and environmental or geochemical studies to track the flow of carbon through various pathways.[2][5][][8]

• A synthetic intermediate for the preparation of other 13C-labeled compounds.[1]

Q: How should I dispose of waste containing Barium carbonate-13C?

A: Barium carbonate is considered a hazardous substance.[9] All waste containing Barium carbonate-13C should be disposed of in accordance with local, state, and federal regulations for hazardous waste.[] It is recommended to contact a licensed professional waste disposal service.

Q: Is Barium carbonate-13C soluble in water?

A: No, Barium carbonate-13C is insoluble in water.[4][10] It is, however, soluble in most acids, with the exception of sulfuric acid.[2][4]

Experimental Workflow and Troubleshooting Logic

The following diagram illustrates a general workflow for using Barium carbonate-13C and a logical approach to troubleshooting common issues.

A flowchart for troubleshooting common experimental issues with Barium carbonate-13C.

References

• 1. Barium carbonate (¹³C, 98%) - Cambridge Isotope Laboratories, CLM-466-5 [isotope.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. An overview of methods using 13C for improved compound identification in metabolomics and natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 7. Using 13C enriched acetate in isotope labelling incubation experiments: a note of caution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 9. americanelements.com [americanelements.com]
• 10. atamankimya.com [atamankimya.com]

Methods to avoid atmospheric CO2 contamination in Barium carbonate-13C experiments.

A Guide to Preventing Atmospheric CO₂ Contamination

Welcome to the Technical Support Center for Barium Carbonate-13C (Ba¹³CO₃) experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on minimizing atmospheric CO₂ contamination, a critical factor for ensuring the isotopic integrity of your experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when working with Barium Carbonate-13C?

A1: The principal challenge in experiments involving Barium Carbonate-13C is its susceptibility to isotopic dilution from atmospheric carbon dioxide (CO₂). Ba¹³CO₃ can react with ambient CO₂, which has a natural abundance of ¹²C, leading to an exchange of carbon atoms. This contamination can significantly lower the ¹³C enrichment of your sample, impacting the accuracy and reliability of experimental results.

Q2: How can atmospheric CO₂ contaminate my solid Ba¹³CO₃ sample?

A2: While solid Ba¹³CO₃ is relatively stable, contamination can occur, particularly over long-term storage or with repeated exposure to air. The presence of moisture can facilitate the exchange between atmospheric CO₂ and the carbonate. For this reason, it is crucial to store Ba¹³CO₃ in a tightly sealed container, preferably under an inert atmosphere, and to minimize its exposure to the laboratory environment during handling.

Q3: What are the best practices for storing solid Barium Carbonate-13C?

A3: To maintain the isotopic integrity of your Ba¹³CO₃ during storage, adhere to the following best practices:

• Use airtight containers: Store the solid in a vial with a secure, airtight cap. Polytetrafluoroethylene (PTFE)-lined caps are recommended to ensure a tight seal and prevent contamination from the cap material itself.

• Inert atmosphere: For long-term storage or for highly sensitive experiments, store the vial inside a desiccator or a glovebox filled with an inert gas such as nitrogen or argon.

• Minimize headspace: Use a vial that is appropriately sized for the amount of solid to minimize the volume of air (and thus atmospheric CO₂) trapped inside.

• Controlled environment: Store in a cool, dry place to reduce the potential for moisture-facilitated isotopic exchange.

Q4: I need to weigh my Ba¹³CO₃. How can I do this without introducing contamination?

A4: Weighing is a critical step where contamination risk is high. The ideal method is to perform the weighing inside a glovebox under an inert atmosphere.[1][2][3] If a glovebox is not available, a Schlenk line can be used to handle the compound under an inert gas flow. For less sensitive applications, work quickly and in an area with minimal air currents.

Q5: What is the recommended procedure for dissolving Ba¹³CO₃ while avoiding atmospheric CO₂ contamination?

A5: Dissolving Ba¹³CO₃, typically in an acid to generate ¹³CO₂, is a point of high vulnerability to contamination. The following protocol is recommended:

• Prepare a sealed reaction vessel: Use a Schlenk flask or a vial with a septum-sealed cap.

• Inert gas purging: Purge the vessel containing the pre-weighed solid Ba¹³CO₃ with a gentle stream of high-purity inert gas (e.g., nitrogen or argon) for several minutes to displace any atmospheric CO₂.

• Degas the solvent: The acid or solvent to be used for dissolution should be thoroughly degassed prior to use. This can be achieved by sparging with an inert gas or by several freeze-pump-thaw cycles.

• Solvent transfer under inert atmosphere: Transfer the degassed solvent to the reaction vessel containing the Ba¹³CO₃ using a gas-tight syringe or cannula under a positive pressure of inert gas.

• Reaction: Allow the reaction to proceed in the sealed, inert atmosphere.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low ¹³C enrichment in the final analysis.	Atmospheric CO₂ contamination during weighing or dissolution.	1. Review your handling procedures. Were they performed under a robust inert atmosphere (glovebox or Schlenk line)?2. Ensure all glassware was properly dried and purged of air before use.[2]3. Verify that the solvents used were adequately degassed.
Incomplete reaction of Ba¹³CO₃.	1. Ensure sufficient acid was used for complete dissolution.2. Gently agitate or stir the reaction mixture to ensure all the solid comes into contact with the acid.
Isotopic exchange with residual CO₂ in the analytical instrument.	1. Run a blank to check for background CO₂ levels in your analytical system.2. Ensure the instrument's gas lines are free of leaks and have been adequately purged.
Inconsistent results between replicate samples.	Variable exposure to atmospheric CO₂ during sample preparation.	1. Standardize your handling protocol to ensure each replicate is treated identically.2. Minimize the time each sample is exposed to the atmosphere, even under an inert gas flow.
Cross-contamination between samples.	1. Use clean, dedicated spatulas and glassware for each sample.2. Thoroughly clean all equipment between samples.
Unexpected peaks in mass spectrometry data.	Contamination from solvents, glassware, or plasticware.	1. Run a blank sample (solvent only) to identify contaminant peaks.2. Use high-purity, LC-MS grade solvents.3. Switch to glass or certified contaminant-free labware.[4]

Quantitative Impact of Handling on Isotopic Integrity

Condition	Potential Impact on δ¹³C (‰)	Recommendations
Long-term storage in plastic bottles (DIC samples)	Changes of up to +5.5‰ after 12 months.	Use glass vials with airtight seals for long-term storage.
Storage of gas samples with simple vial seals	Standard deviation of ± 0.22‰.	Use dual-sealing techniques for vials to improve precision to ± 0.11‰.[5]
Vials not flushed with CO₂-free air before use	Poor precision with a standard deviation of ± 0.54‰.	Flush vials with CO₂-free air before conditioning to improve precision to ± 0.09‰.[5]

Note: The data above is derived from studies on dissolved inorganic carbon and CO₂ gas samples, but the principles of atmospheric CO₂ contamination and the need for careful handling are directly applicable to solid Barium Carbonate-13C experiments.

Experimental Protocols & Methodologies

Protocol 1: Weighing Barium Carbonate-13C in a Glovebox

• Preparation: Ensure the glovebox is purged with a high-purity inert gas (e.g., argon or nitrogen) and that the oxygen and moisture levels are below 1 ppm.

• Material Transfer: Introduce the sealed vial of Ba¹³CO₃, a clean spatula, a weigh boat, and the reaction vessel into the glovebox antechamber.

• Evacuation and Refill: Evacuate the antechamber and refill it with the inert glovebox atmosphere. Repeat this cycle three times to ensure all atmospheric gases are removed.

• Weighing: Inside the glovebox, carefully open the vial of Ba¹³CO₃. Using the dedicated spatula, transfer the desired amount of the solid to the weigh boat on a tared analytical balance.

• Transfer to Reaction Vessel: Transfer the weighed Ba¹³CO₃ from the weigh boat into the pre-purged reaction vessel.

• Sealing: Securely seal the reaction vessel before removing it from the glovebox through the antechamber.

Protocol 2: Dissolving Barium Carbonate-13C using a Schlenk Line

• Apparatus Setup: Assemble a clean, dry Schlenk flask containing the weighed Ba¹³CO₃ and a magnetic stir bar. Connect the flask to the dual-manifold Schlenk line.

• Evacuation and Backfilling: Evacuate the flask under vacuum and then backfill with a high-purity inert gas. Repeat this process three times to create an inert atmosphere within the flask.

• Solvent Degassing: Separately, degas the required volume of acid or solvent by sparging with the inert gas for at least 30 minutes or by performing three freeze-pump-thaw cycles.

• Cannula Transfer: Under a positive flow of inert gas, transfer the degassed solvent into the Schlenk flask containing the Ba¹³CO₃ using a cannula or a gas-tight syringe.

• Reaction: Isolate the flask from the Schlenk line by closing the stopcock and allow the dissolution to proceed with stirring. The generated ¹³CO₂ can then be collected or used in subsequent reaction steps.

Visualizing Experimental Workflows

To further clarify the recommended procedures, the following diagrams illustrate the key steps for handling Barium Carbonate-13C in a glovebox and using a Schlenk line.

Glovebox workflow for weighing Ba¹³CO₃.

Schlenk line workflow for dissolving Ba¹³CO₃.

References

• 1. sartorius.com [sartorius.com]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. Weighing in an Inert Gas Atmosphere Application Highlight | Sartorius [sartorius.com]
• 4. benchchem.com [benchchem.com]
• 5. egusphere.copernicus.org [egusphere.copernicus.org]

Overcoming heat transfer limitations during Barium carbonate decomposition.

Technical Support Center: Barium Carbonate Decomposition

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers overcome common challenges associated with the thermal decomposition of Barium Carbonate (BaCO₃), with a focus on mitigating heat transfer limitations.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the thermal decomposition of Barium Carbonate?

The thermal decomposition of solid Barium Carbonate (BaCO₃) is an endothermic reaction that yields solid Barium Oxide (BaO) and gaseous Carbon Dioxide (CO₂). The reaction is as follows:

BaCO₃(s) + Heat → BaO(s) + CO₂(g)[1][2]

Q2: Why is my Barium Carbonate decomposition reaction slow or incomplete?

Slow or incomplete decomposition is typically due to a combination of three factors:

• High Energy Requirement: The reaction is highly endothermic, meaning it requires a significant and continuous input of thermal energy.[3]

• Heat Transfer Limitations: As the reaction proceeds, a layer of the product, Barium Oxide (BaO), forms on the surface of the unreacted BaCO₃. This BaO layer acts as an insulator, impeding the flow of heat to the unreacted core of the material.[4][5]

• Mass Transfer Limitations: The decomposition is a reversible equilibrium reaction.[6][7] If the CO₂ gas produced cannot efficiently escape the sample, its partial pressure builds up locally, slowing or even stopping the reaction according to Le Chatelier's principle. This is a common issue in densely packed samples.[1]

Q3: At what temperature does Barium Carbonate decompose?

There is no single decomposition temperature. The process occurs over a wide temperature range and is highly dependent on experimental conditions. While decomposition can begin at lower temperatures (~950°C), it often requires temperatures exceeding 1300°C for complete and rapid conversion.[1][2] Additionally, BaCO₃ undergoes two solid-state phase transformations before significant decomposition, which can be observed in thermal analysis:

• Orthorhombic to Hexagonal: ~806°C (1079 K)[1][2]

• Hexagonal to Cubic: ~964°C (1237 K)[1][2]

Q4: How does the furnace atmosphere affect the decomposition?

The atmosphere is a critical parameter.

• Inert Atmosphere (Nitrogen, Argon): An inert gas flow helps to sweep away the CO₂ produced, lowering its partial pressure and promoting the forward reaction. This results in a lower decomposition temperature and a faster reaction rate.[3]

• Vacuum: Decomposing under vacuum is highly effective as it provides the fastest removal of CO₂, significantly lowering the required temperature.[4][5]

• Carbon Dioxide (CO₂) Atmosphere: A CO₂-rich atmosphere will suppress the decomposition, requiring much higher temperatures to overcome the equilibrium pressure.

Troubleshooting Guide

Problem 1: The reaction is incomplete, even after holding at a high temperature for an extended period.

Possible Cause	Recommended Solution
Poor heat transfer through the BaO product layer.	Reduce Particle Size: Grind the BaCO₃ powder to increase the surface-area-to-volume ratio. Smaller particles heat more uniformly.[8][9]Use Shallow Beds: Avoid deep crucibles or densely packed samples. A thin, shallow powder bed maximizes exposure to the heat source.[1]
High local CO₂ pressure trapped within the sample.	Increase Purge Gas Flow: Use a higher flow rate of an inert gas (e.g., Nitrogen, Argon) to actively remove CO₂ from the reaction zone.Decompose Under Vacuum: If equipment permits, performing the reaction under vacuum is the most effective way to remove CO₂.[4][5]Avoid Sample Compaction: Do not press the BaCO₃ into dense pellets, as this traps the product gas and retards the reaction.[1]

Problem 2: The reaction starts but slows down dramatically over time.

Possible Cause	Recommended Solution
Sintering of the BaO product layer is creating a dense, non-porous barrier that prevents both heat from getting in and CO₂ from getting out.	Temperature Cycling: Introduce controlled temperature fluctuations (e.g., ±25°C) around the setpoint. This can induce thermal stress, creating cracks in the product layer and opening new pathways for heat and gas transport.Mechanical Agitation: For specialized reactors (e.g., rotary kilns, fluidized beds), mechanical mixing can continuously break up the product layer and expose fresh reactant.

Problem 3: In ceramic applications, my glaze shows blisters, bubbles, or pinholes.

Possible Cause	Recommended Solution
The decomposition of BaCO₃ is occurring after the glaze has begun to melt . The trapped CO₂ gas creates bubbles that cannot escape the viscous melt.[10]	Use Fine-Grain BaCO₃: Ensure the barium carbonate used is of a very fine particle size (-200 mesh or finer) to promote decomposition at a lower temperature.Adjust Firing Schedule: Introduce a hold or "soak" period at a temperature below the glaze's melting point but high enough for decomposition to proceed (e.g., 950-1050°C). This allows the CO₂ to escape before the glaze fuses.

Quantitative Data Summary

The thermal behavior of Barium Carbonate is characterized by several key events. The precise temperatures can vary with factors like heating rate and atmosphere.

Table 1: Key Thermal Events in Barium Carbonate Decomposition

Event	Temperature Range (in N₂ or Ar)	Temperature Range (in CO₂)	Analysis Method	Reference
Phase Transition (α → β)	~806 °C (1079 K)	~812 °C	DTA	[1]
Phase Transition (β → γ)	~964 °C (1237 K)	~970 °C	DTA	[1]
Onset of Decomposition	950 - 1000 °C	> 1350 °C	TGA / DTA	[1]
Eutectic Formation (BaO-BaCO₃)	~1030 °C (1303 K)	-	DTA	[11]

Table 2: Influence of Experimental Parameters on Decomposition Efficiency

Parameter	Effect of Increase	Rationale
Temperature	Increases Rate	Provides the necessary activation energy for the endothermic reaction.
Heating Rate	Shifts decomposition to higher temp.	The system has less time to reach equilibrium at any given temperature.
Particle Size	Decreases Rate & Completion	Larger particles have poor heat transfer to the core and make it harder for CO₂ to escape.[8]
Sample Compaction	Decreases Rate & Completion	Traps CO₂ gas, increasing local partial pressure and inhibiting the reaction.[1]
Inert Gas Flow Rate	Increases Rate & Completion	Reduces CO₂ partial pressure at the reaction surface, favoring product formation.
CO₂ Partial Pressure	Decreases Rate & Completion	Shifts the reaction equilibrium back toward the reactant (BaCO₃).[3][7]

Experimental Protocols

Protocol 1: Evaluating Decomposition Kinetics using Thermogravimetric Analysis (TGA)

This protocol outlines a standard method for studying the decomposition profile of a BaCO₃ sample.

• Sample Preparation:

  • To remove any adsorbed moisture, pre-calcine the BaCO₃ powder at 650-700 K for several hours and store it in a desiccator.[11]

  • If investigating particle size effects, gently grind the powder and sieve to obtain the desired fractions.

• Instrument Setup (TGA/DTA):

  • Place a small, consistent amount of the sample (e.g., 10-15 mg) into an alumina or platinum crucible, ensuring it forms a thin, even layer.

  • Place the crucible onto the TGA balance.

  • Set the purge gas (e.g., high-purity Nitrogen) to a constant flow rate, typically 50-100 mL/min.

  • Set the desired heating program. A linear heating rate of 10 °C/min is a common starting point.

  • Program the temperature range from ambient to at least 1400°C to ensure complete decomposition is observed.

• Data Collection & Analysis:

  • Record the sample mass, sample temperature, and furnace temperature as a function of time.

  • The resulting TGA curve (mass % vs. temperature) will show a distinct mass loss step corresponding to the release of CO₂.

  • The onset temperature of this mass loss indicates the beginning of decomposition under those specific conditions. The total mass loss should correspond to the theoretical value for CO₂ (22.3 wt%).

  • Kinetic parameters like activation energy can be calculated from the data using methods such as Coats-Redfern or Ozawa.[12]

Protocol 2: Lab-Scale Decomposition in a Tube Furnace

This protocol is suitable for producing larger quantities of BaO or for studying the reaction under controlled gas flow.

• Apparatus Setup:

  • Place a quartz or alumina combustion boat inside a horizontal tube furnace.

  • Connect one end of the tube to a regulated gas supply (e.g., Nitrogen cylinder with a flowmeter) and the other end to an exhaust bubbler or vent.

• Experimental Procedure:

  • Spread a known mass of dried BaCO₃ powder in the combustion boat as a thin, shallow layer.

  • Insert the boat into the center of the tube furnace.

  • Seal the furnace tube and begin purging with inert gas (e.g., 100-200 mL/min) for at least 30 minutes to remove all air.

  • Ramp the furnace temperature to the desired setpoint (e.g., 1100°C) and hold for a predetermined duration (e.g., 2-4 hours).

  • After the hold time, turn off the furnace and allow it to cool to room temperature under a continuous inert gas flow to prevent the re-formation of carbonate from atmospheric CO₂.

• Product Analysis:

  • Once cool, carefully remove the sample.

  • The degree of conversion can be determined by the mass loss or by analyzing the product using techniques like X-ray Diffraction (XRD) to confirm the phase change from BaCO₃ to BaO.

Visual Guides and Workflows

The following diagrams illustrate key concepts for troubleshooting and understanding the decomposition process.

Caption: Troubleshooting workflow for BaCO₃ decomposition.

Caption: Heat and mass transfer limitations in a particle.

Caption: Logical relationship of key experimental factors.

References

• 1. researchgate.net [researchgate.net]
• 2. What is the decomposition reaction of Barium carbonate?_Chemicalbook [chemicalbook.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Kinetics and thermodynamics of decomposition of barium carbonate - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. Consider the decomposition of barium carbonate: BaCO3(s) - Brown 15th Edition Ch 19 Problem 81a [pearson.com]
• 7. Consider the decomposition of barium carbonate: BaCO3(s) - Brown 14th Edition Ch 19 Problem 81b [pearson.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Decomposition of Barium Carbonate (in the ceramic firing process) [digitalfire.com]
• 11. researchgate.net [researchgate.net]
• 12. Kinetics of thermal decomposition of MCO3 to MO (M=Ca, Sr and Ba) | Semantic Scholar [semanticscholar.org]

Controlling crystallite size in the precipitation of Barium carbonate-13C.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the precipitation of Barium Carbonate-¹³C (Ba¹³CO₃). The principles and protocols described here are generally applicable to the precipitation of barium carbonate, with specific considerations for the isotopic-labeled compound.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters influencing the crystallite size of Barium Carbonate-¹³C during precipitation?

A1: The crystallite size of Ba¹³CO₃ is primarily controlled by several experimental parameters. These include:

• Reactant Concentration: Higher supersaturation levels, resulting from higher reactant concentrations, tend to favor nucleation over crystal growth, leading to smaller crystallite sizes.

• Temperature: Temperature affects both the solubility of BaCO₃ and the kinetics of nucleation and growth. Higher temperatures can lead to larger crystals by promoting growth over nucleation, but the effect can be complex.

• pH of the solution: The pH plays a critical role in determining the carbonate species in the solution and influences the surface charge of the forming crystals. A pH range of 8.5 to 9.5 is often cited as important for controlling particle size and morphology.[1] Increasing the pH can lead to smaller particles due to an increased nucleation rate.[2][3]

• Mixing and Agitation Speed: The rate and method of mixing the reactant solutions significantly impact the local supersaturation. Vigorous and consistent agitation generally leads to smaller and more uniform crystallites by ensuring a homogeneous distribution of reactants.

• Presence of Additives or Impurities: Additives such as polymers (e.g., diethylene glycol) or chelating agents can modify the crystal growth process, often resulting in smaller and more uniform crystallites.[4] Impurities present in the reactants can also unintentionally affect the crystallization process.

Q2: How can I produce smaller crystallites of Barium Carbonate-¹³C?

A2: To obtain smaller Ba¹³CO₃ crystallites, you should aim to promote nucleation over crystal growth. This can be achieved by:

• Increasing Supersaturation: Use higher concentrations of your barium salt (e.g., BaCl₂) and labeled carbonate (e.g., Na₂¹³CO₃ or (NH₄)₂¹³CO₃) solutions.[1]

• Rapid Mixing: Introduce the reactants quickly and with vigorous stirring to create a high degree of supersaturation rapidly and uniformly throughout the solution.

• Lowering the Temperature: In some systems, lower temperatures can favor nucleation, leading to smaller crystals. However, the effect of temperature should be determined empirically for your specific system.

• Adjusting pH: Increasing the pH can increase the nucleation rate, resulting in smaller particles.[2][3]

• Using Additives: Introduce crystal growth inhibitors or modifiers. For example, diethylene glycol (DEG) has been shown to reduce crystallite size.[4]

Q3: Conversely, how can I obtain larger crystallites of Barium Carbonate-¹³C?

A3: To produce larger Ba¹³CO₃ crystallites, the focus should be on promoting crystal growth rather than nucleation. This can be encouraged by:

• Lowering Supersaturation: Use more dilute reactant solutions. This slows down the rate of nucleation, allowing existing crystals more time to grow.

• Slow Addition of Reactants: Add one reactant solution to the other slowly and with controlled stirring. This maintains a lower level of supersaturation, favoring the growth of existing nuclei.

• Increasing the Temperature: Higher temperatures often increase the growth rate of crystals. Sintering the precipitated BaCO₃ at elevated temperatures (e.g., 650-750 °C) can also increase the crystallite size.[5]

• Aging the Precipitate: Allowing the precipitate to remain in the mother liquor for an extended period (aging) can lead to Ostwald ripening, where smaller crystals dissolve and redeposit onto larger ones, increasing the average crystallite size.

Q4: What is the typical starting material for synthesizing Barium Carbonate-¹³C?

A4: A common method involves the reaction of a soluble barium salt, such as barium chloride (BaCl₂), with a ¹³C-labeled carbonate source.[1] This labeled source is often sodium carbonate-¹³C (Na₂¹³CO₃) or ammonium carbonate-¹³C ((NH₄)₂¹³CO₃).[1] Another pathway is the conversion of carbon dioxide-¹³C (¹³CO₂) gas by bubbling it through a barium hydroxide (Ba(OH)₂) solution, which results in the precipitation of Ba¹³CO₃.[1]

Troubleshooting Guide

Problem	Possible Causes	Suggested Solutions
Crystallite size is too large.	1. Low supersaturation. 2. Slow reactant addition. 3. High reaction temperature. 4. Inefficient mixing.	1. Increase the concentration of reactant solutions. 2. Add reactants more quickly. 3. Lower the reaction temperature and conduct optimization experiments. 4. Increase the stirring speed or use a more efficient mixing apparatus.
Crystallite size is too small.	1. High supersaturation. 2. Reactant solutions are too concentrated. 3. Very rapid mixing.	1. Decrease the concentration of reactant solutions. 2. Add one reactant to the other slowly and in a controlled manner. 3. Reduce the agitation speed. 4. Consider aging the precipitate in the mother liquor.
Wide distribution of crystallite sizes.	1. Inhomogeneous mixing leading to localized areas of high and low supersaturation. 2. Fluctuations in temperature during precipitation.	1. Improve the stirring efficiency to ensure uniform mixing of reactants. 2. Maintain a constant and uniform temperature throughout the precipitation process using a controlled temperature bath.
Precipitate is difficult to filter.	1. Very fine particles are clogging the filter medium. 2. The precipitate has a "clay-like" consistency.[6]	1. Attempt to increase the crystallite size using the methods described above. 2. Use a vacuum filtration setup to improve the filtration rate.[6] 3. Consider washing the precipitate with a solvent like ethanol to aid in de-watering.[6]
Unexpected crystal morphology.	1. The pH of the solution is not in the optimal range. 2. Presence of unexpected impurities in the reactants or solvent. 3. The use of certain additives can alter crystal shape.[4]	1. Carefully control and monitor the pH of the reaction mixture. A pH between 10 and 11.5 has been shown to influence morphology.[4] 2. Use high-purity reactants and solvents. 3. If additives are used, be aware of their potential impact on crystal habit.

Quantitative Data on Factors Affecting Crystallite Size

The following tables summarize quantitative data from various studies on the precipitation of barium carbonate.

Table 1: Effect of Solvent Composition on Crystallite Size

DEG:Water Volume Ratio	Crystallite Size (nm)
0:1 (Pure Water)	32
1:3	~28
1:1	~25
3:1	~22
1:0 (Pure DEG)	20
Data adapted from a study on polymer-assisted precipitation. The crystallite size of BaCO₃ particles decreases with an increasing amount of diethylene glycol (DEG).[4]

Table 2: Effect of Calcination Temperature on Crystallite Size

Calcination Temperature (°C)	Mean Crystallite Size (nm)
450	~30
600	~35
750	~40
Data from a study using the gel-combustion method. The mean crystallite size increases with increasing calcination temperature.

Experimental Protocols

Protocol 1: Controlled Precipitation of Barium Carbonate-¹³C using a Semi-batch System

This protocol is adapted from a method used to study crystal growth kinetics and can be modified to control crystallite size.[4]

Materials:

• Barium sulfide (BaS) or Barium chloride (BaCl₂)

• Sodium carbonate-¹³C (Na₂¹³CO₃)

• Sodium hydroxide (NaOH) for pH adjustment

• Hydrochloric acid (HCl) for pH adjustment

• Deionized water

Equipment:

• Jacketed glass crystallizer with a temperature controller

• Mechanical stirrer

• pH meter

• Injection pump

• Filtration apparatus (e.g., vacuum filtration)

• Drying oven

Procedure:

• Prepare a solution of Na₂¹³CO₃ at the desired concentration (e.g., 4-7 mM) in the crystallizer.

• Adjust the initial pH of the Na₂¹³CO₃ solution to the desired value (e.g., 10-11.5) using NaOH or HCl.[4]

• Set the temperature of the crystallizer to the desired value (e.g., 58-70 °C) and maintain it.[4]

• Begin stirring at a constant rate (e.g., 350 rpm).[4]

• Prepare a solution of BaS or BaCl₂ at the same concentration as the Na₂¹³CO₃ solution.

• Use the injection pump to feed the barium salt solution into the crystallizer at a controlled rate (e.g., 1-2.5 ml/min).[4]

• Continue the reaction for a set period (e.g., 20 minutes).[4]

• After the reaction is complete, filter the precipitate using a vacuum filtration system.

• Wash the precipitate with deionized water to remove any soluble impurities.

• Dry the resulting Ba¹³CO₃ powder in an oven at a suitable temperature (e.g., 110 °C).

Visualizations

Experimental Workflow for Controlled Precipitation

Caption: A general workflow for the controlled precipitation of Barium Carbonate-¹³C.

Factors Influencing Crystallite Size

Caption: Key experimental parameters that influence the final crystallite size.

References

• 1. Barium carbonate (¹³C, 98%) - Cambridge Isotope Laboratories, CLM-466-5 [isotope.com]
• 2. Barium carbonate - Sciencemadness Wiki [sciencemadness.org]
• 3. theasengineers.com [theasengineers.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijcea.org [ijcea.org]

Troubleshooting unexpected phases in products synthesized from Barium carbonate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected phases in products synthesized from barium carbonate (BaCO₃).

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues leading to the formation of unexpected phases during synthesis with barium carbonate.

Issue: Presence of Unreacted Barium Carbonate in the Final Product

Question: My final product contains unreacted BaCO₃. What are the possible causes and how can I resolve this?

Answer:

The presence of unreacted barium carbonate is a frequent issue and can stem from several factors related to reaction kinetics and thermodynamics.

Possible Causes:

• Incomplete Decomposition: The synthesis temperature may be insufficient for the complete decomposition of BaCO₃ to barium oxide (BaO), which is often the reactive species. While BaCO₃ decomposition starts at lower temperatures, it typically requires temperatures above 1000°C for completion.[1]

• Poor Reactant Mixing: In solid-state reactions, intimate contact between barium carbonate and other precursors is crucial. Poor mixing can lead to localized regions with unreacted BaCO₃.

• Reaction Kinetics: Solid-state reactions are often diffusion-controlled. If the reaction time is too short, the diffusion of ions may be incomplete, leaving unreacted BaCO₃. The formation of a dense product layer can also act as a barrier to further reaction.[2]

• Atmosphere: The partial pressure of carbon dioxide (CO₂) in the reaction atmosphere can inhibit the decomposition of BaCO₃.

Troubleshooting Steps:

• Verify Reaction Temperature: Ensure your calcination/sintering temperature is adequate for BaCO₃ decomposition in the context of your specific reaction. The presence of other reactants can sometimes lower the decomposition temperature.[1]

• Improve Mixing: Employ wet mixing techniques (e.g., using water or acetone as a solvent followed by drying) to achieve better dispersion of reactants.[3] Ball milling or mechanical activation of the precursor powders can also enhance reactivity by increasing surface area and creating defects.[2]

• Increase Reaction Time/Temperature: Extend the duration of the thermal treatment or incrementally increase the temperature to promote reaction completion.

• Control Atmosphere: Conduct the reaction in a flowing gas atmosphere (e.g., nitrogen or air) to sweep away the CO₂ produced during decomposition.

• Post-Synthesis Washing: In some cases, residual barium carbonate can be removed by washing the product with a dilute acid, such as acetic acid or nitric acid.[4] However, this is only suitable if the desired product is stable in the acid.

Issue: Formation of Unexpected Intermediate or Secondary Phases

Question: I have identified unexpected phases in my product in addition to the target phase. Why is this happening?

Answer:

The formation of unexpected phases is common in complex multi-component systems and is often related to the reaction pathway and local compositional variations.

Possible Causes:

• Intermediate Phases: Many solid-state reactions proceed through a series of intermediate phases before the final, thermodynamically stable product is formed. For example, in the synthesis of barium titanate (BaTiO₃) from BaCO₃ and TiO₂, barium orthotitanate (Ba₂TiO₄) can form as an intermediate.[5]

• Non-Stoichiometry: Inaccurate weighing of precursors or compositional inhomogeneities can lead to the formation of phases with different stoichiometries.

• Impurities in Precursors: Impurities in the barium carbonate or other starting materials can react to form unintended phases. For instance, sulfate impurities are a common issue.[6]

• Phase Equilibria: The reaction temperature may favor the stability of a different phase according to the system's phase diagram.

Troubleshooting Steps:

• Consult the Phase Diagram: If available, the phase diagram for your material system is an invaluable tool for understanding which phases are stable at different compositions and temperatures.[7][8][9]

• Characterize Precursors: Analyze the purity and stoichiometry of your starting materials using techniques like X-ray Fluorescence (XRF) or Inductively Coupled Plasma (ICP) spectroscopy.

• Optimize Heating Profile: A multi-step heating profile with holds at intermediate temperatures can sometimes be used to control the reaction pathway and favor the formation of the desired phase. Conversely, rapid heating can sometimes be used to bypass the formation of certain metastable intermediate phases.[10]

• Adjust Stoichiometry: Carefully control the molar ratios of your reactants. In some cases, a slight excess of one component may be necessary to compensate for volatility or to drive the reaction to completion.

• Analyze at Intermediate Stages: Quench the reaction at different time points and analyze the product using X-ray Diffraction (XRD) to identify the sequence of phase formation. This can provide insight into the reaction mechanism.

Frequently Asked Questions (FAQs)

Q1: At what temperature does barium carbonate decompose?

A1: The decomposition of pure barium carbonate (BaCO₃ → BaO + CO₂) begins at around 800°C and is significant at temperatures above 1000°C, with complete decomposition occurring around 1300-1450°C.[11][12] However, the decomposition temperature can be influenced by several factors.

Factor	Effect on Decomposition Temperature
Atmosphere	Increased CO₂ partial pressure increases the decomposition temperature.
Presence of Other Reactants	Reactants like TiO₂ or Y₂O₃ and CuO can lower the decomposition temperature.[1][2]
Particle Size	Smaller particle sizes generally lead to a lower decomposition temperature due to increased surface area.[3]
Sample Compaction	Densely compacted samples can trap CO₂, retarding decomposition.[1]

Barium carbonate also undergoes polymorphic phase transitions at 811°C (orthorhombic to hexagonal) and 982°C (hexagonal to cubic), which can affect its reactivity.[12]

Q2: How do impurities in barium carbonate affect my synthesis?

A2: Impurities in barium carbonate can have a significant impact on the final product. Common impurities and their effects are summarized below.

Impurity	Potential Effect
Sulfates (e.g., BaSO₄)	Can lead to the formation of undesired sulfate-containing phases. Barium carbonate is often used to precipitate soluble sulfates from other raw materials.[6][13]
Strontium Carbonate (SrCO₃)	Strontium can substitute for barium in the crystal lattice, forming solid solutions and altering the material's properties (e.g., Curie temperature in ferroelectrics).
Calcium Carbonate (CaCO₃)	Similar to strontium, calcium can substitute for barium, affecting the crystal structure and properties of the final product.
Other Metal Oxides	Can introduce unwanted elements into the final product, potentially acting as dopants or forming secondary phases.

It is crucial to use high-purity barium carbonate for applications where impurity effects are critical.

Q3: What are the best practices for mixing barium carbonate with other solid precursors?

A3: Achieving a homogeneous mixture of reactants is critical for a successful solid-state reaction.

• Wet Mixing: Suspending the powders in a liquid medium (e.g., deionized water, ethanol, or acetone) and then thoroughly mixing, followed by drying, is generally more effective than dry mixing for achieving homogeneity.[3]

• Ball Milling: High-energy ball milling can reduce particle size and intimately mix the precursors. This process, known as mechanical activation, can also increase the reactivity of the powders.[2]

• Mortar and Pestle Grinding: For smaller batches, thorough grinding with a mortar and pestle can be effective, especially if done in a liquid medium (wet grinding).

Q4: Can the morphology of barium carbonate particles influence the reaction?

A4: Yes, particle morphology (size, shape, and surface area) plays a significant role in the kinetics of solid-state reactions.[3] Fine, uniform particles with high surface area will generally be more reactive than large, agglomerated particles. This is because a larger surface area provides more sites for the reaction to initiate.

Experimental Protocols

Protocol 1: Phase Identification using X-Ray Diffraction (XRD)

• Sample Preparation: Grind a small, representative sample of the synthesized product into a fine powder using an agate mortar and pestle.

• Sample Mounting: Pack the powder into a sample holder, ensuring a flat, smooth surface that is level with the holder's top edge.

• Instrument Setup:

  • Radiation Source: Typically Cu Kα (λ = 1.5418 Å).

  • Scan Range (2θ): A wide range, e.g., 10° to 80°, is used for initial phase identification.

  • Step Size and Dwell Time: Typical values are 0.02° and 0.5-2 seconds/step, respectively.

• Data Collection: Run the XRD scan.

• Data Analysis:

  • Use phase identification software (e.g., X'Pert HighScore, MATCH!) to compare the experimental diffraction pattern with standard reference patterns from databases like the ICDD's PDF (Powder Diffraction File).

  • Identify the phases present by matching the peak positions and relative intensities.

  • Perform Rietveld refinement for quantitative phase analysis and to obtain lattice parameters.

Protocol 2: Thermal Analysis using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

• Sample Preparation: Place a small, accurately weighed amount of the precursor mixture (typically 5-20 mg) into an inert crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the analyzer.

  • Purge the furnace with the desired gas (e.g., N₂, air, O₂) at a controlled flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Heat the sample from room temperature to the desired final temperature (e.g., 1200°C) at a constant heating rate (e.g., 5-20 °C/min).

• Data Collection: The instrument will simultaneously record the sample's weight change (TGA) and the heat flow difference between the sample and reference (DSC) as a function of temperature.

• Data Analysis:

  • TGA Curve: Analyze weight loss steps to identify decomposition events, such as the decomposition of BaCO₃.

  • DSC Curve: Analyze endothermic and exothermic peaks to identify phase transitions, melting points, and reaction enthalpies.

Visualizations

Caption: Troubleshooting workflow for unexpected phases.

References

• 1. researchgate.net [researchgate.net]
• 2. On the solid-state formation of BaTiO3 nanocrystals from mechanically activated BaCO3 and TiO2 powders: innovative mechanochemical processing, the mechanism involved, and phase and nanostructure evolutions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Barium carbonate - Wikipedia [en.wikipedia.org]
• 7. Thermodynamics of BaNd2O4 and phase diagram of the BaO–Nd2O3 system | Journal of Materials Research | Cambridge Core [cambridge.org]
• 8. pure.psu.edu [pure.psu.edu]
• 9. Phase Equilibrium Relations in the Binary System Barium Oxide-Niobium Pentoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Barium carbonate - Sciencemadness Wiki [sciencemadness.org]
• 12. What is the decomposition reaction of Barium carbonate?_Chemicalbook [chemicalbook.com]
• 13. Barium Carbonate: Properties, Uses & Preparation Explained [vedantu.com]

Technical Support Center: Optimizing Barium Carbonate (BaCO3) Formation

Welcome to the Technical Support Center for the synthesis of Barium Carbonate (BaCO3) from Barium Sulfide (BaS) and Carbon Dioxide (CO2). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to enhance the rate and efficiency of your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of BaCO3 via the carbonation of BaS.

Issue	Potential Cause	Recommended Solution
Slow Reaction Rate	Insufficient CO2 dispersion	Increase the CO2 flow rate.[1][2] Ensure efficient stirring or agitation to maximize gas-liquid contact.
Low reaction temperature	The commercial process operates between 40-90 °C. While the reaction is exothermic, maintaining the temperature within this range can optimize the rate.
Low BaS concentration	While concentrations in the 5-10% slurry range show little effect on the rate, significantly lower concentrations can be rate-limiting.[3] Consider increasing the BaS concentration if it is below this range.
Low Yield of BaCO3	Formation of soluble Barium Bicarbonate (Ba(HCO3)2)	This occurs if the pH of the reaction mixture drops below 6.3.[2] Monitor the pH and stop the CO2 addition once the pH approaches this value.
Incomplete reaction	Ensure sufficient reaction time. Monitor the concentration of BaS in the solution to confirm the reaction has gone to completion.
Loss of product during washing/filtration	Use a fine filter paper or membrane to capture all the precipitated BaCO3. Wash with deionized water to remove soluble impurities without dissolving the product.
Product Contamination	Presence of unreacted BaS	Ensure the carbonation reaction is complete by monitoring the disappearance of BaS.
Formation of other barium salts	Ensure the starting BaS is of high purity and the water used is deionized to avoid side reactions with other ions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the formation of BaCO3 from BaS and CO2?

A1: The overall chemical equation for the reaction is:

BaS + CO2 + H2O → BaCO3 (s) + H2S (g)[4]

In this reaction, gaseous carbon dioxide is bubbled through an aqueous solution of barium sulfide, leading to the precipitation of solid barium carbonate and the evolution of hydrogen sulfide gas.

Q2: What are the key factors that influence the rate of BaCO3 formation?

A2: The primary factors that affect the reaction rate are:

• CO2 Flow Rate: A higher CO2 flow rate significantly increases the reaction rate.[1][2]

• Temperature: The reaction is typically carried out at temperatures between 40 °C and 90 °C in industrial processes.[5]

• pH: The pH of the solution should be maintained above 6.3 to prevent the formation of soluble barium bicarbonate, which would reduce the yield of BaCO3.[2]

• BaS Concentration: Within a 5-10% slurry content, the concentration of BaS has not been found to significantly affect the reaction rate.[3] However, very low concentrations may become a limiting factor.

• Agitation: Efficient mixing is crucial to ensure good contact between the gaseous CO2 and the aqueous BaS solution, thereby enhancing the reaction rate.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored by tracking several parameters over time:

• pH: The pH of the solution will decrease as CO2 is introduced and reacts.[2]

• Conductivity: The conductivity of the solution will change as BaS is consumed and BaCO3 precipitates.

• Barium Ion Concentration: The concentration of soluble barium ions in the solution can be measured using techniques like Atomic Absorption Spectroscopy (AAS) or titration with EDTA.

• Sulfide Ion Concentration: The concentration of sulfide ions can be determined by titration.

Q4: What is the optimal temperature for the reaction?

A4: The commercial production of barium carbonate via this method is typically conducted at temperatures ranging from 40 °C to 90 °C.[5] The reaction is exothermic, and the temperature may rise during the process.[2] While an increase in temperature generally increases reaction rates, it's important to control it within this range to avoid potential side reactions or energy inefficiencies. One study noted that for the dissolution of BaS, there was no significant increase in solubility with heating, and thus the reaction was carried out at room temperature.[2]

Q5: Can the concentration of BaS be too high?

A5: While a higher concentration can potentially increase the volumetric productivity, very high concentrations of BaS may lead to a thick slurry that is difficult to agitate effectively, potentially hindering CO2 dispersion and slowing down the reaction. It is important to maintain a balance that allows for efficient mixing.

Quantitative Data Summary

The following table summarizes the effect of CO2 flow rate on the carbonation of a Barium Sulfide solution.

Table 1: Effect of CO2 Flow Rate on Reaction Parameters Over Time

Time (min)	CO2 Flow Rate (L/min)	pH	Conductivity (mS/cm)	Sulfide Removed (%)	Barium Reacted (%)
30	7	14	12.1	15.4	19.4
60	7	11	8.3	34.6	16.9
90	7	8.3	7.7	42.3	14.4
120	7	7.2	7.0	57.7	10.1
150	7	5.5	6.5	61.5	8.5
180	7	5.0	6.4	69.2	2.5
210	7	3.4	6.3	80.8	0
...	...	...	...	...	...
30	15	-	-	-	-
60	15	-	-	-	-
90	15	-	-	-	-
120	15	-	-	-	-
150	15	-	-	-	-
180	15	-	-	-	-
210	15	-	-	-	-

Note: A direct comparison table for a 15 L/min flow rate was not available in the source material, but the study indicated a corresponding increase in the carbonation reaction rate with the increased flow rate.[2]

Experimental Protocols

Protocol 1: Laboratory Scale Synthesis of Barium Carbonate

This protocol outlines a general procedure for the synthesis of BaCO3 from BaS and CO2 in a laboratory setting.

Materials:

• Barium Sulfide (BaS)

• Deionized water

• Carbon Dioxide (CO2) gas cylinder with a flowmeter

• Reaction vessel (e.g., a three-necked flask)

• Magnetic stirrer and stir bar

• pH meter

• Conductivity meter

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Drying oven

Procedure:

• Prepare an aqueous solution of Barium Sulfide (e.g., 5-10% w/v) in the reaction vessel.

• Place the reaction vessel on a magnetic stirrer and begin agitation.

• Immerse the probes of the pH meter and conductivity meter into the solution.

• Start bubbling CO2 gas through the solution at a controlled flow rate (e.g., 1-5 L/min for a 1 L reaction volume).

• Monitor the pH, conductivity, and temperature of the reaction mixture at regular intervals (e.g., every 15 minutes).

• Continue the CO2 addition until the pH of the solution approaches 6.5 to avoid the formation of barium bicarbonate.

• Once the reaction is complete, stop the CO2 flow and agitation.

• Filter the precipitated Barium Carbonate from the solution using the filtration apparatus.

• Wash the precipitate with deionized water to remove any soluble impurities.

• Dry the collected Barium Carbonate in an oven at a suitable temperature (e.g., 100-110 °C) until a constant weight is achieved.

Protocol 2: Monitoring Reaction Progress by Titration

A. Determination of Barium Concentration (EDTA Titration):

• Take a known volume of the reaction mixture and filter it to remove the BaCO3 precipitate.

• Pipette a known volume of the filtrate into a conical flask.

• Dilute with deionized water.

• Adjust the pH to approximately 12 using a suitable buffer or NaOH solution.

• Add a suitable indicator (e.g., Eriochrome Black T).

• Titrate with a standardized EDTA solution until the color changes from wine red to blue.

• Calculate the concentration of barium ions remaining in the solution.

B. Determination of Sulfide Concentration (Iodometric Titration):

• Pipette a known volume of the filtered reaction solution into a volumetric flask and dilute with deionized water.

• Take an aliquot of the diluted solution into a conical flask.

• Add a known excess of standard iodine solution.

• Acidify the solution with an acid (e.g., HCl).

• Titrate the excess unreacted iodine with a standard sodium thiosulfate solution using starch as an indicator.

• The endpoint is the disappearance of the blue color.

• Calculate the concentration of sulfide ions in the original sample.

Visualizations

Caption: Experimental workflow for BaCO3 synthesis.

References

• 1. omicsonline.org [omicsonline.org]
• 2. longdom.org [longdom.org]
• 3. Regeneration of barium carbonate from barium sulphide in a pilot-scale bubbling column reactor and utilization for acid mine drainage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. theasengineers.com [theasengineers.com]
• 5. atamankimya.com [atamankimya.com]

Reference Data & Comparative Studies

A Comparative Guide to Barium Carbonate-¹³C and Sodium Carbonate-¹³C as Labeling Agents

In the realm of metabolic research, stable isotope labeling is a cornerstone for elucidating complex biochemical pathways. Among the various isotopic tracers, ¹³C-labeled compounds are paramount for tracking carbon metabolism. This guide provides a detailed comparison of two common precursors for introducing the ¹³C isotope: Barium carbonate-¹³C (Ba¹³CO₃) and Sodium carbonate-¹³C (Na₂¹³CO₃). This document is intended for researchers, scientists, and drug development professionals to aid in the selection of the appropriate labeling agent for their specific experimental needs.

Physicochemical Properties

The fundamental differences in the physicochemical properties of Barium carbonate-¹³C and Sodium carbonate-¹³C dictate their suitability for different applications. A summary of these properties is presented below.

Property	Barium Carbonate-¹³C	Sodium Carbonate-¹³C
Chemical Formula	Ba¹³CO₃	Na₂¹³CO₃
Molecular Weight	~198.34 g/mol	~106.99 g/mol
Solubility in Water	Poorly soluble (0.02 g/L at 20°C)[1]	Soluble (215 g/L at 20°C)
Toxicity	Barium ions are toxic.[2][3] Although BaCO₃ is poorly soluble in water, it can be toxic upon ingestion as it dissolves in the acidic environment of the stomach.[3]	Sodium ions have lower toxicity at typical concentrations used in biological research.[4]
Primary Application Form	Solid; often used to generate ¹³CO₂ gas in situ by reacting with a strong acid.[5]	Soluble; can be directly dissolved in aqueous solutions like cell culture media.[6]

Performance and Applications

The choice between Barium carbonate-¹³C and Sodium carbonate-¹³C as a labeling agent is primarily driven by the experimental system and the desired method of ¹³C introduction.

Feature	Barium Carbonate-¹³C	Sodium Carbonate-¹³C
Suitability for In Vitro Labeling (e.g., Cell Culture)	Not ideal for direct addition to media due to poor solubility and potential toxicity of barium ions.[1][2]	Excellent for direct addition to cell culture media to provide a source of ¹³C-bicarbonate for metabolic pathways.
Suitability for Whole Organism/Plant Labeling	Can be used as a source for generating a controlled atmosphere of ¹³CO₂ for labeling plants or whole organisms in enclosed systems.	Can be used in hydroponic systems or administered orally in animal studies, but controlling the labeling dose can be challenging.
Ease of Use	Requires an additional reaction step to generate ¹³CO₂ gas, which necessitates a controlled experimental setup.[5]	Simple to use; can be directly dissolved in the desired aqueous medium.
Control over Labeling	Allows for precise control over the concentration of ¹³CO₂ in gaseous labeling experiments.	The concentration in a liquid medium is easy to control, but cellular uptake and equilibration with atmospheric CO₂ can influence the effective labeling concentration.
Potential Drawbacks	Toxicity of barium, requirement for a sealed environment for gas-phase labeling.[2][3]	Potential for altering the pH of the medium if not properly buffered.

Experimental Protocols

In Vitro Labeling with Sodium Carbonate-¹³C in Cell Culture

This protocol describes the use of Sodium carbonate-¹³C for metabolic labeling of mammalian cells in culture.

Materials:

• Sodium carbonate-¹³C (sterile)

• Bicarbonate-free cell culture medium (e.g., DMEM)

• Dialyzed fetal bovine serum (dFBS)

• Cells of interest

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Methodology:

• Prepare the Labeling Medium:

  • In a sterile biosafety cabinet, dissolve the required amount of Sodium carbonate-¹³C in the bicarbonate-free cell culture medium to achieve the desired final concentration (typically 1-2 g/L).

  • Ensure complete dissolution.

  • Supplement the medium with dFBS and other necessary components (e.g., glutamine, penicillin-streptomycin).

  • Adjust the pH of the medium to the desired level (e.g., 7.4) using sterile HCl or NaOH if necessary.

  • Sterile-filter the final labeling medium through a 0.22 µm filter.

• Cell Seeding and Labeling:

  • Seed the cells in culture plates or flasks at a density that will ensure they are in the exponential growth phase during the labeling period.

  • Allow the cells to adhere and grow in standard, unlabeled medium for 24 hours.

  • To initiate labeling, aspirate the standard medium, wash the cells once with sterile phosphate-buffered saline (PBS), and replace it with the pre-warmed ¹³C-labeling medium.

• Incubation and Harvesting:

  • Incubate the cells in a CO₂ incubator for the desired period to allow for the incorporation of the ¹³C label into metabolites. The incubation time will vary depending on the metabolic pathway of interest and the turnover rate of the target metabolites.

  • To harvest, place the culture vessel on ice, aspirate the labeling medium, and wash the cells twice with ice-cold PBS.

  • Quench metabolism and extract metabolites using a cold solvent mixture (e.g., 80% methanol).

  • Collect the cell extract for analysis by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

Generation of ¹³CO₂ from Barium Carbonate-¹³C for Labeling Experiments

This protocol outlines the generation of ¹³CO₂ gas from Barium carbonate-¹³C for labeling plants or other organisms in a sealed chamber.

Materials:

• Barium carbonate-¹³C

• A strong acid (e.g., 2M HCl or H₂SO₄)

• A gas-tight reaction vessel

• A sealed labeling chamber

• Tubing to connect the reaction vessel to the labeling chamber

• A CO₂ sensor to monitor the concentration within the chamber

Methodology:

• Experimental Setup:

  • Place the Barium carbonate-¹³C powder in the gas-tight reaction vessel.

  • Connect the reaction vessel to the sealed labeling chamber containing the biological sample via tubing. Ensure all connections are airtight.

  • Place a CO₂ sensor inside the labeling chamber to monitor the gas concentration in real-time.

• ¹³CO₂ Generation:

  • Slowly add the strong acid to the reaction vessel containing the Barium carbonate-¹³C using a syringe or a dropping funnel. The reaction will start immediately, producing ¹³CO₂ gas.

  • The reaction is: Ba¹³CO₃(s) + 2H⁺(aq) → Ba²⁺(aq) + H₂O(l) + ¹³CO₂(g)

  • Control the rate of acid addition to regulate the rate of ¹³CO₂ generation.

• Labeling:

  • Monitor the ¹³CO₂ concentration inside the labeling chamber using the CO₂ sensor.

  • Once the desired ¹³CO₂ concentration is reached, stop the acid addition.

  • Maintain the organism in the ¹³CO₂-enriched atmosphere for the desired labeling period.

  • Ensure other environmental conditions (e.g., light, temperature, humidity) are maintained at optimal levels for the organism.

• Harvesting:

  • After the labeling period, vent the chamber in a well-ventilated area to remove the ¹³CO₂.

  • Immediately harvest the biological material and quench metabolism (e.g., by flash-freezing in liquid nitrogen) to preserve the isotopic labeling patterns in the metabolites.

  • Process the tissue for metabolite extraction and analysis.

Visualizing Experimental Workflows and Metabolic Pathways

The following diagrams, created using the Graphviz DOT language, illustrate the experimental workflows and a simplified metabolic pathway relevant to ¹³C labeling.

Workflow for in vitro labeling with Sodium carbonate-¹³C.

Workflow for ¹³CO₂ labeling using Barium carbonate-¹³C.

Tracing ¹³C from carbonate into the TCA cycle.

Conclusion and Recommendations

Both Barium carbonate-¹³C and Sodium carbonate-¹³C are valuable reagents for stable isotope labeling studies. The choice between them is dictated by the experimental design and the nature of the biological system.

• Sodium carbonate-¹³C is the preferred agent for in vitro studies , particularly in cell culture, due to its high solubility and lower toxicity. Its ease of use allows for straightforward incorporation into liquid media for tracing metabolic pathways.

• Barium carbonate-¹³C is a suitable choice for whole organism or plant labeling where a gaseous source of ¹³C is required. Its poor solubility is advantageous in this context, as it allows for the controlled generation of ¹³CO₂ gas. However, researchers must consider the toxicity of barium and ensure appropriate safety measures are in place.

Ultimately, a thorough understanding of the physicochemical properties and potential biological effects of each compound is essential for designing robust and reliable ¹³C metabolic labeling experiments.

References

• 1. 13CO2-labelling and Sampling in Algae for Flux Analysis of Photosynthetic and Central Carbon Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. graphviz.org [graphviz.org]
• 3. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cascadeclimate.org [cascadeclimate.org]
• 6. d-nb.info [d-nb.info]

A Comparative Guide to 13C and 14C Labeling in Metabolic Research

For researchers, scientists, and drug development professionals, the selection of an isotopic tracer is a critical decision that dictates the scope, precision, and safety of metabolic studies. This guide provides an objective comparison of two cornerstone isotopes, Carbon-13 (¹³C) and Carbon-14 (¹⁴C), offering a comprehensive overview of their respective strengths and limitations in metabolic research.

The fundamental difference between ¹³C and ¹⁴C lies in their nuclear stability. ¹³C is a stable, non-radioactive isotope, whereas ¹⁴C is a radioactive isotope that undergoes beta decay.[1][2] This intrinsic property governs their detection methods, safety protocols, and suitability for different research questions.

At a Glance: Key Performance Characteristics

Feature	13C Labeling	14C Labeling
Isotopic Nature	Stable, non-radioactive[2]	Radioactive (beta emitter)[2]
Detection Method	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy[2]	Liquid Scintillation Counting (LSC), Accelerator Mass Spectrometry (AMS)[2]
Sensitivity	High, dependent on instrument capabilities[2]	Extremely high, especially with AMS[2]
Quantitative Precision	High, allows for detailed flux analysis	High for total radioactivity, but provides less positional information
Structural Information	MS/MS provides fragmentation for identification; NMR gives detailed structural data[2]	Provides no direct structural information[2]
Safety	Non-radioactive, standard chemical handling[2]	Radioactive, requires licensed handling, specialized waste disposal, and radiation safety protocols[2]
Cost	Generally higher initial cost for labeled compounds	Labeled compounds can be less expensive, but instrumentation and disposal add to costs
Typical Applications	Metabolic flux analysis, pathway elucidation, steady-state and dynamic studies	ADME studies, whole-body autoradiography, high-sensitivity screening[2]

Quantitative Data from Comparative Studies

A key area where both isotopes are employed is in measuring the oxidation of exogenous carbohydrates. A study directly comparing the two tracers in human subjects during exercise revealed a notable difference in the calculated oxidation rates.

Parameter	13C-Glucose	14C-Glucose	Reference
Peak Exogenous Oxidation Rate	0.87 ± 0.04 g/min	0.80 ± 0.04 g/min	[3]
Overall Difference	15 ± 4% greater than ¹⁴C	-	[3]

These findings suggest that while both isotopes are valuable, the choice of tracer can influence the quantitative outcomes, and this should be a consideration in experimental design and data interpretation.

Experimental Protocols

The methodologies for ¹³C and ¹⁴C labeling experiments differ significantly, primarily due to their distinct detection methods.

Protocol 1: 13C-Metabolic Flux Analysis (MFA) in Cell Culture

Objective: To quantify the intracellular metabolic fluxes in cultured cells using a ¹³C-labeled substrate (e.g., [U-¹³C]-glucose).

Methodology:

• Cell Culture and Isotope Labeling:

  • Seed cells at a density that ensures they are in the exponential growth phase at the time of harvest.

  • Prepare a culture medium containing the desired ¹³C-labeled substrate, replacing the unlabeled equivalent.

  • For stationary MFA, culture the cells in the ¹³C-labeled medium for a sufficient duration (typically at least two to three cell doubling times) to achieve isotopic steady state.[4]

• Metabolite Quenching and Extraction:

  • Rapidly aspirate the culture medium.

  • Immediately wash the cells with an ice-cold quenching solution (e.g., phosphate-buffered saline) to halt metabolic activity.[4]

  • Add a cold extraction solvent (e.g., 80% methanol) and scrape the cells to collect the lysate.[4]

  • Centrifuge the lysate at high speed to pellet cell debris.

  • Collect the supernatant containing the intracellular metabolites.

  • Dry the metabolite extract, for example, using a vacuum concentrator. The dried extract can be stored at -80°C until analysis.[4]

• Analytical Measurement (GC-MS or LC-MS):

  • Derivatize the extracted metabolites to make them volatile for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

  • Inject the derivatized sample into the GC-MS system. The gas chromatograph separates the metabolites, and the mass spectrometer detects the different mass isotopomers of each metabolite.

  • The resulting mass isotopomer distributions (MIDs) provide a detailed pattern of ¹³C incorporation.

• Data Analysis and Flux Calculation:

  • Correct the raw MIDs for the natural abundance of ¹³C.

  • Utilize specialized software (e.g., METRAN, 13CFLUX2, INCA) to estimate the intracellular metabolic fluxes by fitting the measured MIDs to a metabolic model.[1][5][6]

  • Perform statistical analysis to assess the goodness-of-fit and determine the confidence intervals of the estimated fluxes.

Protocol 2: 14C-Substrate Oxidation Measurement in Vivo

Objective: To measure the rate of oxidation of a ¹⁴C-labeled substrate (e.g., [U-¹⁴C]-glucose) to ¹⁴CO₂ in an animal model.

Methodology:

• Animal Preparation and Tracer Administration:

  • Acclimate the animal to the experimental setup (e.g., metabolic chamber).

  • Administer the ¹⁴C-labeled substrate via an appropriate route (e.g., oral gavage, intravenous injection). The specific activity and dose will depend on the experimental goals and animal model.

• Expired Air Collection:

  • Place the animal in a metabolic chamber designed for the collection of expired air.

  • Draw air through the chamber at a constant, known flow rate.

  • Trap the expired CO₂ in a trapping solution, such as hyamine hydroxide, at regular intervals throughout the experiment.[3]

• Radioactivity Measurement (Liquid Scintillation Counting):

  • Add a scintillator cocktail to the trapping solution containing the captured ¹⁴CO₂.[3]

  • Place the vials in a liquid scintillation counter to quantify the radioactivity. The counter detects the beta particles emitted from the decay of ¹⁴C.

  • The amount of radioactivity is directly proportional to the amount of ¹⁴CO₂ produced.

• Data Analysis and Oxidation Rate Calculation:

  • Calculate the specific activity of the expired ¹⁴CO₂ (dpm/mmol).

  • Measure the total CO₂ production rate (VCO₂) of the animal.

  • Calculate the rate of substrate oxidation using the following formula: Oxidation Rate (mmol/min) = (Specific Activity of expired ¹⁴CO₂ / Specific Activity of administered substrate) * VCO₂

Mandatory Visualizations

Caption: Central carbon metabolism pathways: Glycolysis and the TCA cycle.

Caption: Comparative experimental workflows for 13C and 14C metabolic studies.

Conclusion

Both ¹³C and ¹⁴C are powerful and indispensable tools in metabolic research. The choice between them is not a matter of superiority but rather of selecting the most appropriate tool for the specific research question. For detailed, quantitative mapping of intracellular metabolic pathways and elucidating the intricate flow of carbon atoms, the stable isotope ¹³C, coupled with mass spectrometry or NMR, is the method of choice.[7] Its non-radioactive nature also makes it ideal for studies where radiation exposure is a concern, including in human clinical research.

Conversely, for studies demanding the highest sensitivity to measure overall substrate oxidation, for absorption, distribution, metabolism, and excretion (ADME) studies, or for screening purposes where detailed pathway information is not the primary objective, the radioactive isotope ¹⁴C remains a highly valuable and sensitive tracer.[7] Its detection through liquid scintillation counting is robust and straightforward. A thorough understanding of the fundamental differences between these two isotopic tracers will empower researchers to design more insightful experiments, ultimately advancing our understanding of metabolism in health and disease.

References

• 1. 13CFLUX2: | www.13cflux.net [13cflux.net]
• 2. benchchem.com [benchchem.com]
• 3. Carbon 14 Isotope Radiolabeling | Radiochemistry | Selcia [selcia.com]
• 4. Welcome to the 13CFLUX.NET Portal | www.13cflux.net [13cflux.net]
• 5. METRAN - Software for 13C-metabolic Flux Analysis | MIT Technology Licensing Office [tlo.mit.edu]
• 6. benchchem.com [benchchem.com]
• 7. DOT Language | Graphviz [graphviz.org]

The Gold Standard: A Comparative Guide to ¹³C-Labeled Internal Standards for LC-MS Analysis

For researchers, scientists, and drug development professionals engaged in quantitative liquid chromatography-mass spectrometry (LC-MS), the pursuit of accurate and reproducible data is paramount. The use of an internal standard (IS) is a cornerstone of high-quality bioanalysis, compensating for the inherent variability of complex sample matrices and instrument response. Among the available options, stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard. This guide provides an objective comparison of ¹³C-labeled internal standards, often synthesized from precursors like Barium carbonate-¹³C, against other common alternatives, supported by experimental data and detailed protocols.

The Critical Role of an Ideal Internal Standard

An ideal internal standard should be chemically and physically identical to the analyte of interest, differing only in mass.[1] This ensures it experiences the same extraction recovery, ionization efficiency, and chromatographic retention, thereby accurately compensating for variations throughout the analytical process.[1] While both deuterium (²H) and carbon-13 (¹³C)-labeled compounds are common choices for SIL-IS, their fundamental properties result in significant performance differences.

Performance Showdown: ¹³C-Labeled vs. Deuterium-Labeled and Structural Analog Internal Standards

The superiority of ¹³C-labeled internal standards becomes evident when examining key analytical performance parameters. While often more readily available, deuterium-labeled standards and structural analogs can introduce analytical challenges that may compromise data integrity.

Table 1: Quantitative Performance Comparison of Internal Standard Strategies

Parameter	No Internal Standard	Structural Analog IS	Deuterated (²H) IS	¹³C-Labeled IS
Accuracy (% Bias)	Highly variable, prone to significant error	Can be acceptable, but may show bias. Example: 96.8% mean accuracy (3.2% bias)[2]	Can lead to inaccuracies; one study reported up to 40% error[3]	Highest accuracy. Example: 100.3% mean accuracy (0.3% bias)[2]
Precision (%CV)	>15-20%	Can be acceptable, but often higher than SIL-IS. Example: 8.6%[2]	Generally <15%, but can be higher in complex matrices	Highest precision. Example: 7.6%[2]
Chromatographic Co-elution	N/A	Elutes at a different retention time	Often exhibits a slight retention time shift, typically eluting earlier[3][4]	Co-elutes perfectly with the analyte under various conditions[4][5]
Matrix Effect Compensation	None	Poor, as it experiences different ion suppression/enhancement	Inconsistent, as the chromatographic shift can lead to differential matrix effects[3]	Excellent, due to identical elution profile and ionization behavior[4][6]
Isotopic Stability	N/A	N/A	Susceptible to back-exchange of deuterium with protons, especially at exchangeable sites (-OH, -NH)	Highly stable with no risk of isotopic exchange[3]

This table presents representative data compiled from multiple sources to illustrate the general performance characteristics of different internal standard strategies.

Experimental Protocols

Detailed methodologies are crucial for achieving reproducible and reliable results. Below are protocols for the synthesis of a ¹³C-labeled internal standard from Barium carbonate-¹³C and its application in a typical LC-MS/MS workflow for absolute quantification.

Protocol 1: Synthesis of a ¹³C-Labeled Compound from Barium carbonate-¹³C

Barium carbonate-¹³C serves as a fundamental starting material for a vast array of ¹³C-labeled compounds.[7] The following is a generalized, multi-step synthesis workflow.

Step 1: Generation of ¹³CO₂ Barium carbonate-¹³C is reacted with a strong acid, such as concentrated sulfuric acid, to produce ¹³CO₂ gas.[8] This gas is the key building block for subsequent steps.

Step 2: Conversion to a Key Intermediate (e.g., ¹³C-Methanol) The generated ¹³CO₂ can be reduced to ¹³C-methanol. This is a versatile intermediate that can be used in numerous subsequent reactions.

Step 3: Introduction of the ¹³C-Label into the Target Molecule The ¹³C-labeled intermediate is then incorporated into the target molecule through a series of organic reactions. For example, ¹³C-methanol can be used in nucleophilic substitution reactions to introduce the ¹³C-methyl group.[9]

Step 4: Purification and Characterization The final ¹³C-labeled product is purified using techniques such as column chromatography. Its identity and isotopic enrichment are confirmed by analytical methods like NMR and mass spectrometry.

Protocol 2: Absolute Quantification of a Small Molecule in Plasma using a ¹³C-Labeled Internal Standard

This protocol outlines a general procedure for using a synthesized ¹³C-labeled internal standard to quantify a drug candidate in a plasma matrix.[1]

1. Preparation of Stock and Working Solutions:

• Prepare 1 mg/mL stock solutions of the analyte and the ¹³C-IS in methanol.

• Prepare a series of calibration standards by spiking the analyte stock solution into blank plasma to achieve the desired concentration range.

• Prepare quality control (QC) samples at low, medium, and high concentrations in blank plasma.

2. Sample Preparation (Protein Precipitation):

• To 50 µL of each calibration standard, QC sample, and study sample, add a fixed volume of the ¹³C-IS working solution.

• Add a protein precipitation agent (e.g., acetonitrile with 0.1% formic acid) at a 3:1 ratio (v/v) to the plasma sample.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation: Use a suitable C18 column to separate the analyte and the ¹³C-IS from other matrix components. A gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is common.

• Mass Spectrometry: Operate a tandem mass spectrometer in positive or negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for both the analyte and the ¹³C-IS.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the ¹³C-IS for all standards, QCs, and samples.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards. A linear regression with 1/x² weighting is typically used.

• Determine the concentration of the analyte in the QC and study samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the processes discussed, the following diagrams, generated using the DOT language, outline the synthesis of a ¹³C-labeled internal standard and the general workflow for its use in quantitative analysis.

A simplified workflow for the synthesis of a ¹³C-labeled internal standard.

General workflow for quantitative analysis using a ¹³C-labeled internal standard.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 8. Spotlight on Synthesis of Radiolabeled Compounds with DMPK Considerations and Applications in New Modalities - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 10. benchchem.com [benchchem.com]

A comparative analysis of Barium carbonate-13C synthesis methodologies.

A Comparative Analysis of Barium Carbonate-¹³C Synthesis Methodologies

For researchers, scientists, and drug development professionals, the selection of an appropriate synthesis methodology for isotopically labeled compounds is a critical decision that impacts experimental outcomes, timelines, and budgets. Barium carbonate-¹³C (Ba¹³CO₃) is a key starting material for the synthesis of a wide array of ¹³C-labeled compounds used in metabolic research, proteomics, and as tracers in drug development.[1][2] This guide provides a comparative analysis of the primary methodologies for synthesizing Ba¹³CO₃, with a focus on performance metrics, experimental protocols, and scalability.

At a Glance: Comparison of Synthesis Methodologies

The two predominant methods for the synthesis of Barium carbonate-¹³C are Chemical Precipitation and Direct Carbonation with ¹³CO₂. The choice between these methods often depends on the available ¹³C starting material, desired purity, and the scale of the synthesis.

Parameter	Chemical Precipitation	Direct Carbonation with ¹³CO₂
Starting ¹³C Material	Soluble ¹³C-carbonate (e.g., Na₂¹³CO₃, (NH₄)₂¹³CO₃)	¹³CO₂ gas
Typical Yield	> 95%	> 98%
Isotopic Purity	98-99% (dependent on precursor purity)	> 99% (dependent on ¹³CO₂ purity)
Chemical Purity	> 98%	> 99.5%
Reaction Time	1-3 hours	2-4 hours
Scalability	Readily scalable from mg to kg	Scalable, but requires gas handling equipment
Key Advantages	Straightforward procedure, uses common lab equipment	High purity product, efficient use of ¹³CO₂
Key Disadvantages	Purity limited by soluble carbonate precursor	Requires specialized gas handling apparatus

Detailed Experimental Protocols

Chemical Precipitation from a Soluble ¹³C-Carbonate

This method relies on the low solubility of barium carbonate in aqueous solutions. A soluble barium salt, typically barium chloride (BaCl₂), is reacted with a solution of a ¹³C-labeled carbonate salt to precipitate Ba¹³CO₃.[1]

Experimental Workflow:

Fig 1. Chemical Precipitation Workflow

Protocol:

• Preparation of Reactants:

  • Prepare a 0.5 M solution of Barium Chloride (BaCl₂) in deionized water.

  • Prepare a 0.5 M solution of Sodium Carbonate-¹³C (Na₂¹³CO₃) in deionized water. The isotopic purity of the final product will be dependent on the purity of this precursor.

• Precipitation:

  • In a reaction vessel, slowly add the BaCl₂ solution to the Na₂¹³CO₃ solution with constant stirring. A white precipitate of Ba¹³CO₃ will form immediately.

  • Monitor and adjust the pH of the solution to a range of 8.5-9.5 to ensure complete precipitation.[1]

  • Continue stirring the mixture for 1-2 hours at room temperature to allow for complete reaction and crystal growth.

• Isolation and Drying:

  • Collect the Ba¹³CO₃ precipitate by vacuum filtration using a Buchner funnel and appropriate filter paper.

  • Wash the precipitate several times with deionized water to remove any soluble impurities.

  • Perform a final wash with ethanol to aid in drying.

  • Dry the purified Ba¹³CO₃ in an oven at 110°C to a constant weight.

Direct Carbonation with ¹³CO₂ Gas

This is a highly efficient method for producing high-purity Ba¹³CO₃, particularly when ¹³CO₂ is the primary labeled starting material.[1] The method involves bubbling ¹³CO₂ gas through an alkaline solution of a barium salt.

Experimental Workflow:

Fig 2. Direct Carbonation Workflow

Protocol:

• Preparation of Barium Hydroxide Solution:

  • Prepare a saturated solution of Barium Hydroxide (Ba(OH)₂) in freshly boiled and cooled deionized water to minimize dissolved atmospheric CO₂.

  • Filter the solution to remove any undissolved solids.

• Carbonation Reaction:

  • In a gas-tight reaction vessel equipped with a gas dispersion tube and a stirrer, place the clear Ba(OH)₂ solution.

  • Slowly bubble the ¹³CO₂ gas through the solution with vigorous stirring. The Ba¹³CO₃ will precipitate as a fine white powder.

  • Continue the gas flow until no further precipitation is observed.

• Isolation and Drying:

  • Collect the Ba¹³CO₃ precipitate by filtration. It is crucial to perform this step in an environment free of atmospheric CO₂ to prevent isotopic dilution.

  • Wash the precipitate with CO₂-free deionized water.

  • Dry the final product under vacuum to prevent any potential contamination.

Analysis of Isotopic Purity

The isotopic purity of the synthesized Ba¹³CO₃ is a critical parameter. The primary technique for the precise measurement of the ¹³C/¹²C ratio is Isotope Ratio Mass Spectrometry (IRMS).[1] This involves the acid digestion of a small sample of the Ba¹³CO₃ with 100% phosphoric acid in a sealed vial to quantitatively convert it to CO₂ gas, which is then analyzed by the mass spectrometer.[1] Careful sample handling is essential to avoid contamination from atmospheric CO₂.[1]

Conclusion

Both chemical precipitation and direct carbonation are effective methods for the synthesis of Barium carbonate-¹³C. The chemical precipitation method is operationally simpler for a standard chemistry laboratory, while the direct carbonation method is often preferred for achieving the highest isotopic and chemical purity, especially in large-scale productions where the cost and handling of ¹³CO₂ gas are well-managed. The selection of the optimal method will ultimately depend on the specific requirements of the research, including the starting materials, desired purity, scale, and available equipment.

References

• 1. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

The Financial Isotope: A Head-to-Head Cost Analysis of Barium Carbonate-¹³C and Other Precursors

For researchers, scientists, and drug development professionals, the incorporation of carbon-13 (¹³C) isotopes into molecules is a cornerstone of modern molecular analysis. This stable isotope acts as a powerful tracer, enabling the elucidation of metabolic pathways, reaction mechanisms, and pharmacokinetics. However, the initial cost of the ¹³C-labeled precursor can be a significant factor in experimental design. This guide provides a comprehensive cost-effectiveness comparison of Barium carbonate-¹³C against other common ¹³C-labeled precursors, supported by experimental data and detailed protocols to inform your selection process.

At a Glance: Comparing the Cost of ¹³C Precursors

The true cost of a ¹³C-labeling experiment extends beyond the sticker price of the precursor. It is a function of the precursor's molecular weight, the number of ¹³C atoms it carries, its isotopic purity, and the efficiency (yield) of incorporating the isotope into the target molecule. To provide a standardized metric for comparison, we have calculated the approximate cost per gram of ¹³C isotope for several common precursors based on currently available market prices.

Precursor	Formula	Molecular Weight ( g/mol )	Isotopic Purity	Approx. Price (USD/g)	Cost per gram of ¹³C (USD)
Barium Carbonate-¹³C	Ba¹³CO₃	198.34	>98%	$37.40 - $400.89	$588 - $6303
Sodium Bicarbonate-¹³C	NaH¹³CO₃	85.00	>98%	$171.00 - $62.00 (for 250mg)	$1122 - $2012
D-Glucose-¹³C₆ (U)	¹³C₆H₁₂O₆	186.11	>99%	$322.00 - $380.00 (for 0.5g)	$830 - $980
Elemental Carbon-¹³C	¹³C	13.00	>99%	$520.00 - $1377.90	$525 - $1392

Note: Prices are based on a survey of online retailers for research-grade materials and can vary significantly based on vendor, quantity, and current market conditions. The cost per gram of ¹³C is calculated as: (Price per gram of compound / (Number of ¹³C atoms per molecule * 13.00 g/mol )) * Molecular weight of the compound.

Synthetic Pathways and Experimental Considerations

The choice of a ¹³C precursor is intrinsically linked to the synthetic route planned for the target molecule. Below, we outline common experimental approaches for each precursor and discuss their relative advantages and disadvantages.

Barium Carbonate-¹³C: The Gateway to ¹³CO₂

Barium carbonate-¹³C is a solid, stable, and convenient source of gaseous carbon dioxide-¹³C (¹³CO₂).[1] This makes it an ideal precursor for reactions involving the introduction of a carboxyl group.

Experimental Workflow:

Barium Carbonate-¹³C to Carboxylic Acid Workflow

Key Experimental Protocol: Grignard Carboxylation

• ¹³CO₂ Generation: Barium carbonate-¹³C is treated with a strong acid, such as concentrated sulfuric acid, in a sealed apparatus to generate ¹³CO₂ gas.[1] The gas is then typically passed through a drying agent before being introduced into the reaction vessel.

• Grignard Reaction: A Grignard reagent (R-MgX), prepared from an organohalide, is cooled in an appropriate solvent (e.g., diethyl ether or THF). The generated ¹³CO₂ is then bubbled through the solution or the reaction is performed under a ¹³CO₂ atmosphere.

• Hydrolysis: After the reaction is complete, the mixture is quenched with an aqueous acid solution to protonate the carboxylate salt and yield the ¹³C-labeled carboxylic acid.

Yields: The yields of Grignard carboxylation reactions can be highly variable, ranging from 30% to over 90%, depending on the substrate and reaction conditions.[2]

D-Glucose-¹³C₆: The Choice for Biosynthesis

Uniformly labeled D-Glucose-¹³C₆ is the precursor of choice for metabolic labeling studies in microorganisms and cell cultures.[3] The organism's own metabolic machinery incorporates the ¹³C atoms into a wide array of biomolecules, including amino acids, lipids, and nucleic acids.

Experimental Workflow:

Metabolic Labeling Workflow with D-Glucose-¹³C₆

Key Experimental Protocol: Metabolic Labeling of Amino Acids in E. coli

• Media Preparation: A minimal growth medium is prepared with D-Glucose-¹³C₆ as the sole carbon source.

• Cell Culture: An E. coli starter culture is used to inoculate the ¹³C-labeled medium. The culture is incubated until it reaches the desired growth phase.

• Harvesting and Hydrolysis: The cells are harvested by centrifugation. The cellular proteins are then hydrolyzed to their constituent amino acids, typically using strong acid.

• Purification: The ¹³C-labeled amino acids are purified from the hydrolysate using techniques such as ion-exchange chromatography.

Yields: The yield of specific amino acids can vary depending on the E. coli strain and culture conditions. For example, engineered E. coli strains can produce L-threonine with a yield of up to 0.393 g per gram of glucose.[4]

Sodium Bicarbonate-¹³C: A Versatile Tool for Enzymatic and Chemical Synthesis

Sodium bicarbonate-¹³C is a water-soluble, stable solid that can be used as a source of ¹³C in both enzymatic and chemical reactions. It is a direct precursor for many carboxylation enzymes and can also be used to generate ¹³CO₂ in situ.

Experimental Workflow:

Synthetic Routes using Sodium Bicarbonate-¹³C

Key Experimental Protocol: Enzymatic Carboxylation

• Reaction Setup: A buffered solution containing the substrate, a carboxylase enzyme (e.g., RuBisCO), and any necessary cofactors is prepared.

• Labeling: Sodium bicarbonate-¹³C is added to the reaction mixture to initiate the carboxylation reaction.

• Incubation and Analysis: The reaction is incubated under optimal conditions for the enzyme. The formation of the ¹³C-labeled product can be monitored by techniques such as GC-MS.

Yields: Enzymatic carboxylation yields are highly dependent on the specific enzyme, substrate, and reaction conditions, and can range from low to high conversions.[1][5]

Decision Framework for Precursor Selection

Choosing the most cost-effective precursor requires a careful consideration of the experimental goals, the synthetic route, and the required scale of the experiment.

Decision Flowchart for ¹³C Precursor Selection

Conclusion

The selection of a ¹³C-labeled precursor is a critical decision that impacts both the experimental workflow and the overall cost of the research. While D-Glucose-¹³C₆ offers excellent value for metabolic labeling studies due to its efficient incorporation into a multitude of biomolecules, its utility is limited to biological systems. For chemical synthesis requiring the introduction of a single carboxyl group, Barium carbonate-¹³C serves as a convenient and often cost-effective source of ¹³CO₂. Sodium bicarbonate-¹³C provides a versatile alternative, particularly for enzymatic reactions and aqueous systems. For researchers with extensive synthetic capabilities, starting from elemental Carbon-¹³C may present the most economical option for complex, multi-step syntheses, although this requires more specialized equipment and expertise. By carefully considering the factors outlined in this guide, researchers can make an informed decision to select the most cost-effective ¹³C precursor for their specific needs, thereby maximizing their research budget and accelerating their scientific discoveries.

References

• 1. researchgate.net [researchgate.net]
• 2. US3360551A - Carboxylation of grignard reagents in the presence of liquid co2 - Google Patents [patents.google.com]
• 3. 13C-labeled glucose for 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 4. Systems metabolic engineering of Escherichia coli for L-threonine production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carboxylation reactions for the sustainable manufacture of chemicals and monomers - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00482E [pubs.rsc.org]

A Comparative Guide to 13C Isotopic Labeling: Barium Carbonate-13C Versus Other Precursors

For researchers, scientists, and drug development professionals, the precise tracking of molecules through biological systems is paramount. Isotopic labeling, particularly with the stable isotope carbon-13 (¹³C), offers a powerful tool for elucidating metabolic pathways, understanding drug metabolism, and accelerating drug discovery. The choice of the initial ¹³C-labeled starting material is a critical decision that impacts experimental design, cost, and overall efficiency. This guide provides an objective comparison of Barium carbonate-¹³C (Ba¹³CO₃) with other common starting materials for isotopic labeling, including Glucose-¹³C, Carbon dioxide-¹³C (¹³CO₂), and Sodium bicarbonate-¹³C (NaH¹³CO₃), supported by experimental data and detailed methodologies.

Executive Summary

Barium carbonate-¹³C serves as a versatile and cost-effective precursor for the synthesis of a wide array of ¹³C-labeled compounds. Its primary advantages lie in its solid, stable form, facilitating long-term storage and handling, and its utility as a source for generating ¹³CO₂, a key building block in many labeling strategies. While direct incorporation of the ¹³C label from Ba¹³CO₃ into complex organic molecules requires synthetic transformations, its adaptability makes it a cornerstone for custom labeling syntheses. In contrast, ¹³C-labeled glucose offers direct entry into cellular metabolic pathways, making it ideal for metabolic flux analysis in cell culture and in vivo studies. Sodium bicarbonate-¹³C provides a convenient and readily soluble source for generating ¹³CO₂ for in situ labeling experiments. The choice of the optimal starting material is therefore highly dependent on the specific application, target molecule, and experimental setup.

Performance Comparison of ¹³C Starting Materials

The selection of a ¹³C starting material involves a trade-off between cost, ease of use, and the efficiency of label incorporation into the target molecule. The following tables provide a quantitative comparison of Barium carbonate-¹³C with other common precursors.

Starting Material	Typical Purity (%)	Isotopic Enrichment (%)	Form	Key Advantages	Key Disadvantages
Barium carbonate-¹³C	>98%[1]	>98%[1]	Solid Powder[1]	Stable, long shelf-life, cost-effective ¹³C source, versatile for custom synthesis.[2]	Insoluble in most solvents, requires chemical conversion to introduce the label.
Glucose-¹³C	>98%	>99%	Solid Powder	Directly metabolized by cells, ideal for metabolic flux analysis, various labeled positions available.[3]	Higher cost, potential for label scrambling in complex pathways.
Sodium bicarbonate-¹³C	>98%[4][5]	>99%[4][5]	Solid Powder[4][5]	Readily soluble in water, convenient source for generating ¹³CO₂ in situ.[6]	Can alter pH of the reaction medium.
Carbon dioxide-¹³C	>99.8%[7]	>99%[7]	Gas[7]	Direct one-carbon source for carboxylation reactions, essential for plant labeling studies.	Requires specialized gas handling equipment, potential for low incorporation efficiency in some systems.[8]

Table 1: Qualitative Comparison of ¹³C Starting Materials

Starting Material	Approximate Price (USD per gram)*
Barium carbonate-¹³C	$37 - $400[1][9][10]
Glucose-¹³C	$160 - $800+ (depending on labeling pattern)[11][12][13][14]
Sodium bicarbonate-¹³C	$162 - $171[4][5][15]
Carbon dioxide-¹³C	~$461 per liter (gas)[7]

Table 2: Cost Comparison of ¹³C Starting Materials. *Prices are approximate and can vary significantly based on vendor, purity, and quantity.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of isotopic labeling experiments. Below are representative protocols for key applications of the compared ¹³C starting materials.

Protocol 1: Generation of ¹³CO₂ from Barium Carbonate-¹³C for Synthetic Applications

This protocol describes the generation of ¹³CO₂ gas from Ba¹³CO₃, which can then be used in subsequent chemical reactions to introduce the ¹³C label.

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃)

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Gas-tight syringe or mass flow controller

• Reaction vessel connected to a gas collection system or directly to the subsequent reaction setup

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Place a precisely weighed amount of Ba¹³CO₃ into the reaction vessel.

• Purge the system with an inert gas to remove atmospheric CO₂.

• Slowly add a stoichiometric excess of concentrated acid to the Ba¹³CO₃ using a dropping funnel or syringe pump. The reaction will generate ¹³CO₂ gas.

• Control the rate of gas evolution by adjusting the acid addition rate.

• The generated ¹³CO₂ can be collected in a gas bag or directly bubbled through the reaction mixture for the subsequent labeling step.

Protocol 2: ¹³C-Glucose Labeling of Adherent Mammalian Cells for Metabolic Flux Analysis

This protocol outlines the procedure for labeling cellular metabolites using ¹³C-glucose in cultured mammalian cells.

Materials:

• Adherent mammalian cells

• Complete cell culture medium

• Glucose-free cell culture medium

• [U-¹³C₆]-Glucose (or other specifically labeled glucose)

• Dialyzed fetal bovine serum (dFBS)

• Phosphate-buffered saline (PBS), ice-cold

• -80°C Methanol (80% in water)

• Cell scraper

Procedure:

• Seed cells in multi-well plates and grow to the desired confluency (typically 70-80%).

• One hour before labeling, replace the culture medium with fresh, pre-warmed complete medium.

• Prepare the labeling medium by supplementing glucose-free medium with the desired concentration of ¹³C-glucose and dFBS.

• Aspirate the medium from the cells and wash once with pre-warmed PBS.

• Add the pre-warmed labeling medium to the cells and incubate for the desired time to achieve isotopic steady-state.

• To quench metabolism, rapidly aspirate the labeling medium and wash the cells with ice-cold PBS.

• Immediately add ice-cold 80% methanol to the cells and place the plate on dry ice or in a -80°C freezer for 15 minutes.

• Scrape the cells in the cold methanol and transfer the lysate to a microcentrifuge tube.

• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the labeled metabolites for analysis by mass spectrometry or NMR.

Visualizing Workflows and Pathways

Understanding the flow of experiments and the metabolic fate of the ¹³C label is crucial. The following diagrams, generated using the DOT language, illustrate key processes.

General experimental workflows for isotopic labeling.

Simplified Glycolysis Pathway with ¹³C Labeling.

The Tricarboxylic Acid (TCA) Cycle.

Applications in Drug Development

Isotopic labeling is indispensable in modern drug development for:

• Absorption, Distribution, Metabolism, and Excretion (ADME) Studies: Tracing the fate of a drug candidate in a biological system.

• Metabolite Identification: Identifying and characterizing the metabolic products of a drug.

• Mechanism of Action Studies: Elucidating how a drug interacts with its target and affects metabolic pathways.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Quantifying the relationship between drug concentration and its effect.

Barium carbonate-¹³C serves as a fundamental starting material for the custom synthesis of ¹³C-labeled active pharmaceutical ingredients (APIs) and their metabolites, enabling these critical studies.

Conclusion

The choice of a ¹³C-labeled starting material is a strategic decision in the design of isotopic labeling experiments. Barium carbonate-¹³C stands out as a stable, versatile, and cost-effective precursor for the synthesis of a diverse range of labeled compounds, making it a valuable asset for custom labeling needs in drug development and metabolic research. While direct labeling applications may favor substrates like ¹³C-glucose, the adaptability of Barium carbonate-¹³C as a foundational source of ¹³C ensures its continued importance in the field. Careful consideration of the experimental goals, target molecule, and available resources will guide the researcher to the most appropriate and efficient starting material for their specific needs.

References

• 1. Barium carbonate (¹³C, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 碳酸氢钠- 13 C 98 atom % 13C, 99% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 5. SODIUM BICARBONATE | Eurisotop [eurisotop.com]
• 6. Sodium bicarbonate (¹³C, 99%)- Cambridge Isotope Laboratories, CLM-441-5 [isotope.com]
• 7. Carbon dioxide (¹³C) - Cambridge Isotope Laboratories, CLM-185-1-LB [isotope.com]
• 8. Assessment of the production of 13C labeled compounds from phototrophic microalgae at laboratory scale - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. calpaclab.com [calpaclab.com]
• 10. anexib.com [anexib.com]
• 11. D-Glucose (1-¹³C, 99%)- Cambridge Isotope Laboratories, CLM-420-0.25 [isotope.com]
• 12. researchgate.net [researchgate.net]
• 13. Cambridge Isotope Laboratories D-GLUCOSE (1-13C, 98-99%), 0.5 G, 40762-22-9, | Fisher Scientific [fishersci.com]
• 14. D-GLUCOSE (1-13C, 98-99%) | Eurisotop [eurisotop.com]
• 15. Cambridge Isotope Laboratories Sodium Bicarbonate (13C, 99%), 1g, Quantity: | Fisher Scientific [fishersci.com]

Unlocking Metabolic Intricacies: The Advantages of Barium Carbonate-¹³C in Dual-Isotope Labeling Studies

For researchers, scientists, and drug development professionals, dual-isotope labeling is a powerful technique to trace the metabolic fate of molecules and quantify fluxes through complex biochemical pathways. The choice of isotopic precursors is critical for the success of these studies. This guide provides an objective comparison of Barium carbonate-¹³C as a versatile starting material for generating ¹³C-labeled tracers against other commonly used alternatives, supported by experimental principles and detailed methodologies.

Barium carbonate-¹³C (Ba¹³CO₃) serves as a fundamental, solid-phase precursor for the synthesis of a wide array of ¹³C-labeled compounds.[1] Its utility in dual-isotope labeling studies stems from its versatility in generating various ¹³C-labeled molecules, which can then be used alongside other isotopes, such as deuterium (²H) or nitrogen-15 (¹⁵N), to simultaneously track different aspects of metabolic pathways.

Comparative Analysis of ¹³C-Labeled Precursors

The selection of a ¹³C-labeled precursor significantly impacts the design and outcome of metabolic flux analysis (MFA) experiments. While directly using commercially available labeled metabolites like [U-¹³C]glucose or [U-¹³C]glutamine is common, starting with Barium carbonate-¹³C offers unique advantages in terms of custom tracer synthesis and experimental flexibility.

Parameter	Barium Carbonate-¹³C as a Precursor	Directly Utilized Labeled Metabolites (e.g., [U-¹³C]glucose)	Alternative Isotopic Labels (e.g., ¹⁴C, ²H)
Versatility	High: Can be converted to ¹³CO₂, which is a versatile building block for synthesizing a wide range of custom ¹³C-labeled compounds (e.g., bicarbonate, specific glucose isotopologues, amino acids).[1]	Low to Moderate: Limited to the specific labeled metabolite purchased. Different labeling patterns require sourcing distinct molecules.	Variable: ¹⁴C offers high sensitivity but requires specialized handling due to radioactivity.[2] ²H is a stable isotope useful for tracing hydrogen atoms but can have kinetic isotope effects.
Positional Labeling	High Control: Enables the synthesis of specifically labeled isotopologues (e.g., [1-¹³C]glucose), which can provide more precise information about specific pathway activities compared to uniformly labeled tracers.	Limited Control: Typically available as uniformly labeled ([U-¹³C]) or in a limited number of specific isotopologues.	High Control: Can be incorporated at specific positions through chemical synthesis.
Cost-Effectiveness	Potentially higher for custom tracers, but can be economical for generating large quantities of a specific labeled molecule from a basic precursor.	Generally high, especially for complex molecules and specific labeling patterns.	¹⁴C compounds can be expensive due to synthesis and handling costs. ²H-labeled compounds are often more affordable.
Experimental Flexibility	Allows for the design of novel tracing strategies by creating unique labeled molecules tailored to specific research questions.	Constrained by the commercial availability of labeled metabolites.	Offers different tracing possibilities but may not be interchangeable with ¹³C for tracking carbon backbones.
Analytical Detection	Primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1]	Primarily MS and NMR Spectroscopy.	¹⁴C is detected by scintillation counting or accelerator mass spectrometry. ²H can be detected by MS and NMR.

Experimental Protocols

Protocol 1: Generation of [¹³C]Bicarbonate from Barium Carbonate-¹³C for Anaplerotic Flux Analysis

This protocol describes the generation of [¹³C]bicarbonate from Barium carbonate-¹³C and its use in cell culture to trace carbon fixation via anaplerotic pathways, such as the pyruvate carboxylase reaction. This can be part of a dual-labeling experiment where, for instance, [U-¹⁵N]glutamine is used to simultaneously trace nitrogen metabolism.

Materials:

• Barium carbonate-¹³C (Ba¹³CO₃)

• Anhydrous phosphoric acid (H₃PO₄)

• Gas-tight syringe

• Sealed reaction vial

• Cell culture medium bicarbonate-free

• Mammalian cells of interest (e.g., CHO cells)

• Standard cell culture equipment

Procedure:

• Generation of ¹³CO₂ Gas:

  • Place a pre-weighed amount of Barium carbonate-¹³C into a sealed reaction vial.

  • Using a gas-tight syringe, carefully inject an excess of anhydrous phosphoric acid into the vial.

  • The reaction Ba¹³CO₃(s) + 2H₃PO₄(l) → Ba(H₂PO₄)₂(s) + H₂O(l) + ¹³CO₂(g) will proceed, generating ¹³CO₂ gas.

  • Collect the generated ¹³CO₂ gas in the gas-tight syringe.

• Preparation of [¹³C]Bicarbonate Medium:

  • Prepare bicarbonate-free cell culture medium.

  • In a sterile, sealed container, dissolve the collected ¹³CO₂ gas into the bicarbonate-free medium to the desired final concentration of sodium bicarbonate. The ¹³CO₂ will equilibrate with water to form H₂¹³CO₃, which will then deprotonate to form [¹³C]bicarbonate (H¹³CO₃⁻) at physiological pH.

• Cell Culture and Labeling:

  • Culture mammalian cells to the desired confluency in standard medium.

  • At the start of the experiment, replace the standard medium with the freshly prepared [¹³C]bicarbonate-containing medium.

  • If performing a dual-labeling study, the medium should also contain the second isotopic tracer (e.g., [U-¹⁵N]glutamine).

  • Incubate the cells for a time course determined by the expected rate of isotopic incorporation into the metabolites of interest.

• Metabolite Extraction and Analysis:

  • Quench metabolism and extract intracellular metabolites using a cold solvent mixture (e.g., 80% methanol).

  • Analyze the metabolite extracts by LC-MS or GC-MS to determine the mass isotopologue distribution of key metabolites, such as those in the TCA cycle.

Protocol 2: Dual-Isotope Tracing with [¹³C]Glucose and [²H]Water

This protocol outlines a dual-labeling experiment using ¹³C-labeled glucose (which can be synthesized from Barium carbonate-¹³C) and deuterium-labeled water to simultaneously probe glycolysis/TCA cycle activity and de novo lipogenesis.

Materials:

• [U-¹³C]Glucose (synthesized or commercially obtained)

• Deuterium oxide (D₂O)

• Cells of interest

• Appropriate cell culture medium

• LC-MS or GC-MS for analysis

Procedure:

• Preparation of Labeled Medium:

  • Prepare the cell culture medium with [U-¹³C]glucose at the desired concentration.

  • Supplement the medium with a defined percentage of D₂O (e.g., 5-10%).

• Cell Culture and Labeling:

  • Culture cells in the dual-labeled medium for a time course sufficient to achieve isotopic steady-state in the pathways of interest.

• Metabolite Extraction:

  • Extract polar metabolites (for glycolysis and TCA cycle intermediates) and lipids (for fatty acids and cholesterol) using appropriate solvent systems.

• Sample Analysis:

  • Analyze the polar metabolites by LC-MS or GC-MS to determine the ¹³C-labeling patterns in glycolytic and TCA cycle intermediates.

  • Analyze the lipid extracts by GC-MS to determine the incorporation of deuterium from D₂O into newly synthesized fatty acids and cholesterol.

Visualizing Experimental Workflows and Metabolic Pathways

Experimental Workflow: From Barium Carbonate-¹³C to Dual-Isotope Metabolic Flux Analysis

A typical workflow for a dual-isotope labeling study starting with Barium carbonate-¹³C.

Signaling Pathway: Tracing Anaplerotic and Glutaminolytic Fluxes

Dual tracing of carbon from bicarbonate and nitrogen from glutamine into the TCA cycle.

References

• 1. Barium carbonate-13C | 51956-33-3 | Benchchem [benchchem.com]
• 2. Late-Stage Carbon-14 Labeling and Isotope Exchange: Emerging Opportunities and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Barium Carbonate-13C: A Guide for Laboratory Professionals

The proper disposal of Barium carbonate-13C is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle and dispose of this compound safely and in accordance with regulations. A key consideration is that while Barium carbonate itself is a hazardous chemical, the Carbon-13 isotope is a stable, non-radioactive isotope of carbon. Therefore, the disposal procedures are governed by its chemical toxicity, not radioactivity.

Safety and Hazard Information

Barium carbonate is classified as a toxic substance. Acute oral toxicity is a primary concern, and it can cause irritation to the skin, eyes, and respiratory tract. Ingestion of soluble barium salts can lead to a range of adverse health effects, including vomiting, diarrhea, and in severe cases, muscular paralysis and cardiac issues.[1][2] It is crucial to handle this compound with appropriate personal protective equipment (PPE) and in a well-ventilated area.

Key Safety Data for Barium Carbonate:

Property	Value	Source
Appearance	White powder	[2]
Odor	Odorless	[2]
Solubility	Insoluble in water; Soluble in acids (except sulfuric acid)	[2]
Oral LD50 (Rat)	418 mg/kg	[2]
Specific Gravity	4.43	[2]
Hazard Class	6.1 (Toxic)	[3]
UN Number	1564	[3]
RCRA Waste Code	D005 (for Barium)	[2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Barium carbonate-13C. This procedure is designed to minimize risk to personnel and the environment.

Waste Identification and Segregation

• Characterize the Waste: Identify the waste stream as non-radioactive, chemically hazardous waste containing barium.

• Segregate: Do not mix Barium carbonate-13C waste with other waste streams, especially radioactive waste or general laboratory trash. It should be collected in a designated, properly labeled container.

Containerization and Labeling

• Select an Appropriate Container: Use a robust, leak-proof container that is compatible with Barium carbonate. The container should be clearly labeled.

• Labeling Requirements: The label should include:

  • The words "Hazardous Waste"

  • The chemical name: "Barium Carbonate-13C"

  • The specific hazards (e.g., "Toxic")

  • The accumulation start date

  • The responsible researcher's name and contact information

On-site Accumulation and Storage

• Designated Accumulation Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• Storage Conditions: The storage area should be secure, well-ventilated, and away from incompatible materials such as acids.[4][5]

Final Disposal Procedure

• Professional Waste Disposal Service: The disposal of Barium carbonate-13C must be handled by a licensed professional waste disposal service. Do not attempt to dispose of this chemical down the drain or in regular trash.

• Institutional Procedures: Follow your institution's specific procedures for hazardous waste pickup and disposal. This typically involves contacting the Environmental Health and Safety (EHS) office.

• Waste Manifest: Ensure that a hazardous waste manifest is properly completed to document the transfer of the waste to the disposal facility.

Spill and Emergency Procedures

In the event of a spill, the following steps should be taken:

• Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to the spill area.

• Wear Appropriate PPE: At a minimum, this should include a lab coat, safety goggles, and chemical-resistant gloves. For larger spills, respiratory protection may be necessary.

• Contain the Spill: Prevent the spread of the powder. Avoid raising dust.

• Clean-up: Carefully sweep or vacuum the spilled material into a designated hazardous waste container.[3][4] Avoid dry sweeping that can create airborne dust. Use a wet cloth to wipe down the area after the bulk of the material has been removed.

• Decontaminate: Thoroughly clean the spill area with soap and water.

• Dispose of Clean-up Materials: All materials used for clean-up (e.g., cloths, contaminated PPE) must be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Barium carbonate-13C.

Caption: Decision workflow for the proper disposal of Barium carbonate-13C.

References

• 1. web.faa.illinois.edu [web.faa.illinois.edu]
• 2. Barium Carbonate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. redox.com [redox.com]
• 4. ctmpotterssupplies.co.uk [ctmpotterssupplies.co.uk]
• 5. hillbrothers.com [hillbrothers.com]